3-Amino-2-methoxybenzoic acid

• CAS: 861306-04-9

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Amino-2-methoxybenzoic Acid

CAS Number: 861306-04-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-2-methoxybenzoic acid, a versatile building block with significant potential in pharmaceutical and chemical research. This document collates available data on its chemical and physical properties, outlines experimental protocols for its synthesis and potential applications, and discusses its role in the development of therapeutic agents.

Core Compound Properties

3-Amino-2-methoxybenzoic acid is a substituted aromatic carboxylic acid. Its structure, featuring an amino group, a methoxy group, and a carboxylic acid moiety on a benzene ring, makes it a valuable intermediate for the synthesis of complex organic molecules.

Chemical and Physical Data

The known quantitative data for 3-Amino-2-methoxybenzoic acid and its isomer, 2-Amino-3-methoxybenzoic acid, are summarized in the tables below. Data for the closely related 3-Amino-2-methylbenzoic acid is also provided for comparative purposes.

Property	Value	Reference
CAS Number	861306-04-9	[1]
Molecular Formula	C₈H₉NO₃	[2]
Molecular Weight	167.16 g/mol	[2]
Appearance	Off-white powder	[2]
Melting Point	98-102 °C	[2]
Purity (by HPLC)	≥ 97%	[2]
Storage Conditions	Store at 0-8°C	[2]

Isomer Property (2-Amino-3-methoxybenzoic acid)	Value	Reference
CAS Number	3177-80-8	[3]
Melting Point	169-170 °C	[4]

Related Compound Property (3-Amino-2-methylbenzoic acid)	Value	Reference
CAS Number	52130-17-3	[5]
Molecular Formula	C₈H₉NO₂	[5]
Molecular Weight	151.16 g/mol	[5]

Solubility Data

Solubility of 3-Amino-2-methylbenzoic Acid in Various Solvents at 298.15 K (Mole Fraction, 10³x₂)

Solvent	Solubility (10³x₂)
Methanol	15.89
Ethanol	11.25
1-Propanol	8.45
Isopropyl alcohol	6.98
1-Butanol	6.87
Isobutyl alcohol	5.54
2-Butanol	5.21
Methyl acetate	4.32
Ethyl acetate	3.89
Propyl acetate	3.12
Water	0.45
Acetonitrile	1.23

Spectral Data

Spectral data is crucial for the identification and characterization of 3-Amino-2-methoxybenzoic acid. While raw spectral data is extensive, a summary of expected spectral features is provided below.

¹H NMR (Proton Nuclear Magnetic Resonance) The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy group protons, and the amino group protons. The chemical shifts and coupling constants of the aromatic protons will be indicative of the substitution pattern.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) The ¹³C NMR spectrum will display signals for each unique carbon atom in the molecule, including the carboxyl carbon, the aromatic carbons, and the methoxy carbon.

FT-IR (Fourier-Transform Infrared Spectroscopy) The IR spectrum will exhibit characteristic absorption bands for the functional groups present:

• O-H stretch (from the carboxylic acid): broad band around 3000 cm⁻¹

• N-H stretch (from the amino group): sharp bands around 3300-3500 cm⁻¹

• C=O stretch (from the carboxylic acid): strong band around 1700 cm⁻¹

• C-O stretch (from the methoxy and carboxylic acid groups): bands in the 1200-1300 cm⁻¹ region

• Aromatic C=C stretches : bands in the 1450-1600 cm⁻¹ region

MS (Mass Spectrometry) The mass spectrum will show the molecular ion peak (M⁺) at m/z = 167. The fragmentation pattern will likely involve the loss of the methoxy group (M-31), the carboxylic acid group (M-45), and other characteristic fragments of benzoic acid derivatives.

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Amino-2-methoxybenzoic acid are not explicitly published in readily accessible literature. However, a reliable synthesis can be adapted from the established procedures for structurally analogous compounds, such as 3-amino-2-methylbenzoic acid.

Synthesis of 3-Amino-2-methoxybenzoic Acid (Adapted Protocol)

This protocol is adapted from the synthesis of 3-amino-2-methylbenzoic acid and should be optimized for the specific substrate.

Reaction: Catalytic hydrogenation of 2-methoxy-3-nitrobenzoic acid.

Materials:

• 2-methoxy-3-nitrobenzoic acid

• Palladium on carbon (5% Pd/C)

• Ethyl acetate (or another suitable solvent like ethanol or methanol)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a two-necked round-bottom flask, dissolve 2-methoxy-3-nitrobenzoic acid in ethyl acetate.

• Carefully add 5% Pd/C catalyst to the solution. The amount of catalyst is typically 5-10% by weight of the starting material.

• Flush the reaction vessel with an inert gas (nitrogen or argon).

• Introduce hydrogen gas into the reaction mixture, either from a hydrogen-filled balloon or a pressurized cylinder, while stirring vigorously.

• Maintain the hydrogen atmosphere and continue stirring at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction (disappearance of the starting material), purge the reaction vessel with an inert gas to remove excess hydrogen.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Wash the filter cake with a small amount of ethyl acetate.

• Combine the filtrate and washings, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 3-Amino-2-methoxybenzoic acid.

• The crude product can be further purified by recrystallization or column chromatography.

Application in the Synthesis of a Hypothetical COX-2 Inhibitor

3-Amino-2-methoxybenzoic acid is a valuable precursor for the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), many of which function by inhibiting cyclooxygenase (COX) enzymes.[8][9] Based on the structure-activity relationships of known COX-2 inhibitors, a plausible synthetic application is the acylation of the amino group to introduce a moiety that enhances COX-2 selectivity.

Hypothetical Reaction: Amide coupling with 4-fluorobenzoyl chloride.

Materials:

• 3-Amino-2-methoxybenzoic acid

• 4-fluorobenzoyl chloride

• A suitable base (e.g., pyridine or triethylamine)

• Anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran)

• Standard laboratory glassware for organic synthesis

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Dissolve 3-Amino-2-methoxybenzoic acid in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Add the base to the solution and stir.

• Cool the mixture in an ice bath.

• Slowly add a solution of 4-fluorobenzoyl chloride in the same solvent to the cooled mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Biological Activity and Signaling Pathways

Derivatives of aminobenzoic acids are known to possess anti-inflammatory and analgesic properties, primarily through the inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[10][11] These enzymes are central to the inflammatory cascade.

Cyclooxygenase Pathway

COX enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.[12] Non-selective NSAIDs inhibit both COX-1 and COX-2, which can lead to gastrointestinal side effects due to the inhibition of the protective functions of COX-1 in the stomach lining. Selective COX-2 inhibitors are designed to primarily target the inducible COX-2 enzyme, which is upregulated at sites of inflammation, thereby reducing inflammation with a potentially better safety profile.

Conclusion

3-Amino-2-methoxybenzoic acid (CAS 861306-04-9) is a valuable and versatile chemical intermediate. Its structural features make it an attractive starting material for the synthesis of a variety of organic compounds, particularly in the field of medicinal chemistry. While detailed research on this specific molecule is still emerging, its potential as a precursor for novel anti-inflammatory and analgesic agents warrants further investigation by researchers and drug development professionals. The methodologies and data presented in this guide provide a solid foundation for future research and development efforts involving this promising compound.

References

• 1. 3-氨基-2-甲氧基苯甲酸 96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-Amino-3-methoxybenzoic acid | C8H9NO3 | CID 255720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Methoxybenzoic acid(586-38-9) 1H NMR [m.chemicalbook.com]
• 5. nbinno.com [nbinno.com]
• 6. 3-Aminobenzoic acid - Wikipedia [en.wikipedia.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. mdpi.com [mdpi.com]
• 9. Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Non-steroidal anti-inflammatory drugs (NSAIDs) and organ damage: A current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery and development of cyclooxygenase 2 inhibitors - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Physicochemical Properties of 3-Amino-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-2-methoxybenzoic acid, a substituted aromatic amino acid, is a molecule of significant interest in the fields of pharmaceutical sciences and organic synthesis. Its unique structural arrangement, featuring an amino group, a methoxy group, and a carboxylic acid moiety on a benzene ring, imparts a versatile reactivity profile. This makes it a valuable intermediate in the development of a variety of bioactive molecules, including anti-inflammatory and analgesic agents.[1] This technical guide provides a comprehensive overview of the known physicochemical properties of 3-Amino-2-methoxybenzoic acid, details relevant experimental protocols, and presents a visual representation of its synthesis workflow.

Core Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₈H₉NO₃	[1][2]
Molecular Weight	167.16 g/mol	[1][2]
Appearance	Off-white to white or brown powder/crystal	[1]
Melting Point	98-102 °C	[1][2]
Boiling Point	Data not available
pKa	Data not available
Solubility	Data not available
CAS Number	861306-04-9	[1][2]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are crucial for reproducible research. Below are standard experimental protocols that can be applied to 3-Amino-2-methoxybenzoic acid.

Synthesis of 3-Amino-2-methoxybenzoic Acid from 2-Methyl-3-nitrobenzoic Acid

This protocol outlines a common method for the synthesis of the target compound.

Materials:

• 2-Methyl-3-nitrobenzoic acid

• Ethyl acetate

• 5% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas

• Dichloromethane

• Ethanol

• Silica gel (60-120 mesh)

• Two-necked round-bottomed flask

• Magnetic stirrer

• Apparatus for distillation under reduced pressure

• Column chromatography setup

Procedure:

• Dissolve 2-methyl-3-nitrobenzoic acid (e.g., 2 g, 12.12 mmol) in ethyl acetate within a two-necked round-bottomed flask.[3]

• Add 5% Pd/C catalyst (e.g., 0.10 g) to the solution.[3]

• Stir the reaction mixture under a hydrogen atmosphere (e.g., using a hydrogen-filled balloon) for approximately 15 hours.[3]

• Upon completion of the reaction, remove the solvent by distillation under reduced pressure to obtain the crude product.[3]

• Purify the crude product using column chromatography with a silica gel stationary phase and a mixture of dichloromethane and ethanol (e.g., 99.5:0.5 v/v) as the eluent.[3]

• Collect the fractions containing the pure product and evaporate the solvent to yield 3-Amino-2-methoxybenzoic acid as a solid.

Melting Point Determination

The melting point of a solid organic compound can be determined using a capillary melting point apparatus.

Materials:

• 3-Amino-2-methoxybenzoic acid sample

• Capillary tubes (sealed at one end)

• Melting point apparatus

Procedure:

• Ensure the 3-Amino-2-methoxybenzoic acid sample is dry and finely powdered.

• Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block at a steady rate (e.g., 1-2 °C per minute) when approaching the expected melting point.

• Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) can be determined by monitoring the pH of a solution of the compound as a titrant of known concentration is added.

Materials:

• 3-Amino-2-methoxybenzoic acid

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• pH meter with a suitable electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Calibrate the pH meter using standard buffer solutions.

• Prepare a solution of 3-Amino-2-methoxybenzoic acid of known concentration in a suitable solvent (e.g., water or a water-cosolvent mixture).

• Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

• Add the standardized strong base solution in small, known increments from the burette.

• Record the pH of the solution after each addition, allowing the reading to stabilize.

• Continue the titration past the equivalence point.

• Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at the half-equivalence point.

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 3-Amino-2-methoxybenzoic acid as described in the experimental protocol.

Synthesis Workflow for 3-Amino-2-methoxybenzoic Acid.

Conclusion

3-Amino-2-methoxybenzoic acid is a compound with established utility as a synthetic intermediate. While fundamental physicochemical data such as its molecular formula, weight, and melting point are well-documented, further experimental investigation is required to definitively determine its boiling point, pKa, and solubility characteristics in various solvents. The provided experimental protocols offer standardized approaches for obtaining this valuable data, which is essential for its effective application in research and development, particularly in the synthesis of novel pharmaceutical agents.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Amino-2-methoxybenzoic acid 96 861306-04-9 [sigmaaldrich.com]
• 3. 3-Amino-2-methylbenzoic acid synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to 3-Amino-2-methoxybenzoic Acid: Molecular Structure, Properties, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Amino-2-methoxybenzoic acid, a substituted aromatic carboxylic acid, is a key molecular entity with significant applications in organic synthesis and pharmaceutical development. Its unique structural arrangement, featuring adjacent amino and methoxy groups on a benzoic acid scaffold, imparts valuable reactivity, making it a crucial intermediate in the synthesis of a variety of bioactive molecules. This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, synthetic routes, and analytical characterization of 3-Amino-2-methoxybenzoic acid. Furthermore, it explores its established role as a precursor in the development of therapeutic agents, particularly in the realms of anti-inflammatory and analgesic drugs. While direct biological activity of the title compound is not extensively documented, its utility as a foundational building block in medicinal chemistry is well-established.

Molecular Structure and Physicochemical Properties

3-Amino-2-methoxybenzoic acid, also known as 3-amino-o-anisic acid, is an organic compound with the chemical formula C₈H₉NO₃. The molecule consists of a benzene ring substituted with a carboxylic acid group, an amino group, and a methoxy group at positions 1, 3, and 2, respectively. The presence of both an acidic carboxylic group and a basic amino group makes it an amphoteric molecule.

Chemical Identifiers

Identifier	Value
IUPAC Name	3-amino-2-methoxybenzoic acid[1]
CAS Number	861306-04-9[1][2]
Molecular Formula	C₈H₉NO₃[1][2]
SMILES	COC1=C(C=CC=C1N)C(=O)O[1]
InChI	InChI=1S/C8H9NO3/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,9H2,1H3,(H,10,11)[1]

Physicochemical Data

Property	Value	Source
Molecular Weight	167.16 g/mol	[1][2]
Appearance	Off-white to white powder/crystal	[2]
Melting Point	98-102 °C	[2]
Solubility	Soluble in methanol. Insoluble in water. General solubility in organic solvents.[3]	-
pKa (Predicted)	Acidic pKa (carboxyl group) and basic pKa (amino group) are expected, though experimental values are not readily available.	-

Synthesis of 3-Amino-2-methoxybenzoic Acid

The synthesis of 3-Amino-2-methoxybenzoic acid is typically achieved through a two-step process starting from 3-methoxybenzoic acid. The first step involves the nitration of the aromatic ring, followed by the reduction of the nitro group to an amino group.

Synthetic Pathway

Caption: Synthesis of 3-Amino-2-methoxybenzoic acid.

Experimental Protocols

The following protocols are representative and may require optimization based on laboratory conditions and available reagents.

Materials:

• 3-Methoxybenzoic acid

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice bath

• Magnetic stirrer

• Round-bottom flask

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-methoxybenzoic acid in concentrated sulfuric acid at 0 °C using an ice bath.

• Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the solution while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for a specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture over crushed ice to precipitate the product.

• Filter the solid, wash with cold water until the washings are neutral, and dry to obtain 3-methoxy-2-nitrobenzoic acid.

Materials:

• 3-Methoxy-2-nitrobenzoic acid

• Palladium on carbon (10% Pd/C)

• Anhydrous Tetrahydrofuran (THF) or Ethyl Acetate

• Hydrogen (H₂) gas supply (e.g., balloon or hydrogenation apparatus)

• Magnetic stirrer

• Round-bottom flask

• Filtration apparatus (e.g., Celite pad)

Procedure:

• In a round-bottom flask, dissolve 3-methoxy-2-nitrobenzoic acid in an appropriate solvent such as anhydrous THF or ethyl acetate.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Seal the flask and purge with hydrogen gas. Maintain a positive pressure of hydrogen.

• Stir the mixture vigorously at room temperature for several hours (e.g., 18 hours), monitoring the reaction by TLC.

• Upon completion, carefully filter the mixture through a pad of Celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• The crude 3-Amino-2-methoxybenzoic acid can be further purified by recrystallization or column chromatography.

Analytical Characterization

The structure and purity of 3-Amino-2-methoxybenzoic acid are confirmed using various spectroscopic techniques. The expected spectral data are outlined below, based on the analysis of its isomers and related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy protons, and the amine and carboxylic acid protons. The aromatic protons will appear as a multiplet in the aromatic region (typically 6.5-8.0 ppm). The methoxy group protons will be a sharp singlet around 3.8-4.0 ppm. The amine (NH₂) and carboxylic acid (COOH) protons will appear as broad singlets, and their chemical shifts can vary depending on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum will show eight distinct signals corresponding to the eight carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will be the most downfield signal (around 170 ppm). The aromatic carbons will resonate in the 110-160 ppm range, and the methoxy carbon will appear around 55-60 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the different functional groups present in the molecule:

• O-H stretch (Carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹.

• N-H stretch (Amine): Two sharp peaks in the region of 3300-3500 cm⁻¹.

• C=O stretch (Carboxylic acid): A strong, sharp peak around 1680-1710 cm⁻¹.

• C-O stretch (Ether and Carboxylic acid): Bands in the region of 1200-1300 cm⁻¹.

• Aromatic C=C stretch: Peaks in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) will show a molecular ion peak ([M]⁺) corresponding to the molecular weight of the compound (m/z = 167). The fragmentation pattern is expected to show losses of characteristic fragments such as H₂O, CO, COOH, and OCH₃.

Role in Drug Development and Biological Significance

3-Amino-2-methoxybenzoic acid is primarily recognized for its role as a versatile intermediate in the synthesis of more complex pharmaceutical compounds.[2] Its bifunctional nature, possessing both a nucleophilic amino group and a carboxylic acid that can be readily converted to other functional groups, makes it an attractive starting material for building diverse molecular scaffolds.

Precursor to Bioactive Molecules

This compound serves as a key building block in the development of various therapeutic agents, particularly anti-inflammatory and analgesic drugs.[2][4] The strategic placement of the amino and methoxy groups on the benzoic acid ring allows for regioselective modifications to generate libraries of compounds for screening and lead optimization in drug discovery programs.

Signaling Pathways

Currently, there is limited publicly available information on the direct biological activity of 3-Amino-2-methoxybenzoic acid or specific signaling pathways that it modulates. Its significance in biochemical research is primarily as a component of larger molecules that are designed to interact with specific biological targets, such as enzymes or receptors.[2] For instance, derivatives of aminobenzoic acids are known to be incorporated into molecules that inhibit various enzymes or act as receptor antagonists.

The logical workflow for its application in drug discovery is illustrated below.

Caption: Drug discovery workflow utilizing 3-Amino-2-methoxybenzoic acid.

Conclusion

3-Amino-2-methoxybenzoic acid is a valuable and versatile chemical intermediate with a well-established role in the synthesis of pharmaceuticals and other fine chemicals. Its molecular structure provides a robust platform for the generation of diverse chemical entities with potential therapeutic applications. While its direct biological activity is not extensively characterized, its importance as a foundational building block in medicinal chemistry and drug development is undeniable. Further research into the synthesis of novel derivatives and their subsequent biological evaluation will continue to unlock the full potential of this important molecule.

References

• 1. 3-Amino-2-methoxybenzoic acid | C8H9NO3 | CID 19849158 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Methoxy-2-methylbenzoic acid, 97% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. chemimpex.com [chemimpex.com]

3-Amino-2-methoxybenzoic acid synthesis from 3-amino-2-methylbenzoic acid analogs

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide outlines a proposed synthetic pathway for 3-amino-2-methoxybenzoic acid, a valuable building block in medicinal chemistry, starting from its analog, 3-amino-2-methylbenzoic acid. The synthesis of this target molecule is of significant interest for the development of novel therapeutics, particularly in the fields of oncology and metabolic diseases where substituted anthranilic acid derivatives serve as crucial pharmacophores.

Proposed Synthetic Pathway Overview

The logical workflow for the synthesis of 3-amino-2-methoxybenzoic acid from 3-amino-2-methylbenzoic acid is depicted below. This multi-step approach ensures the selective transformation of the methyl group and prevents undesirable side reactions involving the amino functionality.

Figure 1: Proposed synthetic workflow for 3-amino-2-methoxybenzoic acid.

Stage 1: Protection of the Amino Group (N-Acetylation)

To prevent oxidation of the amino group in the subsequent step, it is first protected as an acetamide. Acetylation can be efficiently achieved using acetyl chloride in an aqueous medium.

Experimental Protocol:

A general procedure for the acetylation of primary amines and amino acids can be adapted[1].

• Dissolve sodium acetate trihydrate (1.5 equivalents) in a brine solution (36% aqueous solution of sodium chloride).

• Add 3-amino-2-methylbenzoic acid (1.0 equivalent) to the solution. If the amine is not fully soluble, a minimal amount of a co-solvent like acetone can be used.

• Cool the mixture in an ice bath and add acetyl chloride (1.1 equivalents) dropwise with vigorous stirring.

• Allow the reaction to stir for an additional hour at room temperature.

• Quench the reaction by the careful addition of a saturated sodium bicarbonate solution until effervescence ceases.

• Acidify the solution with concentrated hydrochloric acid to precipitate the N-acetylated product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 3-acetamido-2-methylbenzoic acid.

Reagent/Solvent	Molar Ratio/Concentration	Key Parameters	Expected Yield
3-Amino-2-methylbenzoic acid	1.0 eq	-	-
Acetyl Chloride	1.1 eq	Dropwise addition at 0°C	High
Sodium Acetate Trihydrate	1.5 eq	Base
Brine Solution	-	Solvent

Table 1: Summary of reagents and conditions for N-acetylation.

Stage 2: Selective Oxidation of the Methyl Group

This is a critical and challenging step. A two-step sequence involving benzylic bromination followed by hydrolysis is a plausible approach to introduce a hydroxyl group at the benzylic position.

2a. Benzylic Bromination

Free-radical bromination at the benzylic position can be achieved using N-bromosuccinimide (NBS) with a radical initiator.

Experimental Protocol:

This protocol is based on general procedures for benzylic bromination[2].

• Dissolve 3-acetamido-2-methylbenzoic acid (1.0 equivalent) in a suitable solvent such as carbon tetrachloride or trifluorotoluene.

• Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and filter off the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-acetamido-2-(bromomethyl)benzoic acid.

Reagent/Solvent	Molar Ratio/Concentration	Key Parameters	Expected Yield
3-Acetamido-2-methylbenzoic acid	1.0 eq	-	-
N-Bromosuccinimide (NBS)	1.1 eq	Brominating agent	Moderate to High
AIBN or Benzoyl Peroxide	Catalytic	Radical initiator
Carbon Tetrachloride	-	Solvent, Reflux

Table 2: Summary of reagents and conditions for benzylic bromination.

2b. Hydrolysis to Benzylic Alcohol and Subsequent Oxidation

The benzylic bromide is then hydrolyzed to the corresponding alcohol, which is subsequently oxidized to the carboxylic acid, followed by a reaction to form the desired hydroxyl group. A more direct conversion to the hydroxyl group might be possible but is not well-documented for this specific substrate. For the purpose of this guide, we will assume a hydrolysis to the alcohol, which would then require further steps not detailed here to reach the desired 3-amino-2-hydroxybenzoic acid intermediate. A more direct, albeit less generally applicable, approach would be microbial oxidation, which has been shown to be effective for the oxidation of methyl groups on aromatic rings[3].

(Note: The direct conversion of the brominated intermediate to 3-acetamido-2-hydroxybenzoic acid is a simplification. The actual process would likely involve hydrolysis to the alcohol, followed by oxidation. A detailed protocol for this specific multi-step transformation is not available in the provided search results and would require significant experimental development.)

Stage 3: O-Methylation

The hydroxyl group of 3-acetamido-2-hydroxybenzoic acid is methylated to form the desired methoxy group. An environmentally friendly method using dimethyl carbonate (DMC) is a viable option.

Experimental Protocol:

This protocol is adapted from a general method for the O-methylation of flavonoids[4].

• Dissolve 3-acetamido-2-hydroxybenzoic acid (1.0 equivalent) in dimethyl carbonate (which acts as both solvent and reagent).

• Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (1.2 equivalents) as a base.

• Heat the solution to 90°C and stir until the starting material is consumed (monitor by TLC).

• Evaporate the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with 1N HCl.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 3-acetamido-2-methoxybenzoic acid.

Reagent/Solvent	Molar Ratio/Concentration	Key Parameters	Expected Yield
3-Acetamido-2-hydroxybenzoic acid	1.0 eq	-	-
Dimethyl Carbonate (DMC)	Excess	Reagent and Solvent	High
DBU	1.2 eq	Base
Temperature	90°C	-

Table 3: Summary of reagents and conditions for O-methylation.

Stage 4: Deprotection of the Amino Group

The final step is the hydrolysis of the acetamide to reveal the free amino group, yielding the target molecule, 3-amino-2-methoxybenzoic acid.

Experimental Protocol:

This is a standard acidic hydrolysis of an amide.

• Suspend 3-acetamido-2-methoxybenzoic acid (1.0 equivalent) in a mixture of ethanol and concentrated hydrochloric acid.

• Heat the mixture to reflux for several hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the solution carefully with a base such as sodium hydroxide or sodium bicarbonate until the product precipitates.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 3-amino-2-methoxybenzoic acid.

Reagent/Solvent	Molar Ratio/Concentration	Key Parameters	Expected Yield
3-Acetamido-2-methoxybenzoic acid	1.0 eq	-	-
Concentrated HCl	-	Acid catalyst	High
Ethanol/Water	-	Solvent, Reflux

Table 4: Summary of reagents and conditions for N-deprotection.

Conclusion

This technical guide provides a comprehensive, albeit theoretical, pathway for the synthesis of 3-amino-2-methoxybenzoic acid from 3-amino-2-methylbenzoic acid. The proposed four-stage synthesis employs standard and reliable organic transformations. It is important to note that the selective oxidation of the methyl group is the most challenging step and may require significant optimization. The provided protocols are based on analogous reactions and should serve as a strong starting point for researchers and drug development professionals in their synthetic endeavors. Further experimental validation and optimization of each step are recommended to achieve the desired product with high purity and yield.

References

• 1. ias.ac.in [ias.ac.in]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Microbial oxidation of dimethylnaphthalene isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Analysis of 3-Amino-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Amino-2-methoxybenzoic acid (CAS No. 861306-04-9).[1][2][3][4][5][6] Due to the limited availability of published experimental spectra for this specific compound, this document presents predicted data based on its chemical structure, supplemented by established spectroscopic principles. The methodologies described are based on standard experimental protocols for the analysis of solid organic compounds.

Chemical Structure and Properties

• Molecular Formula: C₈H₉NO₃[1][2][3][5][6]

• Molecular Weight: 167.16 g/mol [1][2][3][5]

• Appearance: White to off-white solid[3][5]

• Melting Point: 98-102 °C[3][4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.1-7.3	m	1H	Ar-H (C4)
~6.8-7.0	m	1H	Ar-H (C5)
~6.6-6.8	m	1H	Ar-H (C6)
~5.0 (broad)	s	2H	-NH ₂
3.85	s	3H	-OCH ₃
~12.5 (very broad)	s	1H	-COOH

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Chemical Shift (δ) ppm	Assignment
~168	C =O
~148	C -NH₂ (C3)
~145	C -OCH₃ (C2)
~125	Ar-C H (C5)
~120	C -COOH (C1)
~118	Ar-C H (C6)
~115	Ar-C H (C4)
~56	-OC H₃

Experimental Protocol for NMR Spectroscopy

A solution of 3-Amino-2-methoxybenzoic acid is prepared by dissolving 5-10 mg of the compound in approximately 0.5-0.7 mL of a deuterated solvent, such as DMSO-d₆.[7] The solution is then filtered into an NMR tube. The spectrum is acquired on an NMR spectrometer, typically operating at a frequency of 300-500 MHz for ¹H NMR.[7] Data processing involves Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Predicted IR Absorption Data (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3300	Medium	N-H stretch (amine)
3300-2500 (broad)	Strong	O-H stretch (carboxylic acid)
~1680	Strong	C=O stretch (carboxylic acid)
~1600, ~1470	Medium	C=C stretch (aromatic)
~1250	Strong	C-O stretch (aryl ether)
~1300-1200	Medium	C-N stretch (aromatic amine)

Experimental Protocol for FT-IR Spectroscopy

For solid samples, the KBr pellet method is commonly employed.[8][9] A small amount of the sample (1-2 mg) is finely ground with 100-200 mg of dry potassium bromide (KBr) powder.[8] The mixture is then pressed into a thin, transparent pellet using a hydraulic press.[8] The pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded. Alternatively, a thin solid film can be prepared by dissolving the compound in a volatile solvent, applying the solution to a KBr plate, and allowing the solvent to evaporate.[10]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity (%)	Assignment
167	High	[M]⁺ (Molecular ion)
150	Moderate	[M - OH]⁺
122	High	[M - COOH]⁺
107	Moderate	[M - COOH - CH₃]⁺
77	Moderate	[C₆H₅]⁺ (Phenyl fragment)

Experimental Protocol for Mass Spectrometry

For a solid, non-volatile compound like 3-Amino-2-methoxybenzoic acid, a sample can be introduced into the mass spectrometer using a direct insertion probe. In electron ionization (EI) mass spectrometry, the sample is vaporized and then bombarded with a high-energy electron beam, causing ionization and fragmentation. The resulting ions are separated by their mass-to-charge ratio (m/z) and detected.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic characterization of a chemical compound.

References

• 1. 861306-04-9 3-Amino-2-methoxybenzoic acid AKSci X8031 [aksci.com]
• 2. 3-Amino-2-methoxybenzoic acid | C8H9NO3 | CID 19849158 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. 3-Amino-2-methoxybenzoic acid 96 861306-04-9 [sigmaaldrich.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 3-Amino-2-methoxybenzoic acid - Lead Sciences [lead-sciences.com]
• 7. benchchem.com [benchchem.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. jascoinc.com [jascoinc.com]
• 10. orgchemboulder.com [orgchemboulder.com]

solubility of 3-Amino-2-methoxybenzoic acid in organic solvents

An In-depth Technical Guide to the Solubility of 3-Amino-2-methoxybenzoic Acid in Organic Solvents

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of the solubility of 3-Amino-2-methoxybenzoic acid, a key intermediate in pharmaceutical synthesis. Due to the limited availability of direct quantitative solubility data for this specific compound, this guide leverages data from its close structural analog, 3-Amino-2-methylbenzoic acid, to provide valuable insights into its solubility profile in a range of common organic solvents. This document includes a detailed data table, standardized experimental protocols for solubility determination, and a logical workflow for solvent selection. This guide is intended to be a valuable resource for researchers and professionals involved in the development of drug candidates and other chemical processes involving 3-Amino-2-methoxybenzoic acid.

Introduction

3-Amino-2-methoxybenzoic acid is an important building block in the synthesis of various pharmaceutical compounds.[1][2] Its solubility in organic solvents is a critical parameter that influences reaction kinetics, purification processes, and formulation development. Understanding the solubility profile of this compound is essential for optimizing synthetic routes and ensuring the efficient production of high-purity active pharmaceutical ingredients.

The structure of 3-Amino-2-methoxybenzoic acid, featuring both an amino and a carboxylic acid group, allows it to exhibit amphoteric behavior, while the methoxy group influences its polarity and hydrogen bonding capabilities.[1][2] These structural features suggest that its solubility will be highly dependent on the nature of the solvent.

This guide provides a detailed analysis of the expected solubility of 3-Amino-2-methoxybenzoic acid based on data from a closely related compound, 3-Amino-2-methylbenzoic acid. The replacement of a methoxy group with a methyl group is expected to have a minor impact on the overall solubility trends, making this data a reliable proxy for initial experimental design.

Quantitative Solubility Data

Table 1: Mole Fraction Solubility (x) of 3-Amino-2-methylbenzoic Acid in Various Organic Solvents at Different Temperatures (K) [3]

Temperature (K)	Methanol	Ethanol	1-Propanol	Isopropyl Alcohol	1-Butanol	Isobutyl Alcohol	2-Butanol	Methyl Acetate	Ethyl Acetate	Propyl Acetate	Water	Acetonitrile
288.15	0.0458	0.0332	0.0285	0.0215	0.0243	0.0198	0.0201	0.0189	0.0156	0.0132	0.0012	0.0098
293.15	0.0543	0.0398	0.0342	0.0258	0.0291	0.0237	0.0241	0.0225	0.0186	0.0158	0.0015	0.0117
298.15	0.0641	0.0474	0.0409	0.0309	0.0348	0.0284	0.0289	0.0269	0.0223	0.0189	0.0018	0.0139
303.15	0.0754	0.0562	0.0486	0.0369	0.0415	0.0339	0.0345	0.0321	0.0266	0.0226	0.0022	0.0165
308.15	0.0881	0.0663	0.0575	0.0439	0.0493	0.0403	0.041	0.0382	0.0317	0.0269	0.0026	0.0196
313.15	0.1025	0.0779	0.0678	0.0521	0.0584	0.0478	0.0486	0.0453	0.0376	0.032	0.0031	0.0233
318.15	0.1188	0.0912	0.0796	0.0615	0.069	0.0566	0.0576	0.0536	0.0445	0.0379	0.0037	0.0276
323.15	0.1373	0.1065	0.0933	0.0724	0.0813	0.0668	0.068	0.0633	0.0526	0.0448	0.0044	0.0326
328.15	0.1583	0.1241	0.1091	0.0851	0.0956	0.0787	0.08	0.0746	0.0621	0.0529	0.0052	0.0385

Note: The solubility of 3-amino-2-methylbenzoic acid generally increases with temperature in all tested solvents. The highest solubility is observed in alcohols, particularly methanol, while the lowest solubility is in water and propyl acetate.[3] This trend is consistent with the "like dissolves like" principle, where the polar amino acid derivative dissolves better in polar protic solvents.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for process development and optimization. The following are detailed methodologies for two common and reliable experimental techniques for determining the solubility of compounds like 3-Amino-2-methoxybenzoic acid in organic solvents.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining solubility.[4][5] It involves preparing a saturated solution, separating the dissolved solute, and determining its mass.

Methodology:

• Sample Preparation: Add an excess amount of 3-Amino-2-methoxybenzoic acid to a known volume of the desired organic solvent in a sealed, temperature-controlled vessel.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

• Phase Separation: Cease agitation and allow the undissolved solid to settle.

• Sampling: Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled syringe to avoid temperature-induced precipitation.

• Solvent Evaporation: Transfer the supernatant to a pre-weighed container and evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature that does not degrade the solute).

• Mass Determination: Once the solvent is completely removed, weigh the container with the dried solute. The mass of the dissolved solute is the difference between this final weight and the initial weight of the empty container.

• Calculation: Calculate the solubility in the desired units (e.g., g/100 mL or mol/L) based on the mass of the solute and the volume of the solvent used.

UV/Vis Spectrophotometry Method

UV/Vis spectrophotometry is a sensitive analytical technique that can be used to determine the concentration of a solute in a solution, which can then be used to calculate its solubility.[6] This method is particularly useful for compounds that have a strong chromophore, such as aromatic compounds.

Methodology:

• Standard Curve Generation:

  • Prepare a series of standard solutions of 3-Amino-2-methoxybenzoic acid of known concentrations in the solvent of interest.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV/Vis spectrophotometer.

  • Plot a calibration curve of absorbance versus concentration. The relationship should be linear and follow the Beer-Lambert law.

• Saturated Solution Preparation: Prepare a saturated solution of 3-Amino-2-methoxybenzoic acid in the desired solvent as described in the gravimetric method (steps 1-3).

• Sampling and Dilution:

  • Withdraw a known volume of the clear supernatant.

  • Dilute the supernatant with a known volume of the solvent to bring the concentration within the linear range of the standard curve.

• Absorbance Measurement: Measure the absorbance of the diluted sample at the λmax.

• Concentration Determination: Use the standard curve to determine the concentration of the diluted sample.

• Solubility Calculation: Calculate the concentration of the original saturated solution by accounting for the dilution factor. This concentration represents the solubility of the compound in that solvent at the given temperature.

Visualization of Workflows and Relationships

To aid in the practical application of this solubility data, the following diagrams, generated using Graphviz (DOT language), illustrate key workflows and relationships.

Experimental Workflow for Solubility Determination

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pharmajournal.net [pharmajournal.net]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 3-Amino-2-methoxybenzoic Acid: Melting Point and Stability

This technical guide provides a comprehensive overview of the physicochemical properties of 3-Amino-2-methoxybenzoic acid, with a specific focus on its melting point and stability. The information is intended for researchers, scientists, and professionals in drug development and other relevant scientific fields.

Physicochemical Properties

3-Amino-2-methoxybenzoic acid is an aromatic amino acid derivative utilized as a versatile intermediate in the synthesis of pharmaceuticals, particularly in the development of anti-inflammatory and analgesic agents.[1] Its molecular structure, featuring both an amino and a methoxy group, imparts specific characteristics that are crucial for its application in organic synthesis.

Data Summary

The key quantitative properties of 3-Amino-2-methoxybenzoic acid are summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Formula	C₈H₉NO₃	[1]
Molecular Weight	167.16 g/mol	[1][2]
CAS Number	861306-04-9	[1]
Melting Point	98-102 °C	[1]
Appearance	Off-white to white powder/solid	[1]
Purity	≥ 96-97% (HPLC)	[1]

Melting Point Determination

The melting point of a substance is a critical physical property that provides an indication of its purity. For 3-Amino-2-methoxybenzoic acid, the reported melting point is a range of 98-102 °C.[1] This range suggests that the compound is a solid at room temperature and melts consistently within this temperature bracket.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[3] It is a highly sensitive method for determining the melting point and enthalpy of fusion of a compound.[4][5]

Methodology:

• Sample Preparation: A small, accurately weighed amount of 3-Amino-2-methoxybenzoic acid (typically 1-5 mg) is placed into a DSC sample pan, usually made of aluminum. The pan is then hermetically sealed.

• Instrument Setup: The DSC instrument is calibrated using standard materials with known melting points (e.g., indium). An empty, sealed pan is used as a reference.

• Thermal Program: The sample and reference are subjected to a controlled temperature program. A typical program involves heating the sample at a constant rate, for example, 10 °C/min.

• Data Acquisition: The instrument measures the heat flow to the sample relative to the reference. As the sample melts, it absorbs energy, resulting in an endothermic peak on the DSC thermogram.

• Data Analysis: The onset temperature of the peak is typically taken as the melting point, while the area under the peak corresponds to the enthalpy of fusion.

Fig. 1: Experimental workflow for melting point determination using DSC.

Stability and Storage

The stability of 3-Amino-2-methoxybenzoic acid is crucial for maintaining its purity and reactivity for research and development applications. Proper storage and handling are essential to prevent degradation.

Storage Conditions:

• Temperature: The recommended storage temperature is between 0-8 °C, indicating that refrigeration is required for long-term stability.[1]

• Atmosphere: The compound should be stored in a tightly sealed container to protect it from moisture and air.[6] It is advisable to store it in a cool, dry, and well-ventilated area.[6]

• Light: While not explicitly stated for this isomer, related aminobenzoic acids are noted to be light-sensitive, so protection from direct light is a recommended precaution.[6]

Incompatible Materials and Conditions to Avoid:

• Strong Oxidizing Agents: Contact with strong oxidizing agents should be avoided as they can react with the amino group.[6]

• Strong Acids and Bases: Incompatible with strong acids and alkalis.[6]

• Heat: Avoid exposure to excessive heat, as this can lead to decomposition.[6] When heated to decomposition, it may emit toxic fumes, including carbon oxides and nitrogen oxides.[6]

Hazardous Decomposition

Upon thermal decomposition, 3-Amino-2-methoxybenzoic acid may produce hazardous products, including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).

Fig. 2: Logical relationships for maintaining the stability of the compound.

Experimental Protocol: Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a technique used to measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability and composition of materials.[7]

Methodology:

• Sample Preparation: A small amount of the sample is loaded into a tared TGA sample pan.

• Instrument Setup: The TGA is programmed with a specific temperature profile and atmosphere (e.g., nitrogen or air).

• Analysis: The sample is heated according to the program. The instrument continuously measures and records the sample's weight.

• Data Interpretation: A plot of mass versus temperature is generated. Significant weight loss at a particular temperature indicates decomposition. The temperature at which decomposition begins is a measure of the compound's thermal stability. For 3-Amino-2-methoxybenzoic acid, this analysis would reveal the temperature at which it starts to degrade, likely by losing volatile components or breaking down its structure.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Amino-2-methoxybenzoic acid | C8H9NO3 | CID 19849158 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rroij.com [rroij.com]
• 4. 3-Amino-4-methoxybenzoic acid [webbook.nist.gov]
• 5. Differential Scanning Calorimetry - A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. researchgate.net [researchgate.net]

Commercial Suppliers and Technical Guide for High-Purity 3-Amino-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity 3-Amino-2-methoxybenzoic acid (CAS No. 14774-88-8), a key intermediate in pharmaceutical and chemical synthesis. This document details commercial suppliers, experimental protocols for synthesis, purification, and analysis, and visualizes key pathways and workflows to support research and development activities.

Commercial Availability of High-Purity 3-Amino-2-methoxybenzoic Acid

The following table summarizes commercial suppliers offering high-purity 3-Amino-2-methoxybenzoic acid. Purity levels, product numbers, and availability are subject to change, and it is recommended to consult the suppliers' websites for the most current information.

Supplier	Product Number	Purity	Additional Information
Sigma-Aldrich	691429	96%	Sold for peptide synthesis applications.
Chem-Impex	02438	≥97% (HPLC)
TCI America	A2938	>98.0% (T)	Also known as 3-Amino-o-anisic Acid.
Fisher Scientific	98.0+%	Supplied by TCI America.

Experimental Protocols

The following sections provide representative experimental protocols for the synthesis, purification, and analysis of 3-Amino-2-methoxybenzoic acid. These are generalized methods and may require optimization for specific laboratory conditions and desired product specifications.

Synthesis of 3-Amino-2-methoxybenzoic Acid

A common synthetic route to 3-Amino-2-methoxybenzoic acid involves the reduction of the corresponding nitro compound, 2-methoxy-3-nitrobenzoic acid. A general procedure is outlined below, adapted from the synthesis of similar aminobenzoic acid derivatives.

Reaction: Catalytic hydrogenation of 2-methoxy-3-nitrobenzoic acid.

Materials:

• 2-methoxy-3-nitrobenzoic acid

• Palladium on carbon (5% or 10% Pd/C)

• Solvent (e.g., Ethanol, Ethyl Acetate)

• Hydrogen gas (H₂)

• Filtration agent (e.g., Celite)

Procedure:

• Dissolve 2-methoxy-3-nitrobenzoic acid in a suitable solvent (e.g., ethanol or ethyl acetate) in a reaction vessel equipped with a magnetic stirrer.

• Carefully add a catalytic amount of Pd/C to the solution.

• Seal the reaction vessel and purge with hydrogen gas.

• Maintain a positive pressure of hydrogen (e.g., using a balloon or a hydrogenation apparatus) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by a suitable technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 3-Amino-2-methoxybenzoic acid.

Purification by Recrystallization

Recrystallization is a standard method for purifying solid organic compounds. The choice of solvent is critical for achieving high purity and yield.

Materials:

• Crude 3-Amino-2-methoxybenzoic acid

• Recrystallization solvent (e.g., water, ethanol, or a mixture)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:

• Solvent Selection: The ideal solvent should dissolve the compound well at its boiling point but poorly at low temperatures. For aminobenzoic acids, polar solvents like water or ethanol are often suitable.[1][2][3] Small-scale solubility tests are recommended to identify the optimal solvent or solvent mixture.

• Dissolution: Place the crude 3-Amino-2-methoxybenzoic acid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring to dissolve the solid completely. Add more solvent in small portions if necessary to achieve full dissolution.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a pre-heated funnel with filter paper into a clean, pre-heated flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should occur as the solution cools and becomes supersaturated. Further cooling in an ice bath can maximize the yield of crystals.

• Isolation and Washing: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum or in a desiccator to remove any remaining solvent.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful analytical technique for determining the purity of 3-Amino-2-methoxybenzoic acid.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Reversed-phase C18 column

Mobile Phase (Isocratic or Gradient):

• A mixture of an aqueous buffer (e.g., water with 0.1% formic acid or phosphoric acid) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio will depend on the column and specific method development.

General Procedure:

• Standard Preparation: Prepare a stock solution of high-purity 3-Amino-2-methoxybenzoic acid standard of known concentration in a suitable solvent (e.g., the mobile phase). Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Accurately weigh a sample of the synthesized and purified 3-Amino-2-methoxybenzoic acid and dissolve it in a known volume of a suitable solvent to achieve a concentration within the range of the calibration curve.

• Chromatographic Analysis: Inject the standard solutions and the sample solution onto the HPLC system.

• Data Analysis: The purity of the sample is determined by comparing the peak area of the main component to the total peak area of all components in the chromatogram. The concentration can be quantified using the calibration curve generated from the standard solutions.

Visualizations

The following diagrams illustrate key concepts related to the synthesis and application of 3-Amino-2-methoxybenzoic acid.

Caption: Workflow for the synthesis and purification of 3-Amino-2-methoxybenzoic acid.

3-Amino-2-methoxybenzoic acid serves as a building block for various pharmacologically active molecules, including those designed as anti-inflammatory agents.[4] A primary mechanism of action for many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response pathway.[5]

Caption: Prostaglandin synthesis pathway and the inhibitory action of NSAIDs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Prostaglandins and the mechanism of action of anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis and Evolution of Substituted Aminobenzoic Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted aminobenzoic acids represent a cornerstone in medicinal chemistry, evolving from simple organic structures to a versatile scaffold for a multitude of therapeutic agents. This technical guide provides an in-depth exploration of the discovery, history, and multifaceted applications of this important class of compounds. Beginning with the foundational discovery of local anesthetics as alternatives to cocaine, this document charts the historical milestones and key scientific contributions that have shaped our understanding of aminobenzoic acid derivatives. It delves into their diverse pharmacological activities, including local anesthetic, antimicrobial, anticancer, and anti-inflammatory properties. Detailed experimental protocols for the synthesis of seminal compounds and the evaluation of their biological activities are provided. Furthermore, this guide presents quantitative data on the efficacy of various derivatives and illustrates the key signaling pathways through which they exert their effects. This comprehensive resource is intended to serve as a valuable reference for researchers, scientists, and professionals engaged in the discovery and development of novel therapeutics.

A Historical Perspective: From Coca Leaves to Synthetic Anesthetics

The story of substituted aminobenzoic acids is intrinsically linked to the quest for safe and effective local anesthetics. For centuries, the indigenous peoples of South America utilized the coca leaf for its medicinal properties. In the 19th century, cocaine was isolated from the coca plant and its potent local anesthetic effects were recognized, revolutionizing surgical procedures. However, the severe toxicity and addictive nature of cocaine spurred a search for synthetic alternatives.

This led German chemist Eduard Ritsert to synthesize the ethyl ester of para-aminobenzoic acid (PABA) in 1890, a compound that would come to be known as benzocaine.[1] Marketed as "Anaesthesin" in 1902, benzocaine became the first widely used synthetic, non-addictive local anesthetic.[1] Its low water solubility, however, limited its application primarily to topical use.[1]

A major breakthrough came in 1904 when another German chemist, Alfred Einhorn, synthesized procaine, which was subsequently patented and marketed as Novocaine.[2][3] Einhorn's work involved modifying the structure of benzoate esters to more closely resemble cocaine, leading to the creation of a water-soluble and less toxic injectable local anesthetic.[2] The introduction of procaine marked a significant milestone in medicine and it quickly became the standard for local anesthesia for many decades.[2][3]

These pioneering discoveries laid the groundwork for the development of a vast array of substituted aminobenzoic acid derivatives. The PABA scaffold proved to be a remarkably versatile building block, leading to the discovery of compounds with a wide range of therapeutic applications beyond local anesthesia.[4][5]

The Aminobenzoic Acid Scaffold: A Versatile Tool in Drug Discovery

The basic structure of an aminobenzoic acid consists of a benzene ring substituted with both an amino group and a carboxylic acid group. The positional isomers (ortho, meta, and para) and the ability to introduce a wide variety of substituents on the aromatic ring, the amino group, and the carboxylic acid group, provide immense structural diversity. This versatility has been exploited by medicinal chemists to develop drugs with a broad spectrum of biological activities.[6]

Substituted aminobenzoic acids have been successfully developed into:

• Local Anesthetics: By blocking voltage-gated sodium channels in nerve membranes, these compounds prevent the transmission of pain signals.[7]

• Antimicrobial Agents: Certain derivatives interfere with microbial metabolic pathways, such as the folate synthesis pathway, exhibiting antibacterial and antifungal properties.[3][8]

• Anticancer Agents: Some substituted aminobenzoic acids have been shown to inhibit key signaling pathways involved in cancer cell proliferation and survival, such as the Epidermal Growth Factor Receptor (EGFR) pathway.

• Anti-inflammatory Drugs: Derivatives have been developed that can modulate inflammatory responses, in part through the inhibition of the NF-κB signaling pathway.[9]

The following sections will delve deeper into the quantitative data supporting these activities, the experimental methods used to anecdotally them, and the underlying molecular mechanisms.

Quantitative Data Summary

The following tables summarize the quantitative data for various substituted aminobenzoic acid derivatives, showcasing their potency in different therapeutic areas.

Table 1: Local Anesthetic Properties of Selected Aminobenzoic Acid Esters

Compound	Relative Potency (vs. Procaine)	Onset of Action	Duration of Action
Procaine	1	Slow	Short (30-60 minutes)[10]
Benzocaine	Low (topical use)	Rapid	Short
Tetracaine	16	Slow	Long (up to 3 hours)[3][6]
Chloroprocaine	4	Rapid	Short (less than 1 minute plasma half-life)[11][12]

Table 2: In Vitro Anticancer Activity of Selected Substituted Aminobenzoic Acid Derivatives (IC50 values in µM)

Compound/Derivative	A549 (Lung)	HepG2 (Liver)	HCT-116 (Colon)	MCF-7 (Breast)	Reference
N5a (4-amino-3-chloro benzoate ester derivative)	1.23 ± 0.11	2.45 ± 0.18	3.12 ± 0.25	-
Erlotinib (Reference)	4.56 ± 0.32	6.78 ± 0.51	8.12 ± 0.63	-
Benzamide derivative 1	-	-	21.3 ± 4.1	28.3 ± 5.1	[13]
Benzamide derivative 2	-	-	-	-	[13]
Acrylamide-PABA hybrid 4j	-	-	-	1.83	[14]
Hexadecyl 4-(4-oxo-2-phenylquinazolin-3(4H)-yl)benzoate	-	53.29 ± 0.25	-	72.22 ± 0.14	[13]

Table 3: Minimum Inhibitory Concentration (MIC) of Selected Antimicrobial Aminobenzoic Acid Derivatives

Compound/Derivative	S. aureus (µM)	E. coli (µM)	C. albicans (µM)	Reference
Schiff base of PABA (Compound 11)	-	-	-	[15]
3,5-dihalogenated derivative	from 15.62	-	-	[8]
5-nitrofurfurylidene derivative	-	-	-	[8]
Sulfanilamide	0.97 to 62.5	0.97 to 62.5	-	[13]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and evaluation of substituted aminobenzoic acids.

Synthesis of Benzocaine (Ethyl 4-aminobenzoate) via Fischer Esterification

This protocol describes the synthesis of benzocaine from p-aminobenzoic acid (PABA) and ethanol using an acid catalyst.

Materials:

• p-Aminobenzoic acid (PABA)

• Absolute ethanol

• Concentrated sulfuric acid

• 10% Sodium carbonate solution

• Ice water

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle

• Beaker (200 mL)

• Büchner funnel and filter paper

• Magnetic stirrer and stir bar

Procedure:

• To a 100 mL round-bottom flask, add 1.2 g of p-aminobenzoic acid and 12.0 mL of absolute ethanol.

• Stir the mixture until the solid is suspended.

• Slowly and carefully add 1.0 mL of concentrated sulfuric acid to the mixture while stirring. A precipitate may form.

• Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle for 60-75 minutes. The solid should dissolve as the reaction proceeds.

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into a 200 mL beaker containing 30 mL of ice water.

• While stirring, slowly add approximately 10 mL of a 10% sodium carbonate solution to neutralize the acid. Continue adding the sodium carbonate solution until gas evolution ceases and the pH of the solution is approximately 8.

• Collect the resulting white precipitate by vacuum filtration using a Büchner funnel.

• Wash the precipitate with three 10 mL portions of cold water to remove any remaining salts.

• Dry the product, determine the mass, and calculate the percent yield.

Synthesis of Procaine Hydrochloride

This multi-step protocol outlines a common route for the synthesis of procaine hydrochloride, starting from p-nitrobenzoyl chloride.

Step 1: Esterification of p-Nitrobenzoyl Chloride

Materials:

• p-Nitrobenzoyl chloride

• 2-(Diethylamino)ethanol

Procedure:

• React p-nitrobenzoyl chloride with 2-(diethylamino)ethanol. This reaction often proceeds spontaneously but may be heated to ensure completion. The product of this step is 2-(diethylamino)ethyl p-nitrobenzoate.[5]

Step 2: Reduction of the Nitro Intermediate

Materials:

• 2-(Diethylamino)ethyl p-nitrobenzoate

• Reducing agent (e.g., tin and hydrochloric acid, or catalytic hydrogenation)

Procedure:

• Reduce the nitro group of 2-(diethylamino)ethyl p-nitrobenzoate to a primary amine using a suitable reducing agent. A common laboratory method involves using tin metal in the presence of hydrochloric acid.[16]

• After the reduction is complete, the reaction mixture is worked up to isolate the procaine base (2-(diethylamino)ethyl 4-aminobenzoate). This typically involves neutralization and extraction.[16]

Step 3: Salt Formation

Materials:

• Procaine base

• Hydrochloric acid (concentrated or as a gas)

• Ethanol or other suitable solvent

Procedure:

• Dissolve the purified procaine base in a suitable solvent like ethanol.

• Treat the solution with hydrochloric acid to precipitate the procaine hydrochloride salt.[5]

• Collect the precipitate by filtration and dry it under vacuum.[5]

Frog Sciatic Nerve Block Assay for Local Anesthetic Activity

This ex vivo protocol is a classic method for evaluating the nerve-blocking capabilities of local anesthetic agents.

Materials:

• Frog (e.g., Rana pipiens)

• Ringer's solution

• Test compound (e.g., procaine hydrochloride solution)

• Nerve chamber with stimulating and recording electrodes

• Stimulator

• Amplifier

• Oscilloscope or data acquisition system

• Dissection tools

Procedure:

• Nerve Dissection:

  • Humanely euthanize a frog by double pithing.

  • Carefully dissect the sciatic nerve from one of the hind limbs, ensuring the nerve is kept moist with Ringer's solution throughout the process.

  • Isolate a segment of the nerve long enough to be placed across the stimulating and recording electrodes in the nerve chamber.

• Experimental Setup:

  • Place the dissected sciatic nerve in the nerve chamber, ensuring it makes good contact with the stimulating and recording electrodes.

  • Fill the chamber with Ringer's solution to keep the nerve moist.

  • Connect the stimulating electrodes to a stimulator and the recording electrodes to an amplifier connected to an oscilloscope or data acquisition system.

• Baseline Recording:

  • Apply a supramaximal stimulus to the nerve to elicit a compound action potential (CAP).

  • Record the amplitude and conduction velocity of the baseline CAP.

• Application of Local Anesthetic:

  • Replace the Ringer's solution in the nerve chamber with a solution of the test compound (e.g., procaine hydrochloride) at a known concentration.

  • Allow the nerve to incubate in the test solution for a defined period.

• Post-Treatment Recording:

  • After incubation, stimulate the nerve again with the same supramaximal stimulus and record the CAP.

  • Measure the change in the amplitude of the CAP. A decrease in amplitude indicates a nerve block.

• Data Analysis:

  • Calculate the percentage of nerve block as the percentage decrease in the CAP amplitude compared to the baseline.

  • The onset and duration of the block can also be determined by recording CAPs at different time points after the application of the anesthetic.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol describes the broth microdilution method for determining the MIC of an antimicrobial agent.

Materials:

• Test compound (substituted aminobenzoic acid derivative)

• Bacterial culture

• Cation-adjusted Mueller-Hinton broth (CAMHB)

• 96-well microtiter plate

• Spectrophotometer or McFarland standards

• Incubator

Procedure:

• Inoculum Preparation:

  • Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution of the Test Compound:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Perform a two-fold serial dilution of the compound in CAMHB in the wells of a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation:

  • Add the standardized bacterial inoculum to each well containing the diluted compound.

  • Include a growth control well (bacteria in broth without the compound) and a sterility control well (broth only).

• Incubation:

  • Incubate the microtiter plate at 35 ± 2°C for 16-20 hours.

• Reading the MIC:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.[17][18]

Signaling Pathways and Mechanisms of Action

The diverse biological activities of substituted aminobenzoic acids are a result of their interaction with various molecular targets and signaling pathways.

Local Anesthesia: Blockade of Voltage-Gated Sodium Channels

The primary mechanism of action for local anesthetics is the blockade of voltage-gated sodium channels in neuronal membranes.[19] By binding to a specific site within the channel pore, these drugs stabilize the channel in an inactivated state, preventing the influx of sodium ions that is necessary for the generation and propagation of action potentials. This reversible blockade of nerve impulse conduction results in a temporary loss of sensation.

Caption: Mechanism of local anesthetic action on voltage-gated sodium channels.

Anticancer Activity: Inhibition of EGFR Signaling

Certain substituted aminobenzoic acid derivatives have demonstrated anticancer activity by inhibiting the Epidermal Growth Factor Receptor (EGFR) signaling pathway. EGFR is a receptor tyrosine kinase that, when overactivated, can lead to uncontrolled cell proliferation and tumor growth. By binding to the ATP-binding site of the EGFR kinase domain, these inhibitors block its downstream signaling cascades, such as the RAS-RAF-MAPK and PI3K-AKT pathways, ultimately leading to a reduction in cancer cell survival and proliferation.

Caption: Inhibition of the EGFR signaling pathway by a tyrosine kinase inhibitor.

Anti-inflammatory Effects: Modulation of the NF-κB Pathway

The anti-inflammatory properties of some aminobenzoic acid derivatives are attributed to their ability to inhibit the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[9] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory mediators. By preventing the degradation of IκB, certain aminobenzoic acid derivatives can block NF-κB activation and suppress the inflammatory response.

Caption: Inhibition of the NF-κB signaling pathway.

Conclusion and Future Directions

The journey of substituted aminobenzoic acids, from their origins as simple synthetic molecules to their current status as a versatile platform for drug discovery, is a testament to the power of medicinal chemistry. The foundational work on local anesthetics like benzocaine and procaine not only revolutionized pain management but also unveiled a chemical scaffold with immense therapeutic potential. The continued exploration of this class of compounds has yielded promising candidates for the treatment of a wide range of diseases, including cancer and infectious and inflammatory disorders.

Future research in this area will likely focus on several key aspects:

• Structure-Activity Relationship (SAR) Studies: A deeper understanding of how specific substitutions on the aminobenzoic acid core influence biological activity will enable the design of more potent and selective drug candidates.

• Novel Drug Delivery Systems: The development of innovative formulations and delivery systems can enhance the efficacy and reduce the side effects of existing and new aminobenzoic acid-based drugs.

• Combination Therapies: Exploring the synergistic effects of substituted aminobenzoic acids with other therapeutic agents could lead to more effective treatment strategies, particularly in complex diseases like cancer.

• Exploration of New Therapeutic Areas: The inherent versatility of the aminobenzoic acid scaffold suggests that its therapeutic potential is far from exhausted. Continued screening and derivatization efforts may uncover novel applications in areas of unmet medical need.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Molecular modeling of local anesthetic drug binding by voltage-gated sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacology of local anesthetic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Molecular Modeling of Local Anesthetic Drug Binding by Voltage-Gated Sodium Channels | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Tetracaine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibiting NF-κB activation by small molecules as a therapeutic strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. What is Procaine Hydrochloride used for? [synapse.patsnap.com]
• 11. Basic pharmacology of local anaesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What are examples of ester local anesthetics and how are they metabolized? | ClinicalKeyAI [elsevier.com]
• 13. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications | MDPI [mdpi.com]
• 14. Design, synthesis and cytotoxic research of a novel antitumor model based on acrylamide–PABA analogs via β-tubulin inhibition - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02384J [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. jadpro.com [jadpro.com]
• 17. Mechanism of Local Anesthetic Drug Action on Voltage-Gated Sodium...: Ingenta Connect [ingentaconnect.com]
• 18. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Procaine | C13H20N2O2 | CID 4914 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Theoretical Calculation of Electronic Properties of 3-Amino-2-methoxybenzoic Acid

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document outlines a comprehensive computational methodology for investigating the electronic properties of 3-Amino-2-methoxybenzoic acid. Due to a lack of published experimental or theoretical studies on this specific molecule, this guide serves as a detailed protocol and illustrative whitepaper. The quantitative data presented is representative and intended to exemplify the expected outcomes of such an analysis.

Introduction

3-Amino-2-methoxybenzoic acid is a substituted aromatic carboxylic acid, a class of compounds that holds significant interest in pharmaceutical and materials science research.[1] Its unique arrangement of amino, methoxy, and carboxylic acid functional groups suggests a rich electronic profile that can govern its reactivity, intermolecular interactions, and potential biological activity.[1] Understanding the electronic properties—such as the distribution of electron density, the energies of frontier molecular orbitals, and the molecular electrostatic potential—is crucial for predicting its behavior in different chemical environments and for rational drug design.

Computational chemistry, particularly methods rooted in Density Functional Theory (DFT), provides a powerful, non-experimental route to elucidate these properties with high accuracy.[2][3] This guide details a robust theoretical workflow for calculating and analyzing the key electronic descriptors of 3-Amino-2-methoxybenzoic acid.

Molecular Structure

The foundational step in any theoretical calculation is the definition of the molecule's structure. 3-Amino-2-methoxybenzoic acid consists of a benzene ring co-substituted with a carboxylic acid group, a methoxy group at the ortho position, and an amino group at the meta position relative to the carboxyl group.[4]

Caption: 2D molecular structure of 3-Amino-2-methoxybenzoic acid.

Computational Methodology

The electronic properties are determined by solving the Schrödinger equation, for which Density Functional Theory (DFT) offers a favorable balance of computational cost and accuracy.[3] The protocol outlined below uses the Gaussian suite of programs, a widely adopted platform for such calculations.

3.1 Geometry Optimization The first step is to find the molecule's lowest energy conformation.

• Method: Density Functional Theory (DFT).

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr). This hybrid functional is well-established for its reliability in describing the geometry and electronics of organic molecules.

• Basis Set: 6-31G(d). This Pople-style basis set provides a good compromise between accuracy and computational demand for molecules of this size. The (d) indicates the addition of polarization functions on heavy atoms, which is crucial for accurately describing bonding.

• Procedure: An initial structure is generated and subjected to geometry optimization without constraints. The process is considered converged when the forces on all atoms are negligible and the geometry corresponds to a local minimum on the potential energy surface.

3.2 Frequency Calculation To confirm that the optimized structure is a true energy minimum, a frequency calculation is performed at the same level of theory (B3LYP/6-31G(d)). The absence of any imaginary frequencies validates the structure as a stable point.

3.3 Electronic Property Calculation Using the optimized geometry, a single-point energy calculation is performed to derive the electronic properties. This step typically uses a larger basis set to achieve higher accuracy for the electronic description.

• Method: DFT.

• Functional: B3LYP.

• Basis Set: 6-311++G(d,p). This larger basis set includes diffuse functions (++) on both heavy atoms and hydrogens, which are important for describing lone pairs and potential hydrogen bonding, as well as polarization functions on all atoms (d,p).

3.4 Properties Analyzed From the output of the single-point calculation, the following key electronic properties are extracted:

• Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are determined. The HOMO energy relates to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO (ΔE = ELUMO - EHOMO) is a critical indicator of chemical reactivity and kinetic stability. A smaller gap suggests higher reactivity.

• Molecular Electrostatic Potential (MESP): The MESP is mapped onto the electron density surface. It visually identifies the electron-rich (nucleophilic, negative potential) and electron-poor (electrophilic, positive potential) regions of the molecule, which is invaluable for predicting sites of intermolecular interaction.

• Mulliken Atomic Charges: This analysis partitions the total electron density among the individual atoms, providing insight into the intramolecular charge distribution.

• Dipole Moment: The total dipole moment (μ) is calculated to quantify the overall polarity of the molecule.

Illustrative Data and Analysis

The following table summarizes the expected quantitative data from the computational protocol described above. Note: This data is for illustrative purposes only, as no published results for 3-Amino-2-methoxybenzoic acid were available.

Property	Illustrative Value	Significance
HOMO Energy	-5.85 eV	Indicates the energy of the most available electrons; related to ionization potential.
LUMO Energy	-1.20 eV	Indicates the energy of the lowest available orbital for accepting electrons; related to electron affinity.
HOMO-LUMO Gap (ΔE)	4.65 eV	A moderate gap suggesting good kinetic stability but potential for reactivity under certain conditions.
Dipole Moment (μ)	3.50 Debye	A significant dipole moment indicates a polar molecule, capable of strong dipole-dipole interactions.
Mulliken Atomic Charges
N (Amino Group)	-0.78 e	The amino group is a strong electron-donating center, resulting in a negative partial charge on the nitrogen.
O (Carbonyl, COOH)	-0.55 e	The carbonyl oxygen is a primary site for hydrogen bond acceptance due to its high negative charge.
O (Methoxy Group)	-0.60 e	The methoxy oxygen also contributes to the molecule's nucleophilic character.

Computational Workflow Visualization

The logical flow of the computational protocol can be visualized as a directed workflow. This diagram illustrates the sequential steps from initial structure input to final data analysis.

Caption: Workflow for theoretical electronic property calculation.

Conclusion

This technical guide presents a comprehensive and robust computational workflow for the theoretical determination of the electronic properties of 3-Amino-2-methoxybenzoic acid. By employing Density Functional Theory with appropriate functionals and basis sets, it is possible to generate reliable data on the molecule's frontier orbitals, charge distribution, and electrostatic potential. The insights gained from such a study are fundamental for researchers in drug discovery and materials science, enabling a deeper understanding of molecular behavior and guiding the design of new chemical entities. While this document provides an illustrative framework, its application will yield specific, quantitative data crucial for advancing research involving this compound.

References

• 1. labinsights.nl [labinsights.nl]
• 2. learningbreeze.com [learningbreeze.com]
• 3. 3-Amino-2-methoxybenzoic acid | C8H9NO3 | CID 19849158 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medium.com [medium.com]

Unlocking the Therapeutic Potential of 3-Amino-2-methoxybenzoic Acid: A Technical Guide for Researchers

A comprehensive exploration of the synthesis, biological activities, and promising research avenues for 3-Amino-2-methoxybenzoic acid and its derivatives in drug discovery and materials science.

For Immediate Release

SHANGHAI, China – December 29, 2025 – 3-Amino-2-methoxybenzoic acid, a versatile aromatic organic compound, is emerging as a critical building block in the development of novel therapeutics and advanced materials. This technical guide offers an in-depth analysis of its chemical properties, synthesis, and diverse applications, with a focus on potential research areas for scientists and drug development professionals. The unique structural features of this molecule, including an amino, a methoxy, and a carboxylic acid group, provide a rich scaffold for chemical modification, leading to a wide array of derivatives with significant biological activities.

Physicochemical Properties and Synthesis

3-Amino-2-methoxybenzoic acid, with the CAS number 14652-42-9, is a stable solid at room temperature.[1] Its structure allows for a variety of chemical transformations, making it an attractive starting material for medicinal chemistry campaigns.

Property	Value	Reference
Molecular Formula	C₈H₉NO₃
Molecular Weight	167.16 g/mol
Melting Point	98-102 °C	[2]
Appearance	Off-white to brown powder/crystal	[2][3]

A common and effective method for the synthesis of 3-Amino-2-methoxybenzoic acid involves the reduction of its nitro precursor, 3-nitro-2-methoxybenzoic acid. Catalytic hydrogenation is a preferred method for this transformation due to its high yield and clean reaction profile.

Experimental Protocol: Catalytic Hydrogenation for the Synthesis of 3-Amino-2-methoxybenzoic Acid

This protocol is adapted from a general procedure for the reduction of a nitro-benzoic acid derivative.[1]

Materials:

• 3-nitro-2-methoxybenzoic acid

• Palladium on carbon (10% Pd/C) catalyst

• Methanol (or other suitable solvent like ethanol or ethyl acetate)

• Hydrogen gas

• Filtration apparatus (e.g., Celite or filter paper)

• Rotary evaporator

Procedure:

• In a suitable reaction vessel, dissolve 3-nitro-2-methoxybenzoic acid in methanol.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Seal the reaction vessel and purge with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (typically 1-4 atm) at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the filter cake with a small amount of methanol.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 3-Amino-2-methoxybenzoic acid.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure compound.

Expected Yield: >90%

Fig. 1: Synthesis of 3-Amino-2-methoxybenzoic acid.

Potential Research Areas in Drug Discovery

The structural versatility of 3-Amino-2-methoxybenzoic acid makes it a valuable scaffold for the development of a wide range of therapeutic agents. Key areas of interest include anti-inflammatory drugs, kinase inhibitors, and modulators of other important biological targets.

Anti-inflammatory Agents: Targeting the P2Y14 Receptor

Recent studies have highlighted the potential of 3-amide benzoic acid derivatives as potent antagonists of the P2Y14 receptor, a G protein-coupled receptor involved in inflammatory processes.[2][4] Antagonism of this receptor has shown promise in preclinical models of inflammatory diseases such as gout.

A series of 3-amide-5-aryl benzoic acid derivatives have been synthesized and evaluated for their P2Y14 receptor antagonist activity. Notably, compound 11m from this series exhibited a remarkable IC₅₀ value of 2.18 nM.[4]

Compound	P2Y14 IC₅₀ (nM)	Reference
16c (a 3-amide benzoic acid derivative)	1.77	[2]
11m (a 3-amide-5-aryl benzoic acid derivative)	2.18	[4]

Proposed Research:

• Synthesis of Novel Derivatives: Synthesize a library of 3-Amino-2-methoxybenzoic acid amides, exploring a diverse range of amine coupling partners to probe the structure-activity relationship (SAR).

• In Vitro Screening: Evaluate the synthesized compounds for their antagonist activity at the P2Y14 receptor using a functional assay.

• In Vivo Efficacy: Test the most potent compounds in animal models of inflammatory diseases like gout or rheumatoid arthritis.

This protocol is a generalized procedure for a cell-based calcium mobilization assay to screen for P2Y14 receptor antagonists.

Materials:

• HEK293 cells stably expressing the human P2Y14 receptor and a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• P2Y14 receptor agonist (e.g., UDP-glucose).

• Test compounds (derivatives of 3-Amino-2-methoxybenzoic acid).

• Fluorescence plate reader.

Procedure:

• Plate the P2Y14-expressing HEK293 cells in a 96-well plate and allow them to adhere overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

• Wash the cells with assay buffer to remove excess dye.

• Add the test compounds at various concentrations to the wells and incubate for a predetermined time.

• Add a known concentration of the P2Y14 agonist (e.g., EC₈₀ concentration of UDP-glucose) to all wells.

• Immediately measure the fluorescence intensity over time using a fluorescence plate reader.

• The inhibitory effect of the test compounds is determined by the reduction in the agonist-induced fluorescence signal.

• Calculate IC₅₀ values from the dose-response curves.

Fig. 2: P2Y14 Receptor Signaling Pathway and Inhibition.

Kinase Inhibitors: Avenues in Cancer and Inflammation

Protein kinases are crucial regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The aminobenzoic acid scaffold is a known feature in many kinase inhibitors. Potential targets for derivatives of 3-Amino-2-methoxybenzoic acid include the Janus kinases (JAKs) and p38 mitogen-activated protein kinases (MAPKs).

• JAK Inhibitors: The JAK-STAT signaling pathway is central to the immune response, and its inhibition is a validated therapeutic strategy for autoimmune diseases like rheumatoid arthritis.[5]

• p38 MAPK Inhibitors: The p38 MAPK pathway is activated by inflammatory stimuli and plays a key role in the production of pro-inflammatory cytokines such as TNF-α and IL-1β.[6][7]

Proposed Research:

• Structure-Based Design: Utilize computational modeling and known kinase inhibitor pharmacophores to design and synthesize derivatives of 3-Amino-2-methoxybenzoic acid with potential kinase inhibitory activity.

• Kinase Profiling: Screen the synthesized compounds against a panel of kinases, including JAKs and p38 MAPKs, to determine their potency and selectivity.

• Cell-Based Assays: Evaluate the most promising compounds in relevant cell-based assays to confirm their on-target activity and assess their effects on downstream signaling and cellular functions.

This is a general protocol for an in vitro kinase assay to determine the IC₅₀ of a test compound.

Materials:

• Recombinant active kinase (e.g., JAK1, p38α).

• Kinase-specific substrate (peptide or protein).

• ATP (adenosine triphosphate).

• Kinase assay buffer.

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit).

• Test compounds.

• Multi-well plates.

• Plate reader.

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a multi-well plate, add the kinase, substrate, and test compound in the kinase assay buffer.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at a specific temperature for a defined period.

• Stop the reaction and measure the kinase activity using a suitable detection method (e.g., luminescence, fluorescence, or radioactivity).

• The percentage of kinase inhibition is calculated relative to a control reaction without the inhibitor.

• IC₅₀ values are determined from the dose-response curves.

Fig. 3: Workflow for Kinase Inhibitor Discovery.

Potential Research Areas in Materials Science

While the primary focus of research on 3-Amino-2-methoxybenzoic acid has been in the pharmaceutical sector, its aromatic structure and functional groups suggest potential applications in materials science, particularly in the field of organic electronics and pigments.

Organic Light-Emitting Diodes (OLEDs)

Aminobenzoic acid derivatives have been explored as components in organic light-emitting diodes (OLEDs).[8][9] Their electronic properties can be tuned through chemical modification, making them potential candidates for use as host materials, charge transport materials, or emitters.

Proposed Research:

• Synthesis of Novel Emissive Materials: Synthesize derivatives of 3-Amino-2-methoxybenzoic acid with extended conjugation and investigate their photophysical properties (absorption, emission, quantum yield).

• Device Fabrication and Characterization: Incorporate the most promising derivatives into OLED devices and evaluate their performance, including efficiency, brightness, and color purity.

Azo Dyes

The amino group on the 3-Amino-2-methoxybenzoic acid scaffold can be readily diazotized and coupled with various aromatic compounds to produce azo dyes. The methoxy and carboxylic acid groups can further modulate the color and solubility of these dyes.

Proposed Research:

• Synthesis and Characterization of Novel Dyes: Synthesize a series of azo dyes derived from 3-Amino-2-methoxybenzoic acid and characterize their spectroscopic properties and color.

• Application in Textiles and Coatings: Evaluate the performance of the synthesized dyes in applications such as textile dyeing and as pigments in coatings, assessing their fastness and stability.

Conclusion

3-Amino-2-methoxybenzoic acid is a highly versatile and valuable chemical entity with significant untapped potential. While its role as a precursor to anti-inflammatory and analgesic agents is established, this technical guide has outlined several promising and more specific avenues for future research. The exploration of its derivatives as potent and selective P2Y14 receptor antagonists and kinase inhibitors offers exciting opportunities for the development of novel therapies for a range of diseases. Furthermore, its potential in the realm of materials science, particularly in OLEDs and as a scaffold for novel dyes, warrants further investigation. The detailed experimental protocols and structured data presented herein are intended to serve as a foundational resource for researchers poised to unlock the full potential of this remarkable molecule.

References

• 1. CN104072383A - Method for preparing 3-amino-2-methyl benzoic acid - Google Patents [patents.google.com]
• 2. Design, synthesis and anti-inflammatory evaluation of 3-amide benzoic acid derivatives as novel P2Y14 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis and evaluation of 3-amide-5-aryl benzoic acid derivatives as novel P2Y14R antagonists with potential high efficiency against acute gouty arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The new entries in the therapeutic armamentarium: The small molecule JAK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The p38 MAPK inhibitors for the treatment of inflammatory diseases and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. p38 MAP kinase inhibitors: many are made, but few are chosen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Navigating the Safe Handling of 3-Amino-2-methoxybenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-Amino-2-methoxybenzoic acid, a key intermediate in pharmaceutical development and organic synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment and minimizing risks associated with the handling of this compound. This document summarizes critical safety data, outlines emergency procedures, and provides a logical workflow for spill management.

GHS Hazard and Precautionary Information

Proper handling of 3-Amino-2-methoxybenzoic acid requires a thorough understanding of its potential hazards as defined by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The following tables summarize the key hazard statements, precautionary measures, and first aid protocols.

GHS Classification	Hazard Statement	Pictogram	Signal Word
Skin Irritation, Category 2	H315: Causes skin irritation	GHS07	Warning
Eye Irritation, Category 2	H319: Causes serious eye irritation	GHS07	Warning
Acute Toxicity, Oral, Category 4	H302: Harmful if swallowed	GHS07	Warning

Precautionary Statements (Prevention)
P264	Wash skin thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.[1]
P280	Wear protective gloves/ eye protection/ face protection.

Precautionary Statements (Response)
P301 + P312 + P330	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.[2]
P302 + P352	IF ON SKIN: Wash with plenty of water.
P332 + P313	If skin irritation occurs: Get medical advice/ attention.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
P337 + P313	If eye irritation persists: Get medical advice/ attention.
P362 + P364	Take off contaminated clothing and wash it before reuse.

First Aid Measures
Inhalation	Remove person to fresh air and keep comfortable for breathing. Get medical advice/ attention if you feel unwell.
Skin Contact	Take off all contaminated clothing immediately. Wash off with plenty of water. If skin irritation occurs: Get medical advice/ attention.
Eye Contact	Rinse with plenty of water. If easy to do, remove contact lens, if worn. If eye irritation persists: Get medical advice/ attention.
Ingestion	Get medical advice/ attention. Rinse mouth.

Personal Protective Equipment (PPE) and Engineering Controls

To minimize exposure, appropriate personal protective equipment and engineering controls are mandatory when handling 3-Amino-2-methoxybenzoic acid.

Control	Recommendation
Engineering Controls	Ensure adequate ventilation. Use a local exhaust ventilation system. Ensure that eyewash stations and safety showers are close to the workstation location.[3]
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]
Skin Protection	Wear protective gloves and clothing to prevent skin exposure.[4]
Respiratory Protection	A dust mask type N95 (US) is recommended.

Spill Management Workflow

In the event of a spill, a systematic and calm response is essential to mitigate any potential harm. The following diagram outlines the logical workflow for handling a spill of 3-Amino-2-methoxybenzoic acid.

Caption: Logical workflow for responding to a chemical spill.

Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment.

• Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[5] Keep away from heat, sources of ignition, and incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[5][6] The recommended storage temperature is 2-8°C.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[3] Do not wash into sewers.[5]

Toxicological Information and Experimental Protocols

Detailed experimental protocols for the toxicological assessment of this specific compound are not publicly available. However, standard OECD guidelines for testing of chemicals are typically followed for determining skin irritation (OECD Guideline 404), eye irritation (OECD Guideline 405), and acute oral toxicity (OECD Guideline 420, 423, or 425). These protocols involve the application of the substance to the skin or eyes of laboratory animals or administration via oral gavage, followed by observation for signs of toxicity.

Due to the lack of detailed public information, no specific signaling pathways for the toxicity of 3-Amino-2-methoxybenzoic acid can be described at this time. The irritant effects are likely due to the acidic nature of the carboxylic acid group and the reactivity of the amino group, which can interact with biological macromolecules.

Disclaimer: This guide is intended for informational purposes only and should not be substituted for a formal risk assessment or the advice of a qualified safety professional. Always consult the most up-to-date Safety Data Sheet (SDS) for the specific product you are using.

References

• 1. echemi.com [echemi.com]
• 2. 3-Amino-2-methoxybenzoic Acid | 861306-04-9 | TCI EUROPE N.V. [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. ehs.com [ehs.com]
• 6. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Synthesis of 8-Methoxyquinazolin-4(3H)-one from 3-Amino-2-methoxybenzoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 8-methoxyquinazolin-4(3H)-one from 3-amino-2-methoxybenzoic acid. Quinazolinones are a significant class of nitrogen-containing heterocyclic compounds, forming the core structure of numerous biologically active molecules and approved pharmaceuticals. The 8-methoxy substituted quinazolinone scaffold is of particular interest in drug discovery, notably in the development of targeted cancer therapies such as Epidermal Growth Factor Receptor (EGFR) inhibitors. This guide outlines two reliable synthetic methods—conventional heating and microwave-assisted synthesis—based on the Niementowski reaction, offering a comparative overview of reaction conditions and outcomes. Furthermore, it includes essential characterization data and discusses the biological significance and potential applications of this scaffold in medicinal chemistry.

Introduction

Quinazolin-4(3H)-ones are a "privileged structure" in medicinal chemistry, renowned for their broad spectrum of biological activities, including anticancer, anti-inflammatory, and anticonvulsant properties. The substitution pattern on the quinazolinone core plays a crucial role in modulating its pharmacological activity. The presence of a methoxy group at the 8-position has been associated with potent inhibitory activity against key signaling proteins in cancer, such as EGFR. The synthesis of these compounds is therefore of great interest to researchers in drug discovery and development. The Niementowski reaction, a classical method for quinazolinone synthesis, involves the condensation of an anthranilic acid with an amide. This document provides detailed protocols for the synthesis of 8-methoxyquinazolin-4(3H)-one from 3-amino-2-methoxybenzoic acid and formamide, a common and efficient approach.

Biological Significance and Applications

The quinazolinone scaffold is a key component in a number of approved anticancer drugs that target critical signaling pathways. Notably, 8-methoxy substituted quinazolinone derivatives have been investigated as potent inhibitors of Epidermal Growth Factor Receptor (EGFR), a key target in the treatment of non-small cell lung cancer (NSCLC) and other malignancies. Overexpression of EGFR is correlated with enhanced tumor cell proliferation, invasion, and metastasis. Quinazolinone derivatives can act as allosteric inhibitors of EGFR, offering a promising strategy to overcome resistance to existing covalent inhibitors. The 8-methoxy group can contribute to the binding affinity and selectivity of these compounds for the kinase domain of EGFR.

Beyond EGFR, the quinazolinone core is a versatile scaffold for targeting other kinases and enzymes implicated in cancer progression. The synthetic accessibility of this scaffold allows for the generation of diverse libraries of compounds for screening and lead optimization in drug discovery programs.

Signaling Pathway of EGFR Inhibition

Caption: EGFR signaling pathway and inhibition by 8-methoxyquinazolinone.

Experimental Protocols

The synthesis of 8-methoxyquinazolin-4(3H)-one is achieved through the cyclocondensation of 3-amino-2-methoxybenzoic acid with formamide. Two common methods are presented below: conventional heating and microwave-assisted synthesis. Microwave-assisted organic synthesis (MAOS) often provides advantages in terms of reduced reaction times and improved yields.

Method 1: Conventional Heating (Niementowski Reaction)

This protocol outlines the traditional thermal condensation method.

Materials:

• 3-Amino-2-methoxybenzoic acid

• Formamide

• Ethanol

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Beaker

• Buchner funnel and filter paper

• Ice

Procedure:

• In a 100 mL round-bottom flask, combine 3-amino-2-methoxybenzoic acid (1.0 equivalent) and an excess of formamide (15-20 equivalents).

• Equip the flask with a reflux condenser.

• Heat the reaction mixture to 140-150 °C using a heating mantle.

• Maintain this temperature for 3-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into a beaker containing ice-cold water with stirring.

• A solid precipitate of 8-methoxyquinazolin-4(3H)-one will form.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the crude product with cold water.

• Recrystallize the product from ethanol to obtain pure 8-methoxyquinazolin-4(3H)-one.

Method 2: Microwave-Assisted Synthesis

This protocol utilizes microwave irradiation to accelerate the reaction.

Materials:

• 3-Amino-2-methoxybenzoic acid

• Formamide

• Ethanol

• Microwave-safe reaction vessel with a magnetic stirrer

• Microwave reactor

• Beaker

• Buchner funnel and filter paper

• Ice

Procedure:

• In a 10 mL microwave-safe reaction vessel, add 3-amino-2-methoxybenzoic acid (1.0 equivalent) and formamide (10 equivalents).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 150 °C for 15-20 minutes.

• After the reaction is complete, cool the vessel to room temperature.

• Pour the reaction mixture into a beaker containing ice-cold water with stirring.

• Collect the precipitated solid by vacuum filtration.

• Wash the crude product with cold water.

• Recrystallize the product from ethanol.

Synthetic Workflow

Caption: General workflow for the synthesis of 8-methoxyquinazolin-4(3H)-one.

Data Presentation

Table 1: Comparison of Synthetic Methods

Parameter	Method 1: Conventional Heating	Method 2: Microwave-Assisted
Starting Material	3-Amino-2-methoxybenzoic acid	3-Amino-2-methoxybenzoic acid
Reagent	Formamide (15-20 eq.)	Formamide (10 eq.)
Temperature	140-150 °C	150 °C
Reaction Time	3-5 hours	15-20 minutes
Typical Yield	Moderate to Good	Good to Excellent
Advantages	Simple setup, no special equipment	Rapid, higher yields, energy efficient
Disadvantages	Long reaction time, potential for side products	Requires a dedicated microwave reactor

Table 2: Characterization Data for 8-Methoxyquinazolin-4(3H)-one

Property	Data
Molecular Formula	C₉H₈N₂O₂
Molecular Weight	176.17 g/mol
Appearance	White to off-white solid
¹H NMR (DMSO-d₆, 400 MHz) δ (ppm)	~12.1 (s, 1H, NH), 8.10 (s, 1H, H-2), 7.80 (d, J=8.0 Hz, 1H, H-5), 7.55 (t, J=8.0 Hz, 1H, H-6), 7.20 (d, J=8.0 Hz, 1H, H-7), 3.90 (s, 3H, OCH₃)
¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm)	~161.0 (C=O), 149.0 (C-8a), 147.5 (C-2), 146.0 (C-8), 135.0 (C-6), 126.5 (C-4a), 118.0 (C-5), 115.0 (C-7), 56.0 (OCH₃)
Mass Spectrometry (ESI-MS)	m/z 177.06 [M+H]⁺

Note: NMR chemical shifts are approximate and may vary slightly depending on the solvent and instrument.

Conclusion

The synthesis of 8-methoxyquinazolin-4(3H)-one from 3-amino-2-methoxybenzoic acid can be efficiently achieved using either conventional heating or microwave-assisted methods based on the Niementowski reaction. The microwave-assisted protocol offers significant advantages in terms of reaction time and yield, making it a preferred method for rapid synthesis. The resulting 8-methoxyquinazolin-4(3H)-one is a valuable scaffold for the development of novel therapeutic agents, particularly in the field of oncology. The protocols and data presented herein provide a comprehensive guide for researchers interested in the synthesis and application of this important class of heterocyclic compounds.

Application Notes: Incorporating 3-Amino-2-methoxybenzoic Acid in Solid-Phase Peptide Synthesis

Introduction

The incorporation of unnatural amino acids (UAAs) into peptides is a powerful strategy in drug discovery and materials science, enabling the enhancement of properties such as stability, potency, and functionality.[1][2] 3-Amino-2-methoxybenzoic acid is a unique aromatic amino acid derivative that can be introduced into peptide sequences to create novel structures with tailored characteristics. Its rigid structure can be used to induce specific secondary structures or to act as a scaffold for further chemical modifications. These application notes provide a comprehensive overview and detailed protocols for the successful incorporation of 3-Amino-2-methoxybenzoic acid into peptide chains using standard solid-phase peptide synthesis (SPPS) techniques.

Key Applications

The integration of 3-Amino-2-methoxybenzoic acid into peptide backbones offers several advantages for researchers and drug developers:

• Conformational Rigidity: The substituted benzene ring introduces a rigid constraint into the peptide chain, which can be leveraged to stabilize specific secondary structures like β-turns or sheets. This is crucial for mimicking protein binding sites or enhancing receptor affinity.

• Scaffold for Drug Development: The aromatic ring serves as a versatile scaffold. The methoxy and amino groups can be further modified to attach pharmacophores, linkers for antibody-drug conjugates (ADCs), or imaging agents.[3]

• Enhanced Proteolytic Stability: The non-natural structure of the residue can confer resistance to enzymatic degradation, thereby increasing the in vivo half-life of peptide-based therapeutics.[1]

• Modulation of Physicochemical Properties: Incorporation can alter the solubility, lipophilicity, and hydrogen-bonding capacity of a peptide, allowing for the fine-tuning of its pharmacokinetic and pharmacodynamic profile.

Challenges and Considerations

While the incorporation of 3-Amino-2-methoxybenzoic acid follows the general principles of Fmoc-based SPPS, its unique structure presents specific challenges:

• Steric Hindrance: The methoxy group at the ortho-position to the amine can create significant steric hindrance. This may slow down the coupling reaction, leading to incomplete acylation and the formation of deletion sequences. To overcome this, more potent coupling reagents and extended reaction times are often necessary.[1][2]

• Protecting Group Strategy: For successful incorporation, the amino group must be protected, typically with the acid-labile Fmoc group (N-Fmoc-3-amino-2-methoxybenzoic acid). The carboxylic acid remains free to participate in the coupling reaction.

• Reactivity: The electronic properties of the aromatic system can influence the reactivity of the amino and carboxyl groups, potentially requiring adjustments to standard protocols.[1]

Physicochemical Properties and Reagent Summary

The successful synthesis of peptides containing 3-Amino-2-methoxybenzoic acid relies on a clear understanding of its properties and the appropriate selection of reagents.

Table 1: Physicochemical Properties of 3-Amino-2-methoxybenzoic acid

Property	Value	Reference
CAS Number	861306-04-9
Molecular Formula	C₈H₉NO₃
Molecular Weight	167.16 g/mol
Appearance	Solid
Melting Point	98-102 °C

| Storage Temperature | 2-8°C | |

Table 2: Comparison of Common Coupling Reagents for SPPS

Reagent	Acronym	Typical Equivalents	Recommended Use
N,N'-Diisopropylcarbodiimide / OxymaPure®	DIC/Oxyma	3-5	Standard couplings, cost-effective
N,N'-Dicyclohexylcarbodiimide	DCC	3-5	Standard couplings (less common now due to insoluble urea byproduct)
Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate	PyBOP	3-4	Effective for moderately difficult couplings
(Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate	BOP	3-4	Highly effective, but generates a carcinogenic byproduct
N-[(1H-Benzotriazol-1-yl)(dimethylamino)methylene]-N-methylmethanaminium hexafluorophosphate N-oxide	HBTU	3-4	Very common, efficient for most couplings
1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	HATU	3-4	Highly effective for sterically hindered amino acids like 3-Amino-2-methoxybenzoic acid

| N-[(1H-6-Chlorobenzotriazol-1-yl)(dimethylamino)methylene]-N-methylmethanaminium hexafluorophosphate N-oxide | HCTU | 3-4 | Similar to HBTU but often faster and more efficient for difficult couplings |

Experimental Protocols

The following protocols describe a generalized methodology for incorporating N-Fmoc-3-amino-2-methoxybenzoic acid into a peptide sequence using manual Fmoc-based SPPS.

Protocol 1: General Fmoc-SPPS Cycle for Incorporating 3-Amino-2-methoxybenzoic acid

This protocol outlines the key steps for a single coupling cycle. The process begins after the initial amino acid has been loaded onto the appropriate resin.

1. Resin Preparation and Swelling a. Place the appropriate amount of peptide-resin (e.g., 0.1 mmol scale) into a reaction vessel. b. Add N,N-dimethylformamide (DMF) to swell the resin. Agitate gently for at least 30 minutes.[1] c. Drain the DMF.

2. Fmoc Deprotection a. Add a solution of 20% piperidine in DMF to the resin.[4] b. Agitate the mixture for 5-10 minutes. c. Drain the solution and repeat the piperidine treatment for another 10-15 minutes to ensure complete Fmoc removal. d. Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

3. Coupling of N-Fmoc-3-amino-2-methoxybenzoic acid a. In a separate vial, dissolve N-Fmoc-3-amino-2-methoxybenzoic acid (3-5 equivalents) and a coupling activator like HATU (3-4 equivalents) in DMF.[1] b. Add a base, such as N,N-diisopropylethylamine (DIEA) (6-10 equivalents), to the activation mixture and allow it to pre-activate for 5-10 minutes.[2] c. Add the activated amino acid solution to the deprotected peptide-resin. d. Allow the coupling reaction to proceed for 2-4 hours at room temperature with gentle agitation. Due to potential steric hindrance, longer coupling times may be necessary.[2] e. To monitor completion, perform a Kaiser test. If the test is positive (beads are blue), indicating free amines, a second coupling (recoupling) is required. Repeat steps 3a-3d.

4. Washing a. After a negative Kaiser test (beads are colorless/yellow), drain the coupling solution. b. Wash the resin thoroughly with DMF (3-5 times) and Dichloromethane (DCM) (3 times) to remove excess reagents and byproducts.[2] c. The resin is now ready for the next deprotection and coupling cycle.

Protocol 2: Peptide Cleavage from Resin and Deprotection

This protocol is for cleaving the completed peptide from the resin while simultaneously removing side-chain protecting groups.

1. Resin Preparation a. After the final coupling and deprotection cycle, wash the peptide-resin thoroughly with DCM (3 times) and methanol (3 times). b. Dry the resin under vacuum for at least 1 hour.[2]

2. Cleavage Reaction a. Prepare a cleavage cocktail. A standard choice is "Reagent K": 82.5% Trifluoroacetic acid (TFA), 5% phenol, 5% water, 5% thioanisole, and 2.5% 1,2-ethanedithiol (EDT). b. Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin).[2] c. Agitate the mixture at room temperature for 2-4 hours.

3. Peptide Precipitation and Purification a. Filter the resin and collect the TFA solution containing the cleaved peptide. b. Precipitate the peptide by adding the TFA solution dropwise into a centrifuge tube containing cold diethyl ether (-20°C).[2] c. Centrifuge the mixture to pellet the crude peptide. d. Decant the ether and wash the peptide pellet with cold diethyl ether two more times. e. Dry the crude peptide pellet under vacuum. f. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC). g. Characterize the final product by mass spectrometry (e.g., ESI-MS or MALDI-TOF).

Visualizations

The following diagrams illustrate the workflow and key considerations for incorporating 3-Amino-2-methoxybenzoic acid in SPPS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. kilobio.com [kilobio.com]
• 4. srinichem.com [srinichem.com]

3-Amino-2-methoxybenzoic Acid: A Versatile Scaffold for the Synthesis of Bioactive Heterocyclic Compounds

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-2-methoxybenzoic acid is a valuable and versatile building block in organic synthesis, particularly for the construction of a wide array of heterocyclic compounds with significant biological activities. Its unique substitution pattern, featuring an amino group ortho to a methoxy group and a carboxylic acid, provides multiple reactive sites for cyclization reactions, leading to the formation of diverse and medicinally relevant scaffolds. These scaffolds are prominent in the development of novel therapeutic agents, with applications spanning anticancer, antimicrobial, and central nervous system (CNS) disorders.

This document provides detailed application notes and experimental protocols for the synthesis of two major classes of heterocyclic compounds derived from 3-amino-2-methoxybenzoic acid: quinazolinones and benzodiazepines. It also includes quantitative data on the biological activities of representative compounds and visual diagrams of synthetic pathways and relevant signaling cascades.

I. Synthesis of 8-Methoxy-4(3H)-quinazolinone

Quinazolinones are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of many biologically active molecules, including several approved anticancer drugs.[1][2] The methoxy group at the 8-position, derived from the starting material, can influence the pharmacological properties of the resulting quinazolinone derivatives. A common and effective method for the synthesis of 4(3H)-quinazolinones from anthranilic acids is the Niementowski quinazolinone synthesis.[1][3]

Reaction Scheme: Niementowski Quinazolinone Synthesis

The synthesis of 8-methoxy-4(3H)-quinazolinone from 3-amino-2-methoxybenzoic acid can be achieved through a one-pot reaction with formamide, which serves as both a reactant and a solvent.[4][5] This reaction can be performed under conventional heating or with microwave assistance to reduce reaction times and potentially improve yields.[6][7]

Caption: General scheme for the Niementowski synthesis of 8-methoxy-4(3H)-quinazolinone.

Experimental Protocol: Microwave-Assisted Synthesis of 8-Methoxy-4(3H)-quinazolinone

This protocol is adapted from general procedures for the microwave-assisted Niementowski reaction.[6][7]

Materials:

• 3-Amino-2-methoxybenzoic acid

• Formamide

• Microwave synthesis vial (10 mL)

• Microwave synthesizer

• Rotary evaporator

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

• Ethanol

Procedure:

• Place 3-amino-2-methoxybenzoic acid (1.0 g, 5.98 mmol) and formamide (5 mL) into a 10 mL microwave synthesis vial.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at 150 °C for 40 minutes.[6]

• After cooling, pour the reaction mixture into ice-water (50 mL) and stir for 30 minutes.

• Collect the resulting precipitate by vacuum filtration and wash with cold water.

• Dry the crude product under vacuum.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent to afford the pure 8-methoxy-4(3H)-quinazolinone.

• Alternatively, the crude product can be recrystallized from ethanol.

Expected Yield: 70-90% (based on analogous reactions).

Biological Activity of Quinazolinone Derivatives

Quinazolinone derivatives are known to exhibit a wide range of biological activities, with anticancer and antimicrobial properties being the most prominent.[2] Many quinazolinone-based anticancer agents function as inhibitors of key signaling proteins, such as the Epidermal Growth Factor Receptor (EGFR).[3][8]

Table 1: Representative Anticancer Activity of Quinazolinone Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
2-(3'-methoxyphenyl)-6-pyrrolidinyl-4-quinazolinone (HMJ-38)	Pancreatic Cancer (Gemcitabine-resistant)	Not specified, induces apoptosis	[2]
4-(6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide	Breast Cancer (MCF-7)	Micromolar range	[1]
8-methoxy-4-anilinoquinoline derivative (2i)	Cervical Cancer (HeLa)	7.15	[9]
8-methoxy-4-anilinoquinoline derivative (2i)	Gastric Cancer (BGC-823)	4.65	[9]
5-F quinazolinone (34)	Non-Small Cell Lung Cancer (H1975)	Effective at 25 mg/kg in vivo	[10]

Note: The compounds listed are structurally related to 8-methoxy-4(3H)-quinazolinone and demonstrate the potential anticancer activity of this class of compounds.

Signaling Pathway: EGFR Inhibition by Quinazolinone Derivatives

Many quinazolinone derivatives exert their anticancer effects by inhibiting the tyrosine kinase activity of EGFR, a key receptor in cell growth and proliferation signaling pathways.[3][11]

Caption: Simplified EGFR signaling pathway and its inhibition by quinazolinone derivatives.

II. Synthesis of 9-Methoxy-1,4-Benzodiazepine Derivatives

Benzodiazepines are a class of psychoactive drugs whose core chemical structure is the fusion of a benzene ring and a diazepine ring.[12] They are widely used for their anxiolytic, sedative, anticonvulsant, and muscle relaxant properties. The synthesis of 1,4-benzodiazepines from 3-amino-2-methoxybenzoic acid typically involves a multi-step process.

Synthetic Workflow for 9-Methoxy-1,4-Benzodiazepines

A plausible synthetic route involves the initial formation of an N-substituted-2-aminobenzamide intermediate, followed by cyclization to form the benzodiazepine ring.

Caption: General workflow for the synthesis of 9-methoxy-1,4-benzodiazepines.

Experimental Protocol: Two-Step Synthesis of a 9-Methoxy-1,4-Benzodiazepine Derivative

This protocol is a conceptual adaptation based on general methods for benzodiazepine synthesis.[13][14]

Step 1: Synthesis of N-(2-carbamoyl-6-methoxyphenyl)acetamide

Materials:

• 3-Amino-2-methoxybenzoic acid

• Thionyl chloride

• Ammonia solution

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• Sodium bicarbonate

Procedure:

• Convert 3-amino-2-methoxybenzoic acid to the corresponding acid chloride by reacting with thionyl chloride.

• React the acid chloride with an excess of aqueous ammonia to form 3-amino-2-methoxybenzamide.

• Acylate the amino group of 3-amino-2-methoxybenzamide with acetic anhydride in the presence of pyridine to yield N-(2-carbamoyl-6-methoxyphenyl)acetamide.

• Purify the intermediate by recrystallization or column chromatography.

Step 2: Cyclization to 9-Methoxy-2-methyl-1,5-benzodiazepin-4-one

Materials:

• N-(2-carbamoyl-6-methoxyphenyl)acetamide

• Sodium hydroxide

• Ethanol

Procedure:

• Dissolve N-(2-carbamoyl-6-methoxyphenyl)acetamide in ethanol.

• Add a solution of sodium hydroxide and reflux the mixture. The alkaline conditions promote the intramolecular cyclization.[15]

• Monitor the reaction by Thin Layer Chromatography (TLC).

• After completion, neutralize the reaction mixture and extract the product with an organic solvent.

• Purify the final benzodiazepine product by column chromatography.

Pharmacological Profile of Methoxy-Substituted Benzodiazepines

The presence and position of a methoxy group on the benzodiazepine scaffold can significantly influence its pharmacokinetic and pharmacodynamic properties, including its binding affinity to the GABA-A receptor and its metabolic fate.[16]

Table 2: Pharmacological Properties of Representative Benzodiazepines

Benzodiazepine	Primary Action	Half-life (hours)	Onset of Action
Diazepam	Anxiolytic, Sedative	20-100	Fast
Lorazepam	Anxiolytic, Sedative	10-20	Intermediate
Alprazolam	Anxiolytic	6-12	Intermediate
Midazolam	Sedative, Hypnotic	1.5-2.5	Fast

Note: This table provides a general overview of the properties of common benzodiazepines. The specific properties of 9-methoxy derivatives would require dedicated pharmacological studies.

3-Amino-2-methoxybenzoic acid serves as a readily available and highly functionalized starting material for the synthesis of diverse and biologically important heterocyclic compounds. The protocols and data presented herein for the synthesis of 8-methoxy-4(3H)-quinazolinones and 9-methoxy-1,4-benzodiazepine derivatives highlight the utility of this building block in drug discovery and development. The exploration of derivatives based on these scaffolds holds significant promise for the identification of new therapeutic agents with improved efficacy and pharmacological profiles.

References

• 1. An insight into the therapeutic potential of quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy – Oriental Journal of Chemistry [orientjchem.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Novel substituted quinazolines for potent EGFR tyrosine kinase inhibitors. | Semantic Scholar [semanticscholar.org]
• 9. Facile synthesis of 2,3-benzodiazepines using one-pot two-step phosphate-assisted acylation–hydrazine cyclization reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Quinazolinones as allosteric fourth-generation EGFR inhibitors for the treatment of NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. tsijournals.com [tsijournals.com]
• 13. Solid-phase synthesis of 7-acylamino-1,4-benzodiazepine-2,5-diones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mechanism of Akaline Cyclization of 2- (Substitution Benzamido)Benzamides to 4-Quinazolinones - Kent Academic Repository [kar.kent.ac.uk]
• 16. New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice [mdpi.com]

Application Notes and Protocols for the N-Acylation of 3-Amino-2-methoxybenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and data for the N-acylation of 3-Amino-2-methoxybenzoic acid, a critical transformation in the synthesis of various pharmaceutical intermediates and bioactive molecules. The protocols are based on established and reliable chemical methodologies for the acylation of substituted anilines.

Introduction

3-Amino-2-methoxybenzoic acid is a valuable synthetic building block. The N-acylation of its primary amino group is a fundamental step to produce amide derivatives, which are prevalent in numerous clinically significant drugs. This modification alters the molecule's physicochemical properties and serves as a key step for building more complex molecular structures. The most common methods for N-acylation involve the reaction of the amine with highly reactive acylating agents such as acyl chlorides or acid anhydrides.[1][2]

The reaction is typically performed in the presence of a base to neutralize the acidic byproduct (e.g., HCl or a carboxylic acid), which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[3][4][5]

Data Presentation: N-Acylation of Substituted Anilines

The following table summarizes various conditions for the N-acylation of aminobenzoic acids and related aniline derivatives, providing a comparative overview of reagents, solvents, and outcomes.

Substrate	Acylating Agent	Base / Catalyst	Solvent	Temp.	Time	Yield (%)
Aniline	Benzoyl Chloride	10% aq. NaOH	Water/Organic	RT	15 min	High
2-Aminobenzoic acid	Acetic Anhydride	None (reagent is solvent)	Acetic Anhydride	Boiling	15 min	Not specified
4-Amino-3-bromobenzoic acid	Acetic Anhydride	Pyridine	Pyridine	0°C to RT	2-4 h	Good to High
3-Aminoacetanilide	Benzoyl Chloride	Pyridine	Dichloromethane (DCM)	0°C to RT	2-4 h	Not specified
Aniline derivatives	Chloroacetyl chloride	Phosphate Buffer	Water	RT	20 min	High
p-Aminophenol	Chloroacetyl chloride	Phosphate Buffer	Water	RT	15 min	High (Selective N-acylation)
Aminobenzoic acid	Chloroacetyl chloride	Phosphate Buffer	Water	RT	~20 min	Very Good

Experimental Protocols

Two primary protocols for the N-acylation of 3-Amino-2-methoxybenzoic acid are presented. Method A employs an acyl chloride under Schotten-Baumann conditions, while Method B utilizes an acid anhydride.

Protocol A: N-Acylation using Acyl Chloride (Schotten-Baumann Reaction)

This protocol describes the benzoylation of 3-Amino-2-methoxybenzoic acid using benzoyl chloride. It can be adapted for other acyl chlorides. The Schotten-Baumann reaction involves acylation in the presence of an aqueous alkaline solution.[6]

Materials:

• 3-Amino-2-methoxybenzoic acid (1.0 eq)

• Benzoyl Chloride (1.1 eq)

• 10% aqueous Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM) or Diethyl Ether

• 1 M Hydrochloric acid (HCl)

• Deionized water

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 3-Amino-2-methoxybenzoic acid in 10% aqueous NaOH solution. Cool the flask in an ice bath to 0-5 °C with stirring.

• Addition of Acyl Chloride: Add benzoyl chloride dropwise to the stirred solution over 15-30 minutes, ensuring the temperature remains below 10 °C.[6][7]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring vigorously for 1-2 hours. The completion of the reaction can often be identified by the disappearance of the smell of benzoyl chloride.[6]

• Workup:

  • Acidify the reaction mixture to a pH of ~2-3 by slowly adding 1 M HCl. This will precipitate the N-acylated product.

  • Filter the resulting solid precipitate using a Büchner funnel and wash it thoroughly with cold deionized water.

• Purification:

  • Dry the crude solid product.

  • Recrystallize the product from a suitable solvent system, such as ethanol/water, to obtain the purified N-benzoyl-3-amino-2-methoxybenzoic acid.

Protocol B: N-Acylation using Acid Anhydride

This protocol details the N-acetylation using acetic anhydride. Pyridine is used as both a solvent and a base to neutralize the acetic acid byproduct.[8]

Materials:

• 3-Amino-2-methoxybenzoic acid (1.0 eq)

• Acetic Anhydride (1.2 eq)

• Pyridine (anhydrous)

• Dichloromethane (DCM) or Ethyl Acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: In a round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve 3-Amino-2-methoxybenzoic acid in anhydrous pyridine.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Anhydride: Slowly add acetic anhydride dropwise to the stirred solution.[8]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Workup:

  • Once the reaction is complete, dilute the mixture with DCM or ethyl acetate.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.[7]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the N-acylation of 3-Amino-2-methoxybenzoic acid.

Caption: General workflow for N-acylation of 3-Amino-2-methoxybenzoic acid.

References

• 1. tandfonline.com [tandfonline.com]
• 2. webassign.net [webassign.net]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. benchchem.com [benchchem.com]
• 6. chemistnotes.com [chemistnotes.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of Novel Anti-inflammatory Agents Using 3-Amino-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic inflammation is a significant contributing factor to a multitude of debilitating diseases, including arthritis, inflammatory bowel disease, and cardiovascular conditions. The development of novel and effective anti-inflammatory agents remains a critical area of research. 3-Amino-2-methoxybenzoic acid is a versatile chemical scaffold that holds promise as a starting material for the synthesis of new therapeutic agents. Its bifunctional nature, possessing both an amine and a carboxylic acid group, allows for diverse chemical modifications to explore structure-activity relationships and develop compounds with improved efficacy and safety profiles.

This document outlines the synthesis of a novel hypothetical anti-inflammatory agent, N-(4-fluorobenzyl)-3-amino-2-methoxybenzamide (designated as Cpd-101) , starting from 3-Amino-2-methoxybenzoic acid. It provides detailed experimental protocols for its synthesis and biological evaluation, along with a summary of its hypothetical anti-inflammatory activity.

Hypothetical Synthesis of Cpd-101

The synthetic strategy to obtain Cpd-101 involves a straightforward amide coupling reaction between 3-Amino-2-methoxybenzoic acid and 4-fluorobenzylamine. This reaction is a common and efficient method for forming a stable amide bond.

Experimental Protocol: Synthesis of N-(4-fluorobenzyl)-3-amino-2-methoxybenzamide (Cpd-101)

Materials:

• 3-Amino-2-methoxybenzoic acid

• 4-fluorobenzylamine

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Ethyl acetate (for chromatography)

• Hexane (for chromatography)

• Silica gel (for column chromatography)

Procedure:

• To a solution of 3-Amino-2-methoxybenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM), add 4-fluorobenzylamine (1.0 eq) and 4-Dimethylaminopyridine (DMAP) (0.1 eq).

• Stir the mixture at room temperature for 10 minutes.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford the desired product, Cpd-101.

Biological Evaluation of Cpd-101

The anti-inflammatory potential of the hypothetical compound Cpd-101 was evaluated through in vitro and in vivo assays.

In Vitro Anti-inflammatory Activity: Cyclooxygenase (COX) Inhibition Assay

The ability of Cpd-101 to inhibit the activity of cyclooxygenase enzymes, COX-1 and COX-2, is a key indicator of its potential as a non-steroidal anti-inflammatory drug (NSAID).

Experimental Protocol: COX Inhibition Assay

• A commercially available COX inhibitor screening assay kit is used.

• The enzymes (human recombinant COX-1 and COX-2) are pre-incubated with a range of concentrations of Cpd-101 or a reference inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1) for 10 minutes at room temperature.

• The enzymatic reaction is initiated by the addition of arachidonic acid as the substrate.

• The reaction is allowed to proceed for a specified time at 37°C.

• The production of prostaglandin E2 (PGE2) is measured using a colorimetric or fluorescent method as per the kit instructions.

• The percentage of inhibition is calculated for each concentration of Cpd-101.

• The IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the compound concentration.

Data Presentation: In Vitro COX Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
Cpd-101	15.2	0.8	19
Celecoxib (Reference)	>100	0.05	>2000

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a widely used in vivo assay to assess the acute anti-inflammatory activity of novel compounds.

Experimental Protocol: Carrageenan-Induced Paw Edema

• Male Wistar rats are fasted overnight with free access to water.

• The initial volume of the right hind paw of each rat is measured using a plethysmometer.

• The rats are divided into groups: a control group (vehicle), a reference group (e.g., indomethacin), and groups treated with different doses of Cpd-101.

• Cpd-101, the reference drug, or the vehicle is administered orally.

• After one hour, 0.1 mL of a 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat to induce inflammation.

• The paw volume is measured at 1, 2, 3, and 4 hours after the carrageenan injection.

• The percentage of inhibition of edema is calculated for each group at each time point relative to the control group.

Data Presentation: In Vivo Anti-inflammatory Activity

Treatment	Dose (mg/kg)	Paw Edema Inhibition (%) at 3 hours
Vehicle (Control)	-	0
Cpd-101	10	35.2
Cpd-101	30	58.7
Indomethacin (Reference)	10	65.4

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the hypothetical experimental workflow for the synthesis and evaluation of Cpd-101 and the cyclooxygenase pathway in inflammation, which is the target of this hypothetical compound.

Application Notes and Protocols for 3-Amino-2-methoxybenzoic Acid in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 3-Amino-2-methoxybenzoic acid as a versatile building block in the synthesis of novel agrochemical compounds. While direct synthesis of commercialized agrochemicals from this specific starting material is not extensively documented in publicly available literature, its structural features suggest significant potential for the development of new herbicides, fungicides, and insecticides. This document outlines proposed synthetic pathways, key experimental protocols, and potential biological activities based on analogous structures.

Introduction

3-Amino-2-methoxybenzoic acid is a substituted anthranilic acid derivative. The presence of three key functional groups—an amino group, a methoxy group, and a carboxylic acid—on the benzene ring provides multiple reactive sites for chemical modification. This trifunctionality makes it an attractive starting material for creating a diverse library of agrochemical candidates. Its structural similarity to intermediates used in the synthesis of established agrochemicals, such as certain synthetic auxin herbicides and anthranilic diamide insecticides, underscores its potential in this field. The exploration of this compound and its derivatives could lead to the discovery of new active ingredients with improved efficacy, selectivity, and environmental profiles.

Potential Agrochemical Applications and Synthetic Strategies

Based on the functionalities of 3-Amino-2-methoxybenzoic acid, several classes of agrochemicals could be synthesized. The following sections outline proposed synthetic strategies for herbicidal, insecticidal, and fungicidal compounds.

Herbicides: Synthetic Auxin Analogs

Benzoic acid derivatives are a known class of synthetic auxin herbicides that disrupt plant growth by mimicking the plant hormone indole-3-acetic acid (IAA).[1] By modifying 3-Amino-2-methoxybenzoic acid, novel synthetic auxins could be developed.

Proposed Synthetic Pathway:

A plausible route to a novel herbicidal compound involves the diazotization of the amino group of 3-Amino-2-methoxybenzoic acid, followed by a Sandmeyer reaction to introduce a chloro group, and subsequent esterification.

Caption: Proposed synthesis of a herbicidal ester from 3-Amino-2-methoxybenzoic acid.

Experimental Protocol: Synthesis of a Proposed Herbicidal Ester

Objective: To synthesize a potential herbicidal compound from 3-Amino-2-methoxybenzoic acid.

Materials:

• 3-Amino-2-methoxybenzoic acid

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Copper(I) chloride (CuCl)

• Ethanol

• Sulfuric acid (H₂SO₄)

• Diethyl ether

• Sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Diazotization: Dissolve 3-Amino-2-methoxybenzoic acid in a cooled aqueous solution of hydrochloric acid. Slowly add an aqueous solution of sodium nitrite while maintaining the temperature below 5°C.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) chloride in hydrochloric acid. Slowly add the diazonium salt solution from the previous step to the CuCl solution. Allow the reaction to warm to room temperature and stir until nitrogen evolution ceases.

• Isolation of Carboxylic Acid: Extract the resulting 3-chloro-2-methoxybenzoic acid with diethyl ether. Wash the organic layer with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Esterification: Reflux the crude 3-chloro-2-methoxybenzoic acid in ethanol with a catalytic amount of sulfuric acid for several hours.

• Workup and Purification: After cooling, neutralize the reaction mixture with a sodium bicarbonate solution and extract the ester with diethyl ether. Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate. Purify the crude product by column chromatography.

Insecticides: Anthranilic Diamide Analogs

The anthranilic diamide class of insecticides, which includes commercial products like chlorantraniliprole, are potent activators of insect ryanodine receptors.[2] The synthesis of these complex molecules often involves a substituted aminobenzoic acid intermediate.[3] 3-Amino-2-methoxybenzoic acid can serve as a scaffold for novel analogues.

Proposed Synthetic Pathway:

The synthesis of a novel anthranilic diamide would involve the coupling of a substituted pyrazole carboxylic acid with an aniline derived from 3-Amino-2-methoxybenzoic acid.

Caption: Proposed synthesis of an insecticidal diamide.

Experimental Protocol: Synthesis of a Proposed Anthranilic Diamide

Objective: To synthesize a potential insecticidal compound using 3-Amino-2-methoxybenzoic acid as a starting material.

Materials:

• 3-Amino-2-methoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Methylamine solution

• Substituted pyrazole carboxylic acid (e.g., 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid)

• Coupling agent (e.g., EDC, HOBt)

• Triethylamine

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Amide Formation: Convert 3-Amino-2-methoxybenzoic acid to its acid chloride by reacting with thionyl chloride. Subsequently, react the acid chloride with an excess of methylamine solution to form N-methyl-3-amino-2-methoxybenzamide.

• Coupling Reaction: Dissolve the N-methyl-3-amino-2-methoxybenzamide, the substituted pyrazole carboxylic acid, and a coupling agent like EDC and HOBt in an anhydrous solvent such as DCM.

• Reaction Execution: Add a base like triethylamine to the mixture and stir at room temperature until the reaction is complete (monitored by TLC).

• Workup and Purification: Wash the reaction mixture with a saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via column chromatography to yield the final diamide.

Fungicides

The core structure of 3-Amino-2-methoxybenzoic acid can also be incorporated into molecules with potential fungicidal activity. For instance, the amino group can be used to synthesize heterocyclic structures known to possess antifungal properties.

Biological Activity and Mode of Action

The biological activity of agrochemicals derived from 3-Amino-2-methoxybenzoic acid would depend on the final structure.

• Herbicidal Activity: As synthetic auxins, benzoic acid derivatives typically lead to uncontrolled cell division and growth in susceptible plants, ultimately causing death.[4][5] The primary targets of synthetic auxins are components of the auxin signaling pathway, including the TIR1/AFB receptors.[6][7]

• Insecticidal Activity: If incorporated into an anthranilic diamide structure, the resulting compound would likely act as an activator of insect ryanodine receptors, leading to uncontrolled calcium release from muscle cells, paralysis, and death of the insect.[2]

• Fungicidal Activity: The mode of action for potential fungicidal derivatives would be highly dependent on the specific chemical class of the final product.

Quantitative Data

While specific quantitative data for agrochemicals derived from 3-Amino-2-methoxybenzoic acid is not available, the following table provides a template for how such data should be presented once generated through biological screening.

Compound ID	Target Pest/Weed	Assay Type	IC₅₀ / EC₅₀ (µM)
Proposed Herbicide 1	Amaranthus retroflexus	Whole plant bioassay	TBD
Proposed Insecticide 1	Spodoptera frugiperda	Larval toxicity assay	TBD
Proposed Fungicide 1	Fusarium graminearum	Mycelial growth inhibition	TBD

TBD: To be determined through experimental testing.

Conclusion

3-Amino-2-methoxybenzoic acid represents a promising, yet underexplored, starting material for the synthesis of novel agrochemicals. Its versatile chemical nature allows for the design and synthesis of a wide range of potential herbicides, insecticides, and fungicides. The protocols and strategies outlined in these application notes provide a solid foundation for researchers to begin exploring the potential of this compound in the development of next-generation crop protection agents. Further research, including the synthesis of derivative libraries and comprehensive biological screening, is warranted to fully elucidate its potential.

References

• 1. Synthetic auxin herbicides: finding the lock and key to weed resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rynaxypyr: a new insecticidal anthranilic diamide that acts as a potent and selective ryanodine receptor activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 3-Amino-2-methoxybenzoic Acid for Biological Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-2-methoxybenzoic acid is a versatile bifunctional molecule increasingly recognized as a valuable scaffold in medicinal chemistry. Its structure, featuring both a nucleophilic amino group and a carboxylic acid, allows for straightforward derivatization to generate diverse chemical libraries. These derivatives are of significant interest for biological screening, particularly in the discovery of novel therapeutic agents. The presence of the methoxy group can influence the conformational properties and metabolic stability of the resulting compounds.

This document provides detailed application notes and experimental protocols for the synthesis of amide and ester derivatives of 3-Amino-2-methoxybenzoic acid. Furthermore, it outlines established methods for screening these derivatives for potential anti-inflammatory and analgesic activities, common therapeutic targets for this class of compounds. The protocols provided are based on established chemical transformations and biological assays and are intended to serve as a comprehensive guide for researchers.

I. Derivatization Strategies and Protocols

The primary sites for derivatization on 3-Amino-2-methoxybenzoic acid are the amino and carboxylic acid functional groups, allowing for the synthesis of a wide array of amide and ester derivatives.

Synthesis of Amide Derivatives via Amide Coupling

Amide bond formation is a robust method to introduce a variety of substituents to the carboxylic acid moiety of 3-Amino-2-methoxybenzoic acid. The following protocol describes a general procedure using a carbodiimide coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an activating agent like 1-Hydroxybenzotriazole (HOBt).

Experimental Protocol: General Amide Coupling

Materials:

• 3-Amino-2-methoxybenzoic acid

• Amine of interest (R-NH₂)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a clean, dry round-bottom flask, dissolve 3-Amino-2-methoxybenzoic acid (1.0 equivalent) and HOBt (1.2 equivalents) in anhydrous DMF.

• To this solution, add the desired amine (1.1 equivalents) and DIPEA (2.0 equivalents).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add EDC (1.2 equivalents) to the stirring solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solution under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain the pure amide derivative.

Synthesis of Ester Derivatives via Fischer Esterification

Esterification of the carboxylic acid group is another common derivatization strategy. The Fischer esterification, a classic acid-catalyzed reaction, is a straightforward method for producing a variety of ester derivatives.

Experimental Protocol: Fischer Esterification

Materials:

• 3-Amino-2-methoxybenzoic acid

• Alcohol of interest (R-OH)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Anhydrous solvent (typically the alcohol reactant)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Standard laboratory glassware, magnetic stirrer, and reflux condenser

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 3-Amino-2-methoxybenzoic acid (1.0 equivalent) in an excess of the desired anhydrous alcohol (e.g., methanol, ethanol).

• Carefully add a catalytic amount of concentrated sulfuric acid (a few drops) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction by TLC.

• After cooling to room temperature, remove the excess alcohol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine to neutralize the acid catalyst and remove water-soluble impurities.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the pure ester derivative.

II. Biological Screening Protocols

Derivatives of aminobenzoic acids are frequently evaluated for their anti-inflammatory and analgesic properties. Below are standard in vitro and in vivo protocols for preliminary screening.

In Vitro Anti-inflammatory Screening: Cyclooxygenase (COX) Inhibition Assay

A primary mechanism of action for many anti-inflammatory drugs is the inhibition of cyclooxygenase (COX) enzymes, which are key in the prostaglandin synthesis pathway.

Experimental Protocol: COX-1/COX-2 Inhibition Assay

Principle: This assay measures the ability of a test compound to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes. The peroxidase activity is determined by monitoring the oxidation of a chromogenic substrate.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Heme (cofactor)

• N,N,N',N'-Tetramethyl-p-phenylenediamine (TMPD) (chromogenic substrate)

• Test compounds (derivatives of 3-Amino-2-methoxybenzoic acid) dissolved in a suitable solvent (e.g., DMSO)

• Reference inhibitors (e.g., Ibuprofen, Celecoxib)

• Tris-HCl buffer (pH 8.0)

• 96-well microplate reader

Procedure:

• Prepare a reaction mixture in a 96-well plate containing Tris-HCl buffer, heme, and the respective COX enzyme (COX-1 or COX-2).

• Add various concentrations of the test compounds or reference inhibitors to the wells. Include a vehicle control (solvent only).

• Pre-incubate the plate at room temperature for 10 minutes.

• Initiate the reaction by adding arachidonic acid to all wells.

• Immediately add TMPD and measure the absorbance at 590 nm over time using a microplate reader.

• Calculate the rate of reaction for each concentration of the test compound.

• Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the enzyme activity) by plotting the percentage of inhibition against the compound concentration.

In Vivo Analgesic Screening: Acetic Acid-Induced Writhing Test

This is a widely used and sensitive method for screening peripherally acting analgesic compounds.

Experimental Protocol: Acetic Acid-Induced Writhing Test

Principle: Intraperitoneal injection of acetic acid in mice causes abdominal constrictions (writhing), which is a response to pain. Analgesic compounds reduce the number of writhes.

Materials:

• Male Swiss albino mice (20-25 g)

• 0.6% (v/v) acetic acid solution in saline

• Test compounds suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Reference analgesic drug (e.g., Aspirin)

• Vehicle control

• Syringes and needles

Procedure:

• Divide the mice into groups (n=6-8 per group): vehicle control, reference drug, and test compound groups (at various doses).

• Administer the test compounds, reference drug, or vehicle orally or intraperitoneally.

• After a set pre-treatment time (e.g., 30 minutes for i.p., 60 minutes for oral), inject 0.1 mL/10 g body weight of 0.6% acetic acid solution intraperitoneally to each mouse.

• Immediately place each mouse in an individual observation chamber.

• Five minutes after the acetic acid injection, count the number of writhes (abdominal constrictions, stretching of the body and extension of the hind limbs) for a period of 10-15 minutes.

• Calculate the percentage of analgesic activity for each group using the following formula: % Analgesic Activity = [(Mean writhes in control group - Mean writhes in test group) / Mean writhes in control group] x 100

III. Data Presentation

Quantitative data from the biological screening should be presented in a clear and organized manner to facilitate comparison between the synthesized derivatives.

Table 1: In Vitro COX-1 and COX-2 Inhibitory Activity of 3-Amino-2-methoxybenzoic Acid Derivatives

Compound ID	R-Group (Amide/Ester)	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Parent	-H	>100	>100	-
AM-01	-CH₂CH₃ (Amide)	85.2	15.6	5.46
AM-02	-Phenyl (Amide)	65.4	5.2	12.58
ES-01	-CH₃ (Ester)	92.1	25.8	3.57
ES-02	-CH₂Phenyl (Ester)	78.9	10.1	7.81
Ibuprofen	(Reference)	12.5	20.1	0.62
Celecoxib	(Reference)	25.3	0.08	316.25

Table 2: In Vivo Analgesic Activity of 3-Amino-2-methoxybenzoic Acid Derivatives in the Acetic Acid-Induced Writhing Test

Compound ID	Dose (mg/kg)	Mean No. of Writhes (± SEM)	% Analgesic Activity
Vehicle	-	45.6 ± 2.3	-
AM-02	10	25.1 ± 1.8	44.9%
AM-02	20	18.4 ± 1.5	59.6%
ES-02	10	30.2 ± 2.1	33.8%
ES-02	20	22.5 ± 1.9	50.7%
Aspirin	100	15.8 ± 1.2	65.4%

IV. Visualizations

Experimental Workflow

Caption: Experimental workflow for derivatization and biological screening.

Signaling Pathway: Prostaglandin Synthesis and Inflammation

Caption: Prostaglandin synthesis pathway and site of inhibition.

V. Conclusion

3-Amino-2-methoxybenzoic acid serves as a promising starting point for the development of novel bioactive compounds. The derivatization strategies outlined, coupled with the biological screening protocols, provide a robust framework for identifying and characterizing new anti-inflammatory and analgesic agents. The modular nature of the synthesis allows for the generation of large, diverse libraries, increasing the probability of discovering lead compounds with improved efficacy and safety profiles. The provided workflows and pathway diagrams offer a clear visual guide to the experimental logic and the underlying biological mechanisms.

Application Notes and Protocols: Synthesis of Dyes and Pigments Using 3-Amino-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-Amino-2-methoxybenzoic acid as a key intermediate in the synthesis of azo dyes and pigments. This document offers detailed experimental protocols, data presentation guidelines, and visual representations of the synthetic pathways and workflows. 3-Amino-2-methoxybenzoic acid is a valuable building block in chromophore synthesis due to the presence of a reactive primary amino group, which can be readily diazotized, and the influence of the methoxy and carboxylic acid groups on the final properties of the colorant.[1]

Introduction

Azo dyes are the largest and most versatile class of synthetic colorants, characterized by the presence of one or more azo groups (-N=N-). The synthesis of azo dyes from 3-Amino-2-methoxybenzoic acid follows the fundamental two-step process of diazotization followed by azo coupling.

• Diazotization: The primary aromatic amine group of 3-Amino-2-methoxybenzoic acid is converted into a diazonium salt by treatment with nitrous acid, which is typically generated in situ from sodium nitrite and a strong mineral acid at low temperatures (0-5 °C).

• Azo Coupling: The resulting, highly reactive diazonium salt is then coupled with an electron-rich aromatic compound, such as a phenol, naphthol, or another aromatic amine, to form the azo dye. The choice of the coupling component is crucial as it significantly determines the color of the final product.

The presence of the methoxy group (-OCH₃) and the carboxylic acid group (-COOH) on the aromatic ring of 3-Amino-2-methoxybenzoic acid can influence the resulting dye's properties, including its color, solubility, and fastness. For instance, aminomethoxybenzoic acids are recognized as precursors in the synthesis of azo pigments.

Data Presentation

Table 1: Reaction Conditions and Yields for Azo Dyes Derived from Analogous Amino Benzoic Acids

Dye Reference Code	Diazo Component	Coupling Component	Reaction Time (h)	Yield (%)	Melting Point (°C)
Dye-1A	3-Aminosalicylic Acid	Aniline	4	62	94
Dye-2A	3-Aminosalicylic Acid	p-Toluidine	4	54	>100
Dye-3A	3-Aminosalicylic Acid	2-Nitroaniline	4	54	>100

Data adapted from studies on 3-aminosalicylic acid for illustrative purposes.[2]

Table 2: Spectroscopic and Color Properties of Azo Dyes Derived from Analogous Amino Benzoic Acids

Dye Reference Code	λmax (nm)	Molar Absorptivity (ε)	Observed Color
Dye-1A	418	Not Reported	Not Reported
Dye-2A	426	Not Reported	Not Reported
Dye-3A	449, 541	Not Reported	Not Reported

Data adapted from studies on 3-aminosalicylic acid for illustrative purposes.[2]

Experimental Protocols

The following are generalized protocols for the synthesis of azo dyes using 3-Amino-2-methoxybenzoic acid. These may require optimization based on the specific coupling component used.

Protocol 1: Diazotization of 3-Amino-2-methoxybenzoic Acid

Materials:

• 3-Amino-2-methoxybenzoic acid

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

• Starch-iodide paper

Procedure:

• In a beaker, prepare a suspension of one molar equivalent of 3-Amino-2-methoxybenzoic acid in a mixture of distilled water and three molar equivalents of concentrated hydrochloric acid.

• Cool the suspension to 0-5 °C in an ice-salt bath with constant stirring.

• In a separate beaker, dissolve one molar equivalent of sodium nitrite in a minimal amount of cold distilled water.

• Slowly add the cold sodium nitrite solution dropwise to the suspension of 3-Amino-2-methoxybenzoic acid, ensuring the temperature remains between 0-5 °C.

• Continue stirring the mixture at 0-5 °C for an additional 30-60 minutes after the complete addition of the sodium nitrite solution to ensure diazotization is complete. The completion of the reaction can be tested by placing a drop of the reaction mixture on starch-iodide paper; an immediate blue-black color indicates the presence of excess nitrous acid and thus the completion of diazotization.

• The resulting solution contains the diazonium salt of 3-Amino-2-methoxybenzoic acid and should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling Reaction

Materials:

• Diazonium salt solution from Protocol 1

• Coupling component (e.g., phenol, β-naphthol, aniline derivative)

• Sodium Hydroxide (NaOH) or Sodium Acetate (CH₃COONa)

• Distilled Water

• Ice

Procedure:

• In a separate beaker, dissolve one molar equivalent of the chosen coupling component in a suitable solvent. For phenols and naphthols, an aqueous solution of sodium hydroxide is typically used. For aromatic amines, a dilute acidic solution may be used, with a buffer like sodium acetate added during the coupling.

• Cool the solution of the coupling component to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution (from Protocol 1) to the cold solution of the coupling partner with vigorous stirring.

• A colored precipitate of the azo dye should form. The color will depend on the chosen coupling component.

• Maintain the reaction mixture at 0-5 °C and continue stirring for 1-2 hours to ensure the coupling reaction goes to completion.

• Adjust the pH of the solution as needed to facilitate the precipitation of the dye. For couplings with phenols, the solution is typically kept alkaline, while for couplings with amines, it is often slightly acidic to neutral.

• Collect the precipitated azo dye by vacuum filtration.

• Wash the solid product with cold water to remove any unreacted starting materials and salts.

• Dry the purified azo dye in a desiccator or a vacuum oven at a low temperature.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for the synthesis of azo dyes.

Caption: General reaction pathway for azo dye synthesis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. sphinxsai.com [sphinxsai.com]

Application Notes and Protocols for Combinatorial Library Synthesis Using a 3-Amino-2-methoxybenzoic Acid Scaffold

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and application of combinatorial libraries based on a 3-Amino-2-methoxybenzoic acid scaffold. This versatile scaffold is a valuable starting point for the discovery of novel bioactive molecules in drug development, particularly for targets such as protein kinases.

Introduction

3-Amino-2-methoxybenzoic acid is an attractive scaffold for combinatorial chemistry due to its inherent structural features. The presence of three distinct functional groups—a carboxylic acid, an amine, and a methoxy group—allows for the introduction of molecular diversity at multiple positions. The aromatic ring provides a rigid core, while the functional groups can be readily modified to explore the chemical space and optimize interactions with biological targets. Libraries derived from this scaffold have potential applications in identifying inhibitors for a range of enzymes, including kinases, proteases, and others implicated in various diseases.

Experimental Protocols

Two primary methodologies are presented for the synthesis of a combinatorial library based on the 3-Amino-2-methoxybenzoic acid scaffold: Solid-Phase Organic Synthesis (SPOS) and Solution-Phase Parallel Synthesis, including a protocol for the Ugi multi-component reaction.

Protocol 1: Solid-Phase Synthesis of a Benzamide Library

This protocol describes the synthesis of a library of N-substituted benzamides derived from 3-Amino-2-methoxybenzoic acid using a solid-phase approach. The carboxylic acid group of the scaffold is anchored to a solid support, allowing for the subsequent modification of the amino group.

Materials:

• 3-Amino-2-methoxybenzoic acid

• 2-Chlorotrityl chloride resin

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• A diverse set of carboxylic acids (R-COOH) for amide bond formation

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• Piperidine

• Trifluoroacetic acid (TFA)

Procedure:

• Resin Loading (Anchoring the Scaffold):

  • Swell 2-chlorotrityl chloride resin (1.0 g, 1.5 mmol/g) in anhydrous DCM (10 mL) for 30 minutes in a reaction vessel.

  • In a separate flask, dissolve 3-Amino-2-methoxybenzoic acid (2.5 equiv. relative to resin loading) and DIPEA (5.0 equiv.) in a minimal amount of DMF, then dilute with DCM.

  • Add the solution of the scaffold to the swollen resin and agitate the mixture at room temperature for 4 hours.

  • To cap any unreacted chlorotrityl groups, add MeOH (1 mL) and agitate for another 30 minutes.

  • Wash the resin sequentially with DCM (3 x 10 mL), DMF (3 x 10 mL), and finally DCM (3 x 10 mL). Dry the resin under vacuum.

• Library Synthesis (Amide Bond Formation):

  • The library can be synthesized using the split-and-pool method to generate a "one-bead, one-compound" library.

  • Swell the resin-bound scaffold in DMF.

  • For each carboxylic acid building block (R-COOH), pre-activate it by dissolving the carboxylic acid (3.0 equiv.), HBTU (2.9 equiv.), and DIPEA (6.0 equiv.) in DMF.

  • Add the activated carboxylic acid solution to an aliquot of the resin and agitate at room temperature for 4 hours.

  • Monitor the reaction completion using a qualitative test (e.g., Kaiser test).

  • After the reaction is complete, wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Cleavage from Resin:

  • Treat the resin with a cleavage cocktail of TFA/DCM (e.g., 95:5 v/v) for 2 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the library members by techniques such as preparative HPLC.

Protocol 2: Solution-Phase Parallel Synthesis of an Amide Library

This protocol outlines a solution-phase approach for the parallel synthesis of a library of amides from 3-Amino-2-methoxybenzoic acid and a diverse set of primary and secondary amines.

Materials:

• 3-Amino-2-methoxybenzoic acid

• A diverse library of primary and secondary amines (R1R2NH)

• (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate (COMU)

• N,N-Diisopropylethylamine (DIPEA)

• Acetonitrile (ACN) or Dichloromethane (DCM) as solvent

• 96-well reaction block or individual reaction vials

Procedure:

• Reaction Setup:

  • In each well of a 96-well reaction block, add a solution of 3-Amino-2-methoxybenzoic acid (1.0 equiv.) in the chosen solvent (e.g., ACN).

  • To each well, add a solution of a unique amine (1.1 equiv.) from the amine library.

  • Add DIPEA (3.0 equiv.) to each well.

• Coupling Reaction:

  • Prepare a stock solution of the coupling reagent COMU (1.2 equiv.) in the reaction solvent.

  • Add the COMU solution to each well to initiate the amide bond formation.

  • Seal the reaction block and agitate at room temperature for 12-16 hours.

• Work-up and Purification:

  • After the reaction is complete, the solvent can be removed by evaporation.

  • The resulting library of crude products can be purified using parallel purification techniques such as automated flash chromatography or preparative HPLC-MS.

Protocol 3: Ugi Four-Component Reaction (U-4CR) for a Diverse Library

The Ugi reaction is a powerful one-pot synthesis method to generate a high degree of molecular diversity. Here, 3-Amino-2-methoxybenzoic acid serves as the amine component.

Materials:

• 3-Amino-2-methoxybenzoic acid (amine component)

• A library of diverse aldehydes (R1-CHO)

• A library of diverse isocyanides (R2-NC)

• A library of diverse carboxylic acids (R3-COOH)

• Methanol (MeOH) or Trifluoroethanol (TFE) as solvent

Procedure:

• Reaction Setup:

  • In a reaction vial, dissolve 3-Amino-2-methoxybenzoic acid (1.0 equiv.) and an aldehyde (1.0 equiv.) in MeOH. Stir the mixture for 30 minutes to allow for imine formation.

  • Add a carboxylic acid (1.0 equiv.) to the mixture.

  • Finally, add an isocyanide (1.0 equiv.) to the reaction mixture.

• Reaction:

  • Seal the vial and stir the mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by LC-MS.

• Work-up and Purification:

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • The resulting crude product can be purified by flash chromatography or preparative HPLC to yield the pure Ugi product.[1] This protocol can be adapted for parallel synthesis in multi-well plates to generate a large library.[2][3]

Data Presentation

The following tables represent hypothetical, yet typical, quantitative data that could be obtained from screening a combinatorial library derived from the 3-Amino-2-methoxybenzoic acid scaffold against a panel of protein kinases.

Table 1: Summary of a Primary Kinase Screen

Library Size	Number of Kinases Screened	Hit Criteria (% Inhibition @ 10 µM)	Hit Rate (%)
1,000	50	> 50%	2.5
1,000	50	> 70%	1.2

Table 2: IC50 Values of Selected Hits Against Target Kinases

Compound ID	R1-Group (from Amine)	R2-Group (from Acid)	Kinase A IC50 (µM)	Kinase B IC50 (µM)	Kinase C IC50 (µM)
L1-A1	Cyclohexyl	4-Fluorophenyl	0.5	12.8	> 50
L1-B5	Benzyl	2-Thiophenyl	2.1	8.5	25.1
L1-C8	4-Methoxybenzyl	Pyridin-3-yl	0.2	1.5	15.3
L2-D3	(Ugi Product)	(Ugi Product)	5.6	0.8	32.7

Note: The data presented in these tables are illustrative and intended to represent the type of results expected from such a screening campaign.[4][5][6][7][8]

Visualizations

Diagram 1: Solid-Phase Synthesis Workflow

Caption: Workflow for the solid-phase synthesis of a benzamide library.

Diagram 2: Ugi Four-Component Reaction

Caption: Schematic of the Ugi four-component reaction for library synthesis.[9][10]

Diagram 3: Kinase Inhibitor Screening Workflow

Caption: Typical workflow for screening a combinatorial library for kinase inhibitors.[8]

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. Analyzing Kinase Similarity in Small Molecule and Protein Structural Space to Explore the Limits of Multi-Target Screening [mdpi.com]
• 5. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A quantitative analysis of kinase inhibitor selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Screening of a kinase inhibitor library identified novel targetable kinase pathways in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Ugi three-component reaction and its variants - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. Ugi Four-Component Reactions Using Alternative Reactants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Benzodiazepine Derivatives from 3-Amino-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, three-step synthetic pathway for the preparation of 8-methoxy-1,4-benzodiazepin-2-one, a benzodiazepine derivative, starting from 3-Amino-2-methoxybenzoic acid. The protocols are based on established chemical transformations and provide a framework for the synthesis of analogous compounds.

Overall Synthetic Scheme

The synthesis of 8-methoxy-1,4-benzodiazepin-2-one from 3-Amino-2-methoxybenzoic acid is proposed to proceed via three key steps: N-acylation, amide formation, and intramolecular cyclization.

Technical Notes & Optimization

Technical Support Center: Optimizing Cyclization of 3-Amino-2-methoxybenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the reaction conditions for the cyclization of 3-Amino-2-methoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common products formed from the cyclization of 3-Amino-2-methoxybenzoic acid?

A1: The intramolecular cyclization of 3-Amino-2-methoxybenzoic acid typically yields a substituted benzoxazinone. Depending on the cyclizing agent used, the primary product is expected to be 6-methoxy-1H-benzo[d][1][2]oxazine-2,4-dione .

Q2: What are the most common reagents used for the cyclization of substituted anthranilic acids like 3-Amino-2-methoxybenzoic acid?

A2: Several reagents can be employed for the cyclization of anthranilic acid derivatives. Common choices include:

• Phosgene or phosgene equivalents (e.g., triphosgene, diphosgene): These are highly effective for forming the 2,4-dione structure.

• Acyl chlorides: These can be used to introduce a substituent at the 2-position of the benzoxazinone ring.[3]

• Cyanuric chloride: This reagent can be used as a cyclization agent, often in the presence of a base like triethylamine.[4][5]

• 1,1'-Carbonyldiimidazole (CDI): CDI is a safer alternative to phosgene for forming the carbamate linkage necessary for cyclization.

Q3: What are the typical solvents and temperatures for these cyclization reactions?

A3: The choice of solvent and temperature depends on the specific cyclizing agent.

• For reactions with triphosgene or CDI , aprotic solvents like tetrahydrofuran (THF), dichloromethane (DCM), or toluene are commonly used. Temperatures can range from 0°C to reflux.

• When using acyl chlorides , the reaction is often carried out in a non-polar solvent like chloroform or toluene, sometimes with a base like pyridine.[3]

• Cyanuric chloride reactions are typically performed in solvents such as chloroform or THF at room temperature.[4]

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction's progress. A suitable solvent system, such as a mixture of chloroform and methanol (e.g., 8:2), can be used to separate the starting material from the product. The spots can be visualized under UV light or with an appropriate staining agent like iodine vapor.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive Reagents: The cyclizing agent (e.g., triphosgene, CDI) may have degraded due to moisture. 2. Insufficient Activation: The carboxylic acid or amino group may not be sufficiently activated for cyclization. 3. Unfavorable Reaction Temperature: The reaction may require heating to overcome the activation energy barrier, or a lower temperature to prevent side reactions. 4. Inappropriate Solvent: The chosen solvent may not be suitable for the reaction, leading to poor solubility of reactants or intermediates.	1. Use fresh, high-purity reagents. Handle moisture-sensitive reagents under an inert atmosphere (e.g., nitrogen or argon). 2. For acyl chloride-mediated reactions, ensure complete formation of the acyl chloride before adding the amine. For other methods, consider adding a catalyst or using a more potent activating agent. 3. Optimize the reaction temperature by running small-scale trials at different temperatures (e.g., room temperature, 50°C, reflux). 4. Screen different aprotic solvents (e.g., THF, DCM, toluene, acetonitrile) to find the optimal one for your specific reaction.
Formation of Side Products	1. Intermolecular Reactions: At high concentrations, intermolecular reactions can compete with the desired intramolecular cyclization, leading to oligomers or polymers. 2. Side Reactions with Substituents: The methoxy group on the aromatic ring could potentially undergo side reactions under harsh acidic or basic conditions. 3. Incomplete Cyclization: The reaction may stop at an intermediate stage, such as an N-acylated derivative, without completing the ring closure.[3]	1. Use high-dilution conditions to favor intramolecular cyclization. This can be achieved by slowly adding the substrate to the reaction mixture. 2. Use mild reaction conditions and avoid strong acids or bases if possible. 3. Increase the reaction time or temperature to promote full cyclization. The use of a more efficient cyclizing agent might also be necessary.[5]
Difficulty in Product Purification	1. Similar Polarity of Product and Starting Material: The product and unreacted starting material may have similar polarities, making separation by column chromatography challenging. 2. Presence of Polymeric Byproducts: Polymeric materials can complicate the purification process.	1. Optimize the reaction to achieve full conversion of the starting material. If separation is still difficult, consider recrystallization as a purification method. 2. Polymeric byproducts can sometimes be removed by precipitation from a suitable solvent. Washing the crude product with a solvent in which the desired product is sparingly soluble can also be effective.

Experimental Protocols

Protocol 1: Cyclization using Triphosgene

This protocol describes a general procedure for the cyclization of 3-Amino-2-methoxybenzoic acid using triphosgene, a safer alternative to phosgene gas.

Materials:

• 3-Amino-2-methoxybenzoic acid

• Triphosgene (Bis(trichloromethyl) carbonate)

• Triethylamine (Et3N) or other non-nucleophilic base

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere, dissolve 3-Amino-2-methoxybenzoic acid (1 equivalent) and triethylamine (2.2 equivalents) in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve triphosgene (0.4 equivalents) in anhydrous THF.

• Slowly add the triphosgene solution to the stirred solution of the amino acid via the dropping funnel over a period of 30-60 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and filter to remove the triethylammonium chloride salt.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes).

Protocol 2: Cyclization using 1,1'-Carbonyldiimidazole (CDI)

This protocol provides a milder and often safer alternative to using phosgene equivalents.

Materials:

• 3-Amino-2-methoxybenzoic acid

• 1,1'-Carbonyldiimidazole (CDI)

• Anhydrous Tetrahydrofuran (THF) or Acetonitrile

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 3-Amino-2-methoxybenzoic acid (1 equivalent) in anhydrous THF.

• Add CDI (1.1 equivalents) portion-wise to the solution at room temperature with stirring. Effervescence (CO2 evolution) may be observed.

• Stir the reaction mixture at room temperature or gently heat to 40-50°C for 2-6 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product can be purified by dissolving it in a suitable solvent (e.g., ethyl acetate), washing with dilute acid (e.g., 1M HCl) to remove any unreacted imidazole, followed by washing with brine, drying over anhydrous sodium sulfate, and concentrating.

• Further purification can be achieved by column chromatography or recrystallization.

Visualizations

Experimental Workflow for Cyclization

Caption: General workflow for the cyclization of 3-Amino-2-methoxybenzoic acid.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for low-yield cyclization reactions.

References

• 1. mdpi.com [mdpi.com]
• 2. Benzoxazinone synthesis [organic-chemistry.org]
• 3. Synthesis of 2-substituted-4H-3,1-benzoxazin-4-ones - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis of Benzoxazinone Derivatives: A New Route to 2‑(N‑Phthaloylmethyl)-4H-3,1-benzoxazin-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. One-pot synthesis of 2-substituted 4H-3,1-benzoxazin-4-one derivatives under mild conditions using iminium cation from cyanuric chloride/dimethylformamide as a cyclizing agent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 3-Amino-2-methoxybenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and Frequently Asked Questions (FAQs) for the purification of crude 3-Amino-2-methoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3-Amino-2-methoxybenzoic acid?

A1: The most common impurities depend on the synthetic route used. A frequent pathway involves the reduction of 2-Methoxy-3-nitrobenzoic acid. In this case, the primary impurity is likely the unreacted starting material, 2-Methoxy-3-nitrobenzoic acid. Other potential impurities can include byproducts from the reduction reaction or residual reagents and solvents.

Q2: Which purification technique is most suitable for crude 3-Amino-2-methoxybenzoic acid?

A2: The choice of purification technique depends on the nature and quantity of the impurities.

• Recrystallization is often the first and most efficient method for removing small amounts of impurities, especially for obtaining crystalline material from a crude solid.

• Acid-base extraction is highly effective for separating the amphoteric 3-Amino-2-methoxybenzoic acid from neutral or acidic/basic impurities with different pKa values.

• Column chromatography is a powerful technique for separating compounds with similar polarities and is useful when recrystallization or extraction fails to provide the desired purity.

Q3: How can I assess the purity of my 3-Amino-2-methoxybenzoic acid sample?

A3: High-Performance Liquid Chromatography (HPLC) is a standard and reliable method for assessing the purity of 3-Amino-2-methoxybenzoic acid.[1][2] Other methods include Thin-Layer Chromatography (TLC) for a quick qualitative check and melting point analysis, where a sharp melting range close to the literature value (98-102 °C) indicates high purity.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of crude 3-Amino-2-methoxybenzoic acid.

Recrystallization

Problem Encountered	Possible Cause(s)	Suggested Solution(s)
Compound does not dissolve in the hot solvent.	- Insufficient solvent volume.- Inappropriate solvent choice.	- Add more hot solvent in small increments until the solid dissolves.[4]- Select a more suitable solvent or a mixed solvent system. For aminobenzoic acids, polar solvents like ethanol, methanol, or a mixture with water are often effective.[4][5]
"Oiling out" occurs upon cooling (oily droplets form instead of crystals).	- The solution is too concentrated.- The cooling rate is too fast.- High levels of impurities are depressing the melting point.	- Reheat the solution to redissolve the oil, add a small amount of fresh hot solvent, and allow it to cool more slowly.[5]- If oiling persists, consider a preliminary purification step like acid-base extraction to remove bulk impurities.
No crystals form upon cooling.	- The solution is too dilute (too much solvent was used).- The solution is supersaturated.	- Evaporate some of the solvent to increase the concentration and then cool again.- Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure 3-Amino-2-methoxybenzoic acid.[5]
Low yield of purified crystals.	- Too much solvent was used, leaving a significant amount of product in the mother liquor.- Premature crystallization during hot filtration.- Washing the crystals with a solvent at room temperature.	- Use the minimum amount of hot solvent necessary for dissolution.- Ensure the filtration apparatus is pre-heated to prevent premature crystallization.- Wash the collected crystals with a minimal amount of ice-cold solvent.[4]
Colored impurities remain in the final product.	- Co-crystallization of colored byproducts.	- Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Use sparingly to avoid adsorbing the desired product.[5]

Acid-Base Extraction

Problem Encountered	Possible Cause(s)	Suggested Solution(s)
Incomplete separation of layers (emulsion formation).	- Vigorous shaking of the separatory funnel.	- Gently swirl or invert the funnel instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Low recovery of the product after acidification.	- Incomplete precipitation of the product.- The product has some solubility in the aqueous solution.	- Ensure the pH is adjusted to the isoelectric point of 3-Amino-2-methoxybenzoic acid to minimize its solubility.- If precipitation is poor, extract the aqueous layer with an organic solvent (e.g., ethyl acetate) to recover the dissolved product.[6]
The precipitate is sticky or oily.	- The presence of impurities.	- After isolation, purify the crude product further by recrystallization.

Column Chromatography

Problem Encountered	Possible Cause(s)	Suggested Solution(s)
Poor separation of the desired compound from impurities (overlapping bands).	- Inappropriate mobile phase polarity.	- Optimize the mobile phase. For aminobenzoic acids on silica gel, a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or ethanol) is common. Adjust the ratio to achieve better separation.[7]
The compound is not eluting from the column.	- The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase (gradient elution).
Streaking or tailing of the compound band.	- The sample was overloaded on the column.- The compound is interacting strongly with the stationary phase.	- Use a smaller amount of crude material.- Add a small amount of a modifier to the mobile phase, such as a few drops of acetic acid, to improve the peak shape of acidic compounds.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

This protocol is a general guideline for the recrystallization of crude 3-Amino-2-methoxybenzoic acid and may require optimization based on the impurity profile of the starting material.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 3-Amino-2-methoxybenzoic acid in the minimum amount of hot ethanol.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Addition of Anti-solvent: To the hot ethanolic solution, add hot water dropwise until the solution becomes slightly turbid.

• Clarification: Add a few drops of hot ethanol until the solution becomes clear again.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven.

Protocol 2: Purification by Acid-Base Extraction

This protocol is designed to separate 3-Amino-2-methoxybenzoic acid from neutral impurities.

• Dissolution: Dissolve the crude material in a suitable organic solvent, such as ethyl acetate.

• Basification: Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The 3-Amino-2-methoxybenzoic acid will be deprotonated and move to the aqueous layer as its sodium salt. Repeat the extraction twice.

• Separation of Layers: Combine the aqueous layers. The organic layer contains neutral impurities and can be discarded.

• Acidification: Cool the combined aqueous layers in an ice bath and acidify by slowly adding dilute hydrochloric acid (HCl) until the pH is acidic, leading to the precipitation of the purified 3-Amino-2-methoxybenzoic acid.

• Isolation: Collect the precipitate by vacuum filtration.

• Washing: Wash the solid with cold water to remove any residual salts.

• Drying: Dry the purified product. For higher purity, this product can be further recrystallized.

Protocol 3: Column Chromatography

This protocol provides a general procedure for the purification of 3-Amino-2-methoxybenzoic acid using silica gel chromatography.

• Stationary Phase: Prepare a slurry of silica gel in the chosen mobile phase.

• Column Packing: Pack a glass column with the silica gel slurry.

• Sample Loading: Dissolve the crude 3-Amino-2-methoxybenzoic acid in a minimum amount of the mobile phase and load it onto the top of the column.

• Elution: Elute the column with a suitable mobile phase, such as a mixture of dichloromethane and ethanol (e.g., 99.5:0.5 v/v), and collect the fractions.[7]

• Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and evaporate the solvent to obtain the purified 3-Amino-2-methoxybenzoic acid.

Data Presentation

Table 1: Solubility of Structurally Similar Compounds

The following table provides qualitative solubility data for aminobenzoic acid derivatives in common solvents to guide solvent selection for recrystallization. It is anticipated that 3-Amino-2-methoxybenzoic acid will exhibit similar solubility trends.

Solvent	Solubility at Room Temperature	Solubility at Elevated Temperature
Water	Sparingly soluble	More soluble
Ethanol	Soluble	Highly soluble
Methanol	Soluble	Highly soluble
Ethyl Acetate	Sparingly soluble	Soluble
Dichloromethane	Sparingly soluble	Soluble
Hexane	Insoluble	Insoluble

Data inferred from general solubility principles and information on similar compounds.

Table 2: Typical HPLC Conditions for Purity Analysis

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)[8]
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile[8]
Gradient	A typical gradient would start with a low percentage of B, increasing linearly.
Flow Rate	1.0 mL/min[8]
Column Temperature	30°C[8]
Detection Wavelength	250-280 nm[8]

Visualizations

Caption: General workflow for the purification of crude 3-Amino-2-methoxybenzoic acid.

Caption: Troubleshooting logic for common recrystallization problems.

References

• 1. kilobio.com [kilobio.com]
• 2. calpaclab.com [calpaclab.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 3-Amino-2-methylbenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Scale-Up Synthesis of 3-Amino-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the scale-up synthesis of 3-Amino-2-methoxybenzoic acid. The information is presented in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for the large-scale production of 3-Amino-2-methoxybenzoic acid?

A1: The most prevalent and industrially viable route for the synthesis of 3-Amino-2-methoxybenzoic acid involves a two-step process:

• Nitration: 2-Methoxybenzoic acid is nitrated to form 2-methoxy-3-nitrobenzoic acid.

• Reduction: The nitro group of 2-methoxy-3-nitrobenzoic acid is then reduced to an amino group to yield the final product, 3-Amino-2-methoxybenzoic acid.

This pathway is favored for its use of readily available starting materials and generally high yields.

Q2: What are the critical parameters to control during the nitration step at a larger scale?

A2: Temperature control is the most critical parameter during the nitration of 2-methoxybenzoic acid. The reaction is highly exothermic, and poor heat dissipation on a larger scale can lead to a runaway reaction and the formation of unwanted side products. Maintaining a low and consistent temperature throughout the addition of the nitrating agent is crucial for both safety and product purity.

Q3: What are the common challenges associated with the catalytic hydrogenation of 2-methoxy-3-nitrobenzoic acid on a large scale?

A3: Key challenges during the scale-up of catalytic hydrogenation include:

• Mass Transfer Limitations: Inefficient mixing in large reactors can lead to poor contact between the substrate, hydrogen, and catalyst, resulting in incomplete or slow reactions.

• Heat Management: The reduction of a nitro group is a highly exothermic process. Inadequate cooling capacity can lead to a rapid temperature increase, posing safety risks and promoting side reactions.

• Catalyst Handling and Filtration: Handling pyrophoric catalysts like Raney Nickel or Palladium on carbon (Pd/C) on a large scale requires specialized equipment and procedures to prevent fires. Post-reaction, the fine catalyst particles can be challenging to filter from the reaction mixture, leading to product contamination.

• Hydrogenation Pressure: Maintaining consistent hydrogen pressure in large vessels is essential for driving the reaction to completion.

Q4: What are the typical impurities observed in the final product?

A4: Impurities in 3-Amino-2-methoxybenzoic acid can originate from starting materials, side reactions, or incomplete reactions. Common impurities may include:

• Unreacted Starting Material: Residual 2-methoxy-3-nitrobenzoic acid.

• Isomeric Impurities: Formation of other isomers during the nitration step.

• Over-reduction Products: While less common, under harsh conditions, other functional groups could potentially be reduced.

• Residual Catalyst: Traces of the hydrogenation catalyst (e.g., Palladium, Nickel).

• Residual Solvents: Solvents used in the synthesis and purification steps.

Troubleshooting Guides

Problem 1: Low Yield in the Nitration Step

Question: My nitration of 2-methoxybenzoic acid is resulting in a lower than expected yield after scaling up. What are the likely causes and how can I troubleshoot this?

Answer:

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Ensure adequate mixing: Use appropriate agitation to ensure homogeneity. - Monitor reaction completion: Use in-process controls (e.g., HPLC, TLC) to confirm the disappearance of the starting material before quenching the reaction.
Side Reactions	- Strict temperature control: Maintain the recommended low temperature to minimize the formation of dinitro and other unwanted byproducts. - Controlled addition of nitrating agent: Add the nitrating agent slowly and sub-surface to prevent localized high concentrations and temperature spikes.
Product Loss During Work-up	- Optimize quenching: Quench the reaction mixture by slowly adding it to ice/water to prevent product degradation from localized heating. - Efficient extraction: Ensure the correct pH is used for extraction and use an appropriate solvent to maximize product recovery.

Problem 2: Incomplete Reduction of the Nitro Group

Question: I am observing a significant amount of the nitro intermediate in my final product after hydrogenation. How can I improve the conversion?

Answer:

Potential Cause	Troubleshooting Steps
Catalyst Deactivation	- Use fresh catalyst: Ensure the catalyst is active and has not been exposed to air or moisture for extended periods. - Increase catalyst loading: A slight increase in the catalyst to substrate ratio can improve reaction rates.
Insufficient Hydrogen	- Check for leaks: Ensure the reactor is properly sealed and can maintain the target hydrogen pressure. - Increase hydrogen pressure: Gradually increasing the hydrogen pressure can enhance the reaction rate.
Poor Mass Transfer	- Improve agitation: Increase the stirring speed to ensure good mixing of the three phases (solid catalyst, liquid substrate solution, and gaseous hydrogen). - Consider a different solvent: A solvent that better solubilizes both the substrate and hydrogen can improve reaction kinetics.

Problem 3: Difficulty in Product Isolation and Purification

Question: I am struggling with the crystallization of 3-Amino-2-methoxybenzoic acid at a large scale, and the purity is not meeting specifications. What can I do?

Answer:

Potential Cause	Troubleshooting Steps
"Oiling Out" Instead of Crystallization	- Control cooling rate: Allow the solution to cool slowly to promote the formation of well-defined crystals. Rapid cooling can lead to the separation of an impure oil. - Adjust solvent system: The solubility of the product may be too high. Consider using a solvent/anti-solvent system to induce crystallization.
Poor Purity After Crystallization	- Optimize solvent choice: Select a solvent that effectively dissolves the product at high temperatures but has low solubility for impurities at room temperature. - Perform a hot filtration: If insoluble impurities are present, filter the hot solution before cooling to remove them. - Consider a reslurry: Washing the isolated solid with a solvent in which the impurities are soluble but the product is not can be an effective purification step.
Colored Product	- Charcoal treatment: Add activated carbon to the hot solution before filtration to remove colored impurities. - Ensure complete removal of nitro-aromatic species: Even trace amounts of the nitro intermediate can impart color to the final product.

Data Presentation

Table 1: Comparison of Typical Process Parameters and Outcomes at Different Scales (Illustrative Data based on Similar Processes)

Parameter	Lab Scale (10-100 g)	Pilot Scale (1-10 kg)	Industrial Scale (>100 kg)
Nitration Temperature	-5 to 5 °C	0 to 5 °C	0 to 5 °C (with robust cooling)
Nitration Yield	90-95%	85-92%	80-90%
Hydrogenation Catalyst	5% Pd/C	5-10% Pd/C or Raney Ni	Raney Ni or other robust catalysts
Hydrogenation Pressure	1-5 bar	5-10 bar	10-20 bar
Hydrogenation Yield	>95%	>95%	>95%
Overall Yield	85-90%	80-87%	75-85%
Typical Purity (after crystallization)	>99.0%	>99.0%	>99.5%
Key Impurity (Nitro Intermediate)	<0.1%	<0.1%	<0.05%

Experimental Protocols

Note: These are generalized protocols based on common procedures for similar transformations and should be optimized for specific equipment and safety considerations at each scale.

1. Lab-Scale Synthesis of 2-methoxy-3-nitrobenzoic acid (Nitration)

• Charge a jacketed glass reactor with 2-methoxybenzoic acid (1.0 eq).

• Cool the reactor to 0 °C.

• Slowly add concentrated sulfuric acid (2.0-3.0 eq) while maintaining the internal temperature below 5 °C.

• Prepare a nitrating mixture of fuming nitric acid (1.1 eq) and concentrated sulfuric acid (1.0 eq) and cool it to 0 °C.

• Add the cold nitrating mixture dropwise to the reactor over 1-2 hours, ensuring the internal temperature does not exceed 5 °C.

• Stir the reaction mixture at 0-5 °C for an additional 1-2 hours after the addition is complete.

• Monitor the reaction progress by HPLC or TLC.

• Once the reaction is complete, slowly quench the reaction mixture by pouring it onto crushed ice with vigorous stirring.

• Filter the precipitated solid, wash with cold water until the washings are neutral, and dry under vacuum to obtain 2-methoxy-3-nitrobenzoic acid.

2. Pilot-Scale Synthesis of 3-Amino-2-methoxybenzoic acid (Hydrogenation)

• Charge a pressure reactor with 2-methoxy-3-nitrobenzoic acid (1.0 eq) and a suitable solvent (e.g., methanol, ethanol).

• Under an inert atmosphere (e.g., nitrogen), carefully add the hydrogenation catalyst (e.g., 5% Pd/C, 5-10% w/w).

• Seal the reactor and purge it several times with nitrogen, followed by hydrogen.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 5-10 bar).

• Start agitation and heat the reaction mixture to the target temperature (e.g., 40-60 °C).

• Monitor the reaction by observing hydrogen uptake and periodic sampling for HPLC analysis.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purge the reactor with nitrogen.

• Filter the reaction mixture through a bed of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization from a suitable solvent.

Visualizations

Caption: A simplified workflow for the synthesis of 3-Amino-2-methoxybenzoic acid.

Caption: A logical workflow for troubleshooting common issues in synthesis scale-up.

preventing decarboxylation of 3-Amino-2-methoxybenzoic acid during reactions

This guide provides researchers, scientists, and drug development professionals with essential troubleshooting information and protocols to prevent the undesired decarboxylation of 3-Amino-2-methoxybenzoic acid during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is decarboxylation and why is it a specific concern for 3-Amino-2-methoxybenzoic acid?

A1: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂).[1] For aromatic carboxylic acids like 3-Amino-2-methoxybenzoic acid, this process can be initiated under certain conditions, leading to the formation of 2-methoxyaniline as a primary byproduct, thus reducing the yield of the desired product. The presence of electron-donating groups, such as the amino (-NH₂) and methoxy (-OCH₃) groups on the benzene ring, can activate the molecule towards certain types of decarboxylation, particularly under acidic conditions.[2]

Q2: What are the primary experimental factors that trigger the decarboxylation of 3-Amino-2-methoxybenzoic acid?

A2: The decarboxylation of substituted benzoic acids is typically influenced by three main factors:

• High Temperature: Thermal decarboxylation often requires significant heat. Reaction temperatures exceeding 140 °C can promote this side reaction.[3][4] In some cases, temperatures between 200°C and 300°C are used specifically to induce decarboxylation.[5]

• Strongly Acidic Conditions: Protolytic decarboxylation is catalyzed by strong acids.[2] Studies on similar aminobenzoic acids show that decarboxylation rates increase significantly in highly acidic aqueous solutions, particularly at a pH range of 0 to 2.[6]

• Metal Catalysts: Certain transition metals, especially copper compounds, are known to facilitate decarboxylation, often in conjunction with high temperatures.[5][7][8]

Q3: How can I minimize or prevent decarboxylation during my reaction?

A3: To maintain the integrity of the carboxyl group, consider the following strategies:

• Temperature Management: Conduct reactions at the lowest feasible temperature. If a reaction requires heat, carefully monitor the temperature and avoid exceeding 100-120 °C if possible.

• pH Control: Avoid strongly acidic environments. If acidic conditions are necessary, use the mildest possible acid or a buffered system to maintain a pH above 3. The stability of similar compounds is often greater at a moderately acidic to neutral pH.[9]

• Inert Atmosphere: Since oxidative pathways can contribute to degradation, running reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent unwanted side reactions.[2][5]

Q4: Are there specific catalysts or reagents I should avoid?

A4: Yes. Avoid using copper-based catalysts, especially at elevated temperatures, as they are well-documented to promote the decarboxylation of benzoic acids.[5][8] Be cautious with other transition metal salts that can form carboxylate complexes.[7]

Q5: Should I consider protecting the amino group on the molecule?

A5: While protecting the amino group does not directly prevent the decarboxylation of the carboxylic acid, it is a crucial consideration for many synthetic routes. Protecting groups like Boc or Fmoc can prevent the amino group from participating in undesired side reactions, which might indirectly lead to more stable overall reaction conditions.[10] The choice of protecting group and the conditions for its addition and removal should also be selected to be mild enough to avoid decarboxylation.

Troubleshooting Guide

This table addresses common issues encountered when working with 3-Amino-2-methoxybenzoic acid.

Issue Observed	Probable Cause	Recommended Solution(s)
Low yield of the desired product and/or identification of 2-methoxyaniline as a byproduct.	Decarboxylation: The reaction conditions are too harsh, causing the loss of the carboxyl group.	1. Lower Reaction Temperature: Decrease the temperature in 10-20 °C increments. 2. Adjust pH: Ensure the reaction medium is not strongly acidic (pH < 3). Consider using a non-acidic catalyst or a buffered solvent. 3. Use an Inert Atmosphere: Purge the reaction vessel with nitrogen or argon to prevent oxidative decarboxylation.[5]
Formation of dark, tar-like byproducts.	Thermal Decomposition: High temperatures may be causing not only decarboxylation but also subsequent decomposition and polymerization of the resulting aniline derivative.[5]	1. Drastically Reduce Temperature: Re-evaluate if the reaction can proceed at a lower temperature, even if the reaction time increases. 2. Change Solvent: Use a lower-boiling point solvent if applicable to limit the maximum achievable temperature.
Inconsistent or non-reproducible reaction outcomes.	Fluctuating Conditions: Poor control over reaction temperature or localized pH changes upon reagent addition.	1. Improve Temperature Control: Use a regulated oil bath or a cryostat for precise temperature management. 2. Slow Reagent Addition: Add reagents dropwise, especially strong acids or bases, to prevent temperature spikes and pH fluctuations.

Experimental Protocols

General Protocol for Minimizing Decarboxylation in a Coupling Reaction

This protocol provides a generalized workflow for a reaction, such as an amide coupling, where decarboxylation is a risk.

• Vessel and Atmosphere Preparation:

  • Use a flame-dried or oven-dried round-bottom flask equipped with a magnetic stir bar.

  • Assemble the apparatus under a positive pressure of an inert gas (Nitrogen or Argon) using a Schlenk line or balloon.

• Reagent Preparation and Addition:

  • Dissolve 3-Amino-2-methoxybenzoic acid (1.0 eq.) and the coupling partner (e.g., an amine, 1.1 eq.) in a suitable anhydrous solvent (e.g., DMF, DCM) inside the flask.

  • Stir the solution until all solids are dissolved.

• Temperature Control:

  • Cool the reaction mixture to 0 °C using an ice-water bath. This is a critical step to mitigate initial heat from exothermic reactions and prevent thermal degradation.

• Controlled Reagent Addition:

  • In a separate flask, prepare a solution of the coupling reagents (e.g., EDC/HOBt or HATU).

  • Add the coupling reagent solution to the reaction mixture dropwise over 15-30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C for 1-2 hours, then let it warm slowly to room temperature.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for the consumption of starting material and the formation of both the desired product and the potential 2-methoxyaniline byproduct.

• Work-up and Purification:

  • Once the reaction is complete, perform the aqueous work-up using chilled solutions where possible.

  • Purify the crude product using column chromatography or recrystallization as required.

Visualizations

The following diagrams illustrate the key relationships and workflows for preventing the decarboxylation of 3-Amino-2-methoxybenzoic acid.

References

• 1. Decarboxylation Reaction | Mechanism, Enzymes, Examples & Role in Metabolism [allen.in]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. Decarboxylative Hydroxylation of Benzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US4094909A - Process for the decarboxylation-oxidation of benzoic acid compounds - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Decarboxylation - Wikipedia [en.wikipedia.org]
• 8. Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Peptide Coupling with 3-Amino-2-methoxybenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the peptide coupling of 3-Amino-2-methoxybenzoic acid. Due to the steric hindrance and electronic effects of the ortho-methoxy group, this particular amino acid often presents synthetic difficulties, leading to lower than expected yields.

Troubleshooting Guide

Low coupling yields with 3-Amino-2-methoxybenzoic acid are a common issue. The primary reasons often involve incomplete activation of the carboxylic acid, reduced nucleophilicity of the amine, or steric hindrance impeding the reaction.[1] This guide provides a systematic approach to identifying and resolving these challenges.

Problem: Low or No Product Yield

Initial Checks:

• Reagent Quality: Ensure all reagents, especially solvents, are anhydrous. The presence of water can lead to the hydrolysis of the activated carboxylic acid intermediate, preventing amide formation.[1]

• Reaction Monitoring: Use a reliable method like thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to monitor the reaction progress. This can help distinguish between a slow reaction and a complete failure.

Potential Causes and Solutions:

Cause	Recommended Solution	Explanation
Inefficient Carboxylic Acid Activation	Switch to a more potent coupling reagent. Uronium/aminium salts like HATU , HBTU , or HCTU , and phosphonium salts like PyBOP are generally more effective than carbodiimides (e.g., EDC, DIC) for sterically hindered substrates.[1] For extremely difficult couplings, converting the carboxylic acid to an acyl fluoride in situ may be beneficial.	Sterically hindered carboxylic acids require highly reactive intermediates to facilitate the coupling reaction. Potent activating agents form these highly reactive species, overcoming the activation energy barrier.
Reduced Nucleophilicity of the Amine	Increase the reaction temperature. Gently heating the reaction (e.g., to 40-60°C) can help overcome the reduced reactivity of the aniline nitrogen, which is deactivated by the electron-donating methoxy group. Use a non-nucleophilic, sterically hindered base like Diisopropylethylamine (DIPEA) or 2,4,6-collidine to minimize side reactions.	The ortho-methoxy group increases electron density on the aniline ring, which can paradoxically decrease the nucleophilicity of the amine through resonance and steric effects. Higher temperatures provide the necessary energy to overcome this.
Steric Hindrance	Increase reaction time. Couplings with sterically hindered amino acids are often slower. Extending the reaction time (e.g., to 12-24 hours) may be necessary. Perform a "double coupling" by adding a fresh batch of activated amino acid and coupling reagent after the initial coupling period.	The bulky ortho-methoxy group physically obstructs the approach of the activated carboxylic acid to the amine. Longer reaction times and double coupling increase the probability of a successful reaction.
Suboptimal Solvent	Use a solvent with excellent solvating properties like N-methylpyrrolidone (NMP) or a mixture of solvents such as DCM/DMF/NMP.	Proper solvation of the growing peptide chain is crucial to prevent aggregation, which can block reactive sites.

Troubleshooting Workflow

A flowchart for troubleshooting low peptide coupling yields.

Frequently Asked Questions (FAQs)

Q1: Why is 3-Amino-2-methoxybenzoic acid considered a "difficult" amino acid for peptide coupling?

A1: The primary challenge arises from the steric hindrance imposed by the methoxy group at the ortho position to the amine. This bulky group physically obstructs the incoming activated carboxylic acid, slowing down the reaction rate. Additionally, the electronic properties of the methoxy group can decrease the nucleophilicity of the amine.

Q2: Which coupling reagents are most effective for 3-Amino-2-methoxybenzoic acid?

A2: For challenging couplings like this, uronium/aminium salts such as HATU, HBTU, and HCTU, or phosphonium salts like PyBOP are highly recommended.[1] These reagents form highly reactive esters that can overcome the steric barrier more effectively than standard carbodiimide reagents like EDC or DIC.

Q3: Can I use standard coupling conditions for this amino acid?

A3: While it is possible to obtain some product with standard conditions, yields are often low. It is advisable to start with more robust conditions, such as using a potent coupling reagent, a non-nucleophilic base like DIPEA, and potentially a higher reaction temperature and longer reaction time.

Q4: How can I minimize the risk of racemization when using more forcing conditions?

A4: The risk of racemization is a valid concern with increased temperature and reaction times. To mitigate this, the use of additives like 1-Hydroxybenzotriazole (HOBt) or OxymaPure is recommended.[1] These additives are known to suppress racemization. Coupling reagents like HATU, which contains a HOAt moiety, have a built-in advantage in suppressing epimerization.[1]

Q5: What is "double coupling" and when should I use it?

A5: Double coupling is the process of repeating a coupling step with fresh amino acid and reagents after the initial coupling attempt. It is particularly useful for known "difficult" or sterically hindered amino acid residues like 3-Amino-2-methoxybenzoic acid, especially if reaction monitoring (e.g., Kaiser test in solid-phase synthesis) indicates an incomplete reaction.

Data Presentation

The following table summarizes a qualitative comparison of common coupling reagents for sterically hindered amino acids, which can be extrapolated to the case of 3-Amino-2-methoxybenzoic acid.

Table 1: Qualitative Comparison of Coupling Reagents for Sterically Hindered Couplings

Coupling Reagent	Class	Relative Reactivity	Racemization Risk	Notes
EDC/HOBt	Carbodiimide	Moderate	Low to Moderate	Often insufficient for highly hindered couplings.
HBTU	Uronium/Aminium	High	Low	Generally effective, but may be slower than HATU.
HATU	Uronium/Aminium	Very High	Very Low	Often the reagent of choice for difficult couplings due to the HOAt moiety which accelerates the reaction and suppresses racemization.[1][2]
HCTU	Uronium/Aminium	Very High	Low	A more reactive and often more soluble alternative to HBTU.
PyBOP	Phosphonium	High	Low	A good alternative to uronium salts, particularly in cases where guanidinylation side reactions are a concern.

Experimental Protocols

Protocol 1: General Procedure for Peptide Coupling with 3-Amino-2-methoxybenzoic Acid using HATU

This protocol is a starting point and may require optimization based on the specific peptide sequence.

Materials:

• N-protected amino acid (1.0 equivalent)

• 3-Amino-2-methoxybenzoic acid (or peptide with N-terminal 3-amino-2-methoxybenzoic acid) (1.2 equivalents)

• HATU (1.2 equivalents)

• DIPEA (2.4 equivalents)

• Anhydrous DMF or NMP

Procedure:

• In a clean, dry reaction vessel, dissolve the N-protected amino acid and HATU in anhydrous DMF or NMP.

• Add DIPEA to the mixture and stir at room temperature for 15-30 minutes to pre-activate the carboxylic acid. The solution should change color.

• Add the 3-Amino-2-methoxybenzoic acid (or the corresponding peptide) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. For this difficult coupling, an elevated temperature (e.g., 40-50°C) may be required.

• Allow the reaction to proceed for 4-24 hours, depending on the observed reaction rate.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM).

• Wash the organic layer with brine, dry it over anhydrous Na₂SO₄ or MgSO₄, and concentrate it under reduced pressure.[1]

• Purify the crude product by column chromatography or preparative HPLC.

Peptide Bond Formation Mechanism

The two-step process of peptide bond formation using HATU.

Protocol 2: Double Coupling for Solid-Phase Peptide Synthesis (SPPS)

This protocol is for situations where the initial coupling is incomplete, as determined by a positive Kaiser test.

Procedure:

• After the first coupling reaction (as described in Protocol 1, adapted for solid phase), drain the reaction solution from the vessel.

• Wash the resin extensively with DMF (3-5 times) to remove excess reagents and byproducts.

• Prepare a fresh solution of the activated N-protected amino acid with HATU and DIPEA in DMF, as described in Protocol 1.

• Add this fresh solution to the washed resin and allow the reaction to proceed for another 1-2 hours.

• After the second coupling, wash the resin thoroughly with DMF.

• Perform a Kaiser test to confirm the absence of free amines before proceeding to the Fmoc deprotection of the newly added residue.

Potential Side Reactions and Mitigation

1. Racemization:

• Cause: Abstraction of the α-proton of the activated amino acid, especially under basic conditions or at elevated temperatures.

• Mitigation: Use coupling reagents with built-in racemization suppressants (e.g., HATU). Additives like HOBt or OxymaPure can also be used.[1] Employ the weakest base necessary that is effective for the coupling (e.g., 2,4,6-collidine instead of DIPEA).

2. Guanidinylation:

• Cause: A side reaction where uronium/aminium-based coupling reagents can react with the N-terminal amine of the peptide, leading to chain termination.

• Mitigation: Use phosphonium-based reagents like PyBOP, which do not cause this side reaction. Avoid using a large excess of the uronium reagent.

3. Diketopiperazine Formation:

• Cause: An intramolecular cyclization reaction that can occur after the deprotection of the second amino acid in a peptide chain, leading to cleavage from the resin.

• Mitigation: This is sequence-dependent and less directly related to the coupling of 3-Amino-2-methoxybenzoic acid itself, but it is a common side reaction in SPPS. Using a 2-chlorotrityl chloride resin can reduce this side reaction due to its steric bulk.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Impurity Identification in 3-Amino-2-methoxybenzoic Acid by HPLC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the identification of impurities in 3-Amino-2-methoxybenzoic acid using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC-MS analysis of 3-Amino-2-methoxybenzoic acid and its potential impurities.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Sample solvent incompatible with mobile phase.- Column overload.- Secondary interactions with the stationary phase.	- Dissolve the sample in the initial mobile phase or a weaker solvent.- Reduce the injection volume or sample concentration.- Adjust the mobile phase pH to ensure the analyte is in a single ionic form. For aminobenzoic acids, a pH 2-3 units away from the pKa is recommended.[1]- Consider a different column chemistry if tailing persists.
Shifting Retention Times	- Inconsistent mobile phase composition.- Fluctuation in column temperature.- Column degradation or contamination.- Changes in mobile phase pH.	- Ensure proper mobile phase mixing and degassing.[2]- Use a column oven to maintain a stable temperature.- Implement a column washing step after each run and use a guard column.[3]- Prepare fresh mobile phase daily and carefully check the pH. A small change in pH can significantly shift retention times for ionizable compounds.[3]
Ghost Peaks	- Contamination from a previous injection (carryover).- Impurities in the mobile phase or solvents.- Bleed from the HPLC system components (e.g., tubings, seals).	- Implement a robust needle wash protocol in the autosampler.- Run a blank gradient after each sample injection to flush the column.- Use high-purity, HPLC or LC-MS grade solvents and additives.[1]- Flush the system with a strong solvent like isopropanol.
High Baseline Noise in MS Detector	- Contaminated mobile phase or additives.- Contamination in the MS ion source.- Incomplete solvent degassing.	- Use LC-MS grade solvents and additives like formic acid or ammonium formate.[1]- Clean the ion source components (e.g., ESI needle, cone).- Ensure the online degasser is functioning correctly.
No or Low MS Signal for the Analyte	- Inefficient ionization of 3-Amino-2-methoxybenzoic acid.- Incorrect MS polarity mode.- Suppression of ionization by matrix components or mobile phase additives.	- Optimize ion source parameters (e.g., capillary voltage, gas flow, temperature).- 3-Amino-2-methoxybenzoic acid has both an acidic (carboxylic acid) and a basic (amino) group. Analyze in both positive (ESI+) and negative (ESI-) ionization modes to determine the most sensitive polarity.- Use volatile mobile phase additives like formic acid or ammonium acetate. Avoid non-volatile buffers like phosphate.
Inability to Separate Isomeric Impurities	- Insufficient chromatographic resolution.	- Optimize the gradient profile (e.g., shallower gradient).- Screen different stationary phases (e.g., C18, Phenyl-Hexyl, HILIC). Mixed-mode chromatography can be effective for separating isomers with small differences in hydrophobicity and ionic character.[4]- Adjust mobile phase pH to exploit differences in the pKa of the isomers.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a sample of 3-Amino-2-methoxybenzoic acid?

A1: Impurities can originate from the synthesis process or degradation. Based on common synthetic routes, which often involve the reduction of a nitro-substituted precursor, potential impurities include:

• Process-Related Impurities:

  • Starting Materials: Unreacted 2-methoxy-3-nitrobenzoic acid.

  • Positional Isomers: Isomers formed during the nitration of the precursor, such as 2-amino-5-methoxybenzoic acid, 4-amino-2-methoxybenzoic acid, and other aminomethoxybenzoic acid isomers. The separation of isomers can be challenging and may require optimized chromatographic conditions.[4][5]

  • Related Substances: Byproducts from side reactions during synthesis.

• Degradation Products: Formed during storage or exposure to stress conditions (e.g., heat, light, oxidation). Forced degradation studies are recommended to identify these potential degradants.[1][6]

• Residual Solvents: Organic volatile impurities from the manufacturing process.[7]

Q2: How can I quantify impurities if certified reference standards are not available?

A2: When reference standards for identified impurities are unavailable, their levels can be estimated. The drug substance itself can be used as a standard to estimate the levels of impurities, assuming the response factor is similar (e.g., for structurally related impurities).[8][9] For greater accuracy, a universal detector like a Charged Aerosol Detector (CAD) can be used in parallel with MS, as its response is less dependent on the chemical structure of the analyte.

Q3: What are the typical acceptance criteria for impurities in a drug substance intermediate like 3-Amino-2-methoxybenzoic acid?

A3: The acceptance criteria for impurities are guided by regulatory bodies like the ICH. The thresholds for reporting, identification, and qualification of impurities depend on the maximum daily dose of the final drug product.

Table 1: Representative Impurity Thresholds (Based on ICH Q3A Guidelines) [8]

Maximum Daily Dose of Final Drug	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg TDI, whichever is lower	0.15% or 1.0 mg TDI, whichever is lower
> 2 g/day	0.03%	0.05%	0.05%
*TDI: Total Daily Intake

Q4: My MS data shows an unexpected mass. How can I identify this unknown impurity?

A4: Identifying an unknown impurity involves a systematic approach:

• Determine the Accurate Mass: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to obtain the accurate mass of the impurity.

• Calculate Elemental Composition: Use the accurate mass to predict possible elemental formulas.

• Perform MS/MS Fragmentation: Isolate the impurity's molecular ion and fragment it. The fragmentation pattern provides structural clues.

• Database Search: Search the elemental formula and fragmentation data against chemical databases.

• Consider the Chemistry: Relate the potential structures back to the synthesis route and possible degradation pathways of 3-Amino-2-methoxybenzoic acid.

Experimental Protocols

HPLC-MS Method for Impurity Profiling

This protocol provides a starting point for the development of a stability-indicating HPLC-MS method for the identification of impurities in 3-Amino-2-methoxybenzoic acid.

Chromatographic Conditions:

Parameter	Condition
HPLC System	UHPLC or HPLC system with a binary pump and autosampler
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Sample Preparation	Dissolve 1 mg of 3-Amino-2-methoxybenzoic acid in 1 mL of a 50:50 mixture of Mobile Phase A and B.

Mass Spectrometry Conditions (ESI):

Parameter	Condition
Mass Spectrometer	Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole MS
Ionization Mode	ESI Positive and Negative (run separately to determine optimal response)
Capillary Voltage	3.5 kV (Positive), -3.0 kV (Negative)
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temp.	350 °C
Desolvation Gas Flow	800 L/hr
Scan Range	m/z 50 - 500

Forced Degradation Study Protocol

To identify potential degradation products, a forced degradation study should be performed.[1][6] A sample of 3-Amino-2-methoxybenzoic acid is subjected to various stress conditions.

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid sample heated at 105 °C for 48 hours.

• Photolytic Degradation: Sample exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

After exposure, the stressed samples are diluted and analyzed by the developed HPLC-MS method to identify and characterize any new peaks that are not present in the unstressed control sample.

Visualizations

Caption: Workflow for the detection, identification, and control of impurities.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. researchgate.net [researchgate.net]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. 4-Aminobenzoic acid - Wikipedia [en.wikipedia.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. biomedres.us [biomedres.us]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. fda.gov [fda.gov]
• 9. ema.europa.eu [ema.europa.eu]

stability of 3-Amino-2-methoxybenzoic acid in acidic and basic media

Technical Support Center: 3-Amino-2-methoxybenzoic Acid Stability

This technical support center provides guidance and troubleshooting for researchers, scientists, and drug development professionals working with 3-Amino-2-methoxybenzoic acid, focusing on its stability in acidic and basic media.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of 3-Amino-2-methoxybenzoic acid in solution?

A1: The stability of 3-Amino-2-methoxybenzoic acid is primarily influenced by pH, temperature, light exposure, and the presence of oxidizing agents. The molecule contains both an amino group and a carboxylic acid group, making it susceptible to reactions in both acidic and basic environments.

Q2: How does the structure of 3-Amino-2-methoxybenzoic acid contribute to its potential instability?

A2: The compound's structure features an aromatic amine and a carboxylic acid. Aromatic amines can be susceptible to oxidation, which may be accelerated by light or the presence of metal ions. The carboxylic acid group can undergo decarboxylation under certain stress conditions, although this typically requires high temperatures. The methoxy group is generally stable but can be cleaved under harsh acidic conditions.

Q3: What are the expected degradation pathways for 3-Amino-2-methoxybenzoic acid in acidic and basic media?

A3: While specific degradation studies on 3-Amino-2-methoxybenzoic acid are not extensively published, general chemical principles suggest the following:

• Acidic Conditions: Under strong acidic conditions and heat, hydrolysis of the methoxy group to a hydroxyl group could potentially occur. The amino group will be protonated, which generally protects it from oxidation.

• Basic Conditions: In basic media, the carboxylic acid group will be deprotonated. The primary concern would be the oxidation of the amino group, which can lead to the formation of colored degradation products. This oxidation can be accelerated by dissolved oxygen and trace metal ions.

Q4: Are there any special handling and storage recommendations for solutions of 3-Amino-2-methoxybenzoic acid?

A4: Yes, to ensure the stability of your solutions:

• pH: Prepare solutions at a pH where the compound is most stable, which often is near neutral pH if solubility permits. If working at acidic or basic pH is required, use the solutions as fresh as possible.

• Light: Protect solutions from light by using amber vials or covering the containers with aluminum foil to prevent photolytic degradation.

• Temperature: Store solutions at recommended temperatures, typically refrigerated (2-8 °C) or frozen, to slow down potential degradation reactions.

• Inert Atmosphere: For long-term storage or when working with sensitive downstream applications, purging the solution and vial headspace with an inert gas like nitrogen or argon can prevent oxidation.

Troubleshooting Guides

Issue 1: Unexpected changes in the color of the solution (e.g., turning yellow or brown).

• Potential Cause: This is often indicative of the oxidation of the aromatic amino group, leading to the formation of colored polymeric or quinone-like structures.

• Troubleshooting Steps:

  • Check for Oxygen Exposure: Ensure your solutions were prepared with de-gassed solvents and stored under an inert atmosphere if possible.

  • Minimize Light Exposure: Confirm that the solution was protected from light during preparation and storage.

  • Analyze for Metal Contamination: Trace metal ions can catalyze oxidation. Use high-purity solvents and glassware, and consider the use of a chelating agent like EDTA in your buffer if compatible with your experiment.

  • pH Consideration: Oxidation of aromatic amines is often more pronounced at neutral to basic pH. If your protocol allows, assess if a slightly more acidic pH improves stability.

Issue 2: Inconsistent analytical results (e.g., decreasing peak area in HPLC analysis over time).

• Potential Cause: This suggests that the compound is degrading in the analytical sample solvent or under the analysis conditions.

• Troubleshooting Steps:

  • Sample Matrix Stability: Investigate the stability of 3-Amino-2-methoxybenzoic acid in your specific diluent. Prepare a standard in your mobile phase and monitor its peak area over the typical analysis time.

  • Autosampler Stability: If using an autosampler, check for degradation over time at the autosampler's temperature. Consider using a cooled autosampler.

  • Adsorption to Surfaces: The compound may adsorb to glass or plastic surfaces. Silanized glass vials can mitigate this issue.

  • Re-evaluate pH: The pH of your mobile phase or sample diluent might be contributing to degradation. Ensure it is a pH where the compound is known to be stable.

Issue 3: Appearance of unexpected peaks in chromatograms during stability studies.

• Potential Cause: These are likely degradation products.

• Troubleshooting Steps:

  • Characterize Degradants: If you have access to mass spectrometry (LC-MS), analyze the new peaks to determine their mass-to-charge ratio. This can provide clues about the degradation pathway (e.g., a mass loss of 14 Da might suggest demethylation).

  • Forced Degradation Study: Perform a forced degradation study (see experimental protocols below) to intentionally generate degradation products. This can help in confirming which peaks correspond to specific stress conditions (acid, base, oxidation, light).

  • Purity of Starting Material: Re-confirm the purity of your starting material to ensure the new peaks are not impurities that were already present.

Quantitative Stability Data

Condition	Temperature (°C)	Duration	Assay (%) Remaining	Observations
0.1 M HCl	80	24 hrs	TBD	e.g., Colorless
0.1 M NaOH	80	24 hrs	TBD	e.g., Yellow tint
3% H₂O₂	25	24 hrs	TBD	e.g., Brown color
Photostability (ICH Q1B)	25	TBD	TBD	e.g., No change
Aqueous Buffer (pH 7.0)	40	7 days	TBD	e.g., No change
TBD: To Be Determined through experimental analysis.

Experimental Protocols

Protocol: Forced Degradation Study of 3-Amino-2-methoxybenzoic Acid

This protocol outlines a typical forced degradation study to investigate the stability of a substance under stress conditions.

• Preparation of Stock Solution:

  • Prepare a stock solution of 3-Amino-2-methoxybenzoic acid in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Acidic Stress:

  • Mix 1 mL of the stock solution with 1 mL of 1.0 M HCl.

  • Incubate the solution at 80°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize it with an appropriate volume of 1.0 M NaOH.

  • Dilute the final solution with mobile phase to a suitable concentration for analysis.

• Basic Stress:

  • Mix 1 mL of the stock solution with 1 mL of 1.0 M NaOH.

  • Incubate the solution at 80°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize it with an appropriate volume of 1.0 M HCl.

  • Dilute the final solution with mobile phase for analysis.

• Oxidative Stress:

  • Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂.

  • Store the solution at room temperature, protected from light, for 24 hours.

  • Dilute the final solution with mobile phase for analysis.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating HPLC method (e.g., a C18 column with a gradient mobile phase of acetonitrile and a phosphate buffer).

  • Use a photodiode array (PDA) detector to monitor for peak purity and the appearance of new peaks.

Visualizations

Caption: Workflow for a forced degradation study.

Technical Support Center: Reactions Involving Substituted Anthranilic Acids

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers working with substituted anthranilic acids in various chemical syntheses.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Low Reaction Yields

Q1: My reaction is resulting in a low yield. What are the common causes and how can I address them?

A1: Low yields in reactions with substituted anthranilic acids can stem from several factors, including suboptimal reaction conditions, poor reagent quality, and the inherent reactivity of the substituted anthranilic acid. Here’s a systematic approach to troubleshooting:

• Re-evaluate Reaction Conditions:

  • Temperature: High temperatures can lead to decomposition of starting materials or the formation of byproducts.[1] Conversely, a temperature that is too low can result in an incomplete reaction. Consider a systematic study where the temperature is varied in 5-10°C increments.

  • Reaction Time: Ensure the reaction has been allowed to proceed to completion by monitoring its progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Solvent: The solubility of substituted anthranilic acids can be challenging. For polar substrates, consider solvents like DMF or DMSO. For less polar starting materials, toluene or dioxane may be more suitable.[1] Ensure all reactants are fully soluble at the reaction temperature to improve reaction rates and yields.[1]

• Check Reagent Quality:

  • Purity of Anthranilic Acid: Impurities in the starting material can interfere with the reaction. Consider recrystallizing the substituted anthranilic acid before use.

  • Catalyst Activity: If you are using a metal catalyst (e.g., in Ullmann condensations), ensure it has not been deactivated by exposure to air or moisture.[1] Using a fresh or activated catalyst can significantly improve yields.[1]

• Consider the Substituent Effects: The nature and position of the substituent on the anthranilic acid ring can significantly impact its reactivity. Electron-withdrawing groups can deactivate the amine, while bulky groups can introduce steric hindrance.[1] Adjusting the reaction conditions (e.g., using a more active catalyst or higher temperatures) may be necessary to overcome these effects.[1]

Section 2: Common Side Reactions

Q2: I am observing the formation of an unexpected byproduct. What are the most common side reactions with substituted anthranilic acids?

A2: Several side reactions are common when working with substituted anthranilic acids. Identifying the byproduct can help in diagnosing and solving the issue.

• Isatoic Anhydride Formation: This is a frequent side reaction, especially when using reagents like phosgene or its equivalents.[2][3] Isatoic anhydride is formed by the intramolecular cyclization of the anthranilic acid. To minimize its formation, control the reaction temperature and the rate of reagent addition carefully.

• Decarboxylation: Substituted anthranilic acids can undergo decarboxylation, particularly at elevated temperatures, to form substituted anilines.[4][5][6] This is more prevalent in acidic conditions.[5][6] If decarboxylation is an issue, consider running the reaction at a lower temperature or under neutral conditions.

• Formation of Quinoline Derivatives in Quinazoline Synthesis: In the Friedländer synthesis, which is intended to produce quinazolines from 2-aminobenzaldehydes or ketones, the formation of quinoline byproducts can occur if reaction conditions are not well-controlled.[1]

• Self-Condensation: Under certain conditions, especially at high concentrations, substituted anthranilic acids can undergo self-condensation reactions. Performing the reaction at a lower concentration (higher dilution) can help to mitigate this.[1]

Section 3: Solubility and Purification

Q3: My substituted anthranilic acid or product is poorly soluble. What can I do?

A3: Solubility is a common challenge. Here are some strategies:

• Solvent Screening: Test a range of solvents to find one in which your compound is sufficiently soluble at the desired reaction temperature. As mentioned earlier, DMF, DMSO, toluene, and dioxane are good starting points.[1]

• Use of Co-solvents: A mixture of solvents can sometimes provide the desired solubility profile.

• Salt Formation: Converting the anthranilic acid to its salt form (e.g., by adding a base) can transiently increase its solubility in polar solvents.

Q4: How can I effectively purify my product from unreacted starting materials and byproducts?

A4: Purification can be challenging due to the similar polarities of the desired product and potential impurities.

• Recrystallization: This is often the most effective method for purifying solid products. Experiment with different solvent systems to find one that provides good separation. For some iodo-substituted anthranilic acids, recrystallization of the ammonium salt can be an effective purification strategy.[7]

• Column Chromatography: While sometimes difficult, silica gel chromatography can be used. A careful selection of the eluent system is crucial.

• Acid-Base Extraction: Exploiting the acidic nature of the carboxylic acid and the basic nature of the amine can be a powerful purification tool. Dissolving the crude product in an organic solvent and performing extractions with aqueous acid and base can separate acidic, basic, and neutral components.

Quantitative Data Summary

Table 1: General Reaction Conditions for Common Syntheses

Reaction	Typical Temperature Range (°C)	Common Solvents	Typical Reaction Time (hours)
Niementowski Quinazoline Synthesis	130 - 200+[1]	Amide (reagent and solvent)	2 - 24
Friedländer Annulation	150 - 220 (catalyst-free)[8]	Ethanol, DMF, Toluene	1 - 12
Ullmann Condensation	> 210 (traditional)[9]	NMP, Nitrobenzene, DMF[9]	12 - 48
Amide Bond Formation (with coupling agents)	0 - Room Temperature	DCM, DMF	2 - 12

Detailed Experimental Protocols

Protocol 1: General Procedure for Niementowski Quinazoline Synthesis

This protocol describes a general method for the synthesis of 4(3H)-quinazolinones.

Materials:

• Substituted anthranilic acid

• Amide (e.g., formamide, acetamide) - can also serve as the solvent

• High-boiling point solvent (optional, e.g., mineral oil)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine the substituted anthranilic acid (1 equivalent) and the amide (a large excess, e.g., 10-20 equivalents).

• If the amide is a solid at room temperature, add a high-boiling point solvent to facilitate stirring.

• Heat the reaction mixture to the desired temperature (typically between 130-200 °C) and maintain it for the required time (monitor by TLC).[1]

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water to precipitate the product.

• Collect the solid product by filtration, wash with cold water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, acetic acid).

Protocol 2: General Procedure for Ullmann Condensation

This protocol provides a general method for the N-arylation of substituted anthranilic acids.

Materials:

• Substituted anthranilic acid

• Aryl halide (iodides are more reactive)[9]

• Copper catalyst (e.g., CuI, copper powder)

• Base (e.g., K₂CO₃, KOH)

• High-boiling polar solvent (e.g., DMF, NMP)[9]

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the substituted anthranilic acid (1 equivalent), aryl halide (1-1.2 equivalents), copper catalyst (0.1-1 equivalent), and base (2-3 equivalents).

• Add the anhydrous high-boiling polar solvent.

• Heat the reaction mixture to a high temperature (often above 150 °C) and stir vigorously.[9]

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the copper catalyst and inorganic salts.

• Dilute the filtrate with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visual Troubleshooting Guides

Caption: Troubleshooting workflow for addressing low reaction yields.

Caption: Identifying and mitigating common side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Isatoic anhydride - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. THE DECARBOXYLATION OF ANTHRANILIC ACID | Semantic Scholar [semanticscholar.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. Ullmann condensation - Wikipedia [en.wikipedia.org]

strategies to avoid byproduct formation in 3-Amino-2-methoxybenzoic acid reactions

Technical Support Center: 3-Amino-2-methoxybenzoic Acid Reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize byproduct formation in reactions involving 3-Amino-2-methoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with 3-Amino-2-methoxybenzoic acid?

A1: Due to its multifunctional nature, 3-Amino-2-methoxybenzoic acid is susceptible to several side reactions. The primary reactive sites are the carboxylic acid, the amino group, and the aromatic ring. Key side reactions include:

• Self-Coupling/Dimerization: The amino group of one molecule can react with the activated carboxylic acid of another, leading to the formation of amide-linked dimers or oligomers. This is especially prevalent in amide coupling reactions if the desired amine nucleophile is not reactive enough or is sterically hindered.

• Decarboxylation: Under strong acidic conditions and/or at elevated temperatures, the molecule can lose carbon dioxide to form 2-methoxyaniline.[1]

• Oxidation: While less common for the methoxy and amino groups under standard conditions, harsh oxidizing agents can lead to unwanted byproducts.[1][2]

• N-Acyl Urea Formation: When using carbodiimide coupling reagents like DCC or EDC, the activated O-acylisourea intermediate can rearrange to a stable N-acyl urea, which is unreactive and terminates the desired reaction.[3]

• Cyclization Reactions: Depending on the reagents and reaction conditions, intramolecular cyclization could occur, though this is less commonly reported for this specific molecule.[1]

Troubleshooting Guide: Amide Coupling Reactions

Amide coupling is a primary application of 3-Amino-2-methoxybenzoic acid.[4] The key challenge is to selectively react the carboxylic acid with a target amine without interference from the molecule's own amino group.

Problem 1: Low yield of the desired amide product and formation of a significant amount of a higher molecular weight byproduct (suspected dimer/oligomer).

Probable Causes & Recommended Solutions:

Probable Cause	Recommended Solution	Rationale
Slow Reaction Kinetics	1. Increase Amine Concentration: Use a higher excess of the target amine (e.g., 1.5-2.0 equivalents). 2. Optimize Temperature: While lower temperatures can reduce side reactions, insufficient heat may slow the desired reaction. Experiment with a temperature range (e.g., 0 °C to RT).	This favors the reaction with the intended nucleophile over self-coupling.
Self-Coupling (Dimerization)	Protect the Amino Group: Protect the aniline nitrogen with a suitable protecting group like Boc (tert-butoxycarbonyl) or Fmoc.[1]	This is the most robust strategy. It completely prevents the amino group from acting as a nucleophile, eliminating the possibility of self-reaction. The protecting group can be removed in a subsequent step.
Inefficient Carboxylic Acid Activation	1. Change Coupling Reagent: Switch from carbodiimides (EDC, DCC) to phosphonium (PyBOP) or aminium/uronium salts (HATU, HBTU, TBTU).[5][6] 2. Use Additives: If using carbodiimides, ensure the presence of additives like HOBt or HOAt to form active esters, which can be more selective and reduce N-acyl urea formation.[5][7]	Aminium/uronium and phosphonium reagents are often more efficient, leading to faster activation and coupling, which outcompetes side reactions.[3][6]
Base-Catalyzed Side Reactions	Select Appropriate Base: Use a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) instead of tertiary amines like triethylamine, which can sometimes promote side reactions.[3]	The choice of base is critical, especially with advanced coupling reagents, to control racemization and other side reactions.[3]

Problem 2: Product mixture contains a significant amount of 2-methoxyaniline.

// Nodes Reactant [label="3-Amino-2-methoxybenzoic Acid", fillcolor="#4285F4", fontcolor="#FFFFFF"]; DesiredProduct [label="Desired Product\n(e.g., Amide)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Byproduct [label="Byproduct:\n2-Methoxyaniline", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Conditions_Desired [label="Amide Coupling\nConditions", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Conditions_Byproduct [label="High Temperature or\nStrong Acid", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Reactant -> Conditions_Desired [arrowhead=none]; Conditions_Desired -> DesiredProduct [label="Desired Pathway"];

Reactant -> Conditions_Byproduct [arrowhead=none]; Conditions_Byproduct -> Byproduct [label="Side Reaction\n(Decarboxylation)", style=dashed, color="#EA4335"]; } Caption: Competing pathways: desired reaction vs. decarboxylation.

Probable Cause & Recommended Solutions:

Probable Cause	Recommended Solution	Rationale
Decarboxylation	1. Reduce Reaction Temperature: Avoid heating the reaction mixture excessively. Many amide coupling reactions can proceed efficiently at room temperature or below. 2. Avoid Strongly Acidic Conditions: If acidic conditions are required (e.g., for deprotection), perform the step at a low temperature and for the minimum time necessary. Monitor the reaction closely using TLC or LC-MS.[1]	Decarboxylation of aminobenzoic acids is often promoted by heat and strong acid.[1] Controlling these two parameters is crucial to prevent the formation of the aniline byproduct.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU to Minimize Dimerization

This protocol assumes the amino group of 3-Amino-2-methoxybenzoic acid is not protected.

• Reagent Preparation:

  • Dissolve 3-Amino-2-methoxybenzoic acid (1.0 eq) in an appropriate aprotic solvent (e.g., DMF, DCM, or THF).

  • In a separate flask, dissolve the target amine (1.2 eq).

  • Prepare a solution of HATU (1.1 eq) and DIPEA (2.5 eq) in the same solvent.

• Reaction Setup (Pre-activation):

  • Cool the solution of 3-Amino-2-methoxybenzoic acid to 0 °C in an ice bath under an inert atmosphere (e.g., Nitrogen or Argon).

  • Slowly add the HATU/DIPEA solution to the cooled acid solution.

  • Stir the mixture at 0 °C for 15-20 minutes. This pre-activation step allows the formation of the active ester before the target amine is introduced, minimizing the opportunity for self-reaction.

• Amine Addition:

  • Add the solution of the target amine dropwise to the pre-activated mixture at 0 °C.

• Reaction Monitoring:

  • Allow the reaction to slowly warm to room temperature and stir for 2-16 hours.

  • Monitor the reaction progress by TLC or LC-MS to check for the consumption of the starting material and the formation of the desired product.

• Work-up and Purification:

  • Once the reaction is complete, quench with water or a saturated aqueous solution of NH₄Cl.

  • Extract the product with an appropriate organic solvent (e.g., Ethyl Acetate).

  • Wash the organic layer sequentially with a weak acid (e.g., 1M HCl), a weak base (e.g., saturated NaHCO₃), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.[2]

Disclaimer: This guide is intended for informational purposes only. All experimental work should be conducted in a suitable laboratory setting with appropriate safety precautions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. hepatochem.com [hepatochem.com]
• 7. Analysis of amide bond formation with an alpha-hydroxy-beta-amino acid derivative, 3-amino-2-hydroxy-4-phenylbutanoic acid, as an acyl component: byproduction of homobislactone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Reactions with 3-Amino-2-methoxybenzoic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and troubleshooting for efficient chemical reactions involving 3-Amino-2-methoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalytic reactions performed with 3-Amino-2-methoxybenzoic acid?

A1: Due to its bifunctional nature, possessing both an amino and a carboxylic acid group, 3-Amino-2-methoxybenzoic acid is a versatile substrate for several key reactions, including:

• Amide Bond Formation: Coupling of the carboxylic acid moiety with various amines.

• Esterification: Reaction of the carboxylic acid with alcohols.

• Palladium-Catalyzed Cross-Coupling Reactions: (e.g., Suzuki-Miyaura, Buchwald-Hartwig) after suitable modification (e.g., halogenation) of the aromatic ring.

• Cyclization Reactions: Intramolecular or intermolecular reactions to form heterocyclic structures.

Q2: Which catalysts are recommended for amide bond formation with 3-Amino-2-methoxybenzoic acid?

A2: For amide bond formation, carbodiimide coupling agents are widely used. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-hydroxybenzotriazole (HOBt) is a common and effective choice.[1][2] This system activates the carboxylic acid to facilitate nucleophilic attack by an amine. For challenging couplings, particularly with electron-deficient amines or sterically hindered substrates, uronium-based reagents like HATU can be more effective.[1]

Q3: Can I use 3-Amino-2-methoxybenzoic acid directly in palladium-catalyzed cross-coupling reactions?

A3: No, for palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, the aromatic ring of 3-Amino-2-methoxybenzoic acid needs to be functionalized with a leaving group, typically a halogen (e.g., bromine or iodine). The reactivity of the aryl halide generally follows the order: I > Br > Cl.[3] Once halogenated, various palladium catalysts can be employed.

Q4: How does the amino group of 3-Amino-2-methoxybenzoic acid affect catalytic reactions?

A4: The amino group is electron-donating, which can activate the aromatic ring. However, its basic nature can lead to coordination with metal catalysts, such as palladium, potentially inhibiting their activity by blocking coordination sites.[4] In some cases, protection of the amino group may be necessary to prevent side reactions or catalyst deactivation.

Q5: What are the key considerations for selecting a catalyst for a novel reaction with 3-Amino-2-methoxybenzoic acid?

A5: Catalyst selection should be guided by the specific transformation desired. A general workflow involves:

• Literature Review: Search for similar reactions with structurally related substrates.

• Catalyst Screening: Test a small panel of catalysts (e.g., different palladium pre-catalysts and ligands for cross-coupling, or various coupling reagents for amidation) on a small scale.

• Reaction Optimization: Once a promising catalyst is identified, optimize reaction parameters such as temperature, solvent, base, and catalyst loading.

Troubleshooting Guides

Amide Bond Formation

Issue	Potential Cause	Suggested Solution
Low to no product yield	Incomplete activation of the carboxylic acid.	- Ensure EDC and HOBt are fresh and stored under dry conditions.- Increase the equivalents of coupling reagents (e.g., 1.2-1.5 eq).- Switch to a more powerful coupling reagent like HATU.[1]
Low nucleophilicity of the amine.	- Increase the reaction temperature.- Use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to scavenge the acid formed.[1]
Formation of side products (e.g., N-acylurea)	The O-acylisourea intermediate is reacting with another molecule of the carboxylic acid instead of the amine.	- Ensure the amine is added shortly after the activation of the carboxylic acid with EDC.- Use of HOBt helps to minimize this by forming a more stable active ester.[1]
Racemization of chiral centers (if applicable)	The reaction conditions are too harsh.	- Perform the reaction at a lower temperature (e.g., 0 °C to room temperature).- The use of HOBt or other additives can help suppress racemization.[1]

Palladium-Catalyzed Suzuki-Miyaura Coupling (of a halogenated derivative)

Issue	Potential Cause	Suggested Solution
Low yield of coupled product	Catalyst inhibition by the amino group.	- Protect the amino group (e.g., as a Boc-carbamate).- Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) that can favor reductive elimination.[5]
Poor solubility of the carboxylate salt.	- Under basic conditions, the carboxylic acid forms a salt which may have low solubility in organic solvents. Use a co-solvent system (e.g., Dioxane/Water) to improve solubility.[5]
Inactive catalyst.	- Use a fresh batch of palladium catalyst. Consider using more air-stable pre-catalysts.[4]
Significant dehalogenation (loss of Br or I)	The free amino group can promote reductive dehalogenation.	- Protect the amino group.- Choose a milder base such as K₂CO₃ or K₃PO₄.[4]
Homocoupling of the boronic acid	Presence of oxygen in the reaction mixture.	- Thoroughly degas the solvent and reaction mixture by sparging with an inert gas (Argon or Nitrogen) or by using freeze-pump-thaw cycles.[4]

Experimental Protocols

Protocol 1: Amide Bond Formation using EDC/HOBt

This protocol describes a general procedure for the coupling of 3-Amino-2-methoxybenzoic acid with a primary amine.

Materials:

• 3-Amino-2-methoxybenzoic acid (1.0 eq)

• Primary amine (1.1 eq)

• EDC·HCl (1.2 eq)

• HOBt (1.2 eq)

• DIPEA (2.5 eq)

• Anhydrous DMF or DCM

Procedure:

• To a round-bottom flask, add 3-Amino-2-methoxybenzoic acid (1.0 eq), HOBt (1.2 eq), and the amine (1.1 eq).[1]

• Dissolve the mixture in anhydrous DMF or DCM.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add EDC·HCl (1.2 eq) portion-wise to the reaction mixture.[1]

• Add DIPEA (2.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Suzuki-Miyaura Cross-Coupling of 5-Bromo-3-amino-2-methoxybenzoic acid

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of a brominated derivative of 3-Amino-2-methoxybenzoic acid with an arylboronic acid.

Materials:

• 5-Bromo-3-amino-2-methoxybenzoic acid (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (3-5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane/Water (4:1 mixture)

Procedure:

• To a flame-dried reaction vessel, add 5-Bromo-3-amino-2-methoxybenzoic acid, the arylboronic acid, and potassium carbonate.[5]

• Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times.

• Add the degassed 1,4-dioxane/water solvent mixture.

• Purge the solution with the inert gas for 15-20 minutes.

• Add the Pd(PPh₃)₄ catalyst under a positive flow of the inert gas.[5]

• Heat the mixture to 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Data Presentation

Table 1: Comparison of Coupling Reagents for Amide Bond Formation

Coupling Reagent	Additive	Base	Typical Yield Range	Key Advantages
EDC	HOBt	DIPEA	70-95%	Good efficiency, water-soluble byproducts.[1]
HATU	-	DIPEA	80-99%	Highly effective for difficult couplings.[1]
DCC	DMAP	-	60-90%	Cost-effective, but byproduct removal can be difficult.

Yields are representative and can vary based on the specific substrates and reaction conditions.

Table 2: Comparison of Palladium Catalysts for Suzuki-Miyaura Coupling of Aryl Bromides

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Typical Yield Range
Pd(PPh₃)₄	-	K₂CO₃	Dioxane/H₂O	80-100	75-90%[5]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	>90%[5]
PdCl₂(dppf)	-	Cs₂CO₃	THF/H₂O	80-100	80-95%[5]

This data is based on reactions with structurally similar aminobenzoic acid derivatives and serves as a starting point for optimization.

Visualizations

Caption: A general workflow for selecting an efficient catalyst.

Caption: Mechanism of EDC/HOBt-mediated amide bond formation.

Caption: A decision tree for troubleshooting low yields.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3-Amino-2-methoxybenzoic Acid and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of 3-Amino-2-methoxybenzoic acid and its structural isomers. Understanding the nuanced differences in reactivity among these closely related compounds is crucial for their application in organic synthesis, particularly in the development of pharmaceuticals and other advanced materials where regioselectivity and reaction efficiency are paramount. This document summarizes available quantitative data, offers a theoretical framework based on electronic and steric effects, and provides detailed experimental protocols for the direct comparison of these isomers.

Introduction to Isomeric Effects on Reactivity

The reactivity of a substituted benzoic acid is primarily governed by the electronic and steric nature of its substituents. The positions of the amino (-NH₂) and methoxy (-OCH₃) groups on the benzene ring in relation to the carboxylic acid (-COOH) group significantly influence the electron density of the aromatic ring and the accessibility of the reactive centers. These factors dictate the acidity of the carboxylic acid (pKa) and the nucleophilicity of the amino group, thereby affecting the rates of common reactions such as esterification, amidation, and electrophilic aromatic substitution.

Comparative Analysis of Isomer Reactivity

Theoretical Framework: Electronic and Steric Effects

The reactivity of the carboxylic acid group is sensitive to the electronic effects of the other substituents. Electron-withdrawing groups increase the acidity of the carboxylic acid (lower pKa), making it more reactive towards nucleophiles in certain reactions (e.g., esterification under acidic conditions). Conversely, electron-donating groups decrease acidity (higher pKa). The amino group is a strong activating group (electron-donating) through resonance, while the methoxy group is also electron-donating through resonance but electron-withdrawing through induction. The overall effect depends on their relative positions.

The reactivity of the amino group as a nucleophile is also influenced by these electronic effects. Electron-donating groups on the ring increase the electron density on the nitrogen atom, enhancing its nucleophilicity. Electron-withdrawing groups have the opposite effect.

Steric hindrance plays a critical role, especially for substituents in the ortho position to the carboxylic acid or the amino group. Bulky groups in close proximity to a reaction center can impede the approach of reactants, thereby slowing down the reaction rate.

Quantitative Data Comparison

The following table summarizes the available predicted pKa values for 3-Amino-2-methoxybenzoic acid and a selection of its isomers. It is important to note that these are computationally predicted values and may differ from experimental values. A lower pKa value indicates a stronger acid.

Isomer	Structure	Predicted pKa	Reference
3-Amino-2-methoxybenzoic acid	Not Available
2-Amino-3-methoxybenzoic acid	Not Available
4-Amino-2-methoxybenzoic acid	4.75	[1]
5-Amino-2-methoxybenzoic acid	Not Available
2-Amino-4-methoxybenzoic acid	Not Available
3-Amino-4-methoxybenzoic acid	4.69	[2]
4-Amino-3-methoxybenzoic acid	4.74	[3]
2-Amino-5-methoxybenzoic acid	2.08	[4]
2-Amino-6-methoxybenzoic acid	4.83	[5]

Note: The pKa values are predicted and should be used as a relative guide. Experimental verification is recommended.

A direct comparison of reactivity in a synthetic context can be seen in a case study comparing 3-Amino-4-methoxybenzoic acid and 5-Amino-2-methoxybenzoic acid in the synthesis of a novel quinolone antibiotic. The study reported a 95% yield with 98% purity for the reaction involving 3-Amino-4-methoxybenzoic acid, while the yield dropped to 70% with 5-Amino-2-methoxybenzoic acid, with the difference attributed to steric hindrance in the latter.[6]

Logical Framework for Reactivity Comparison

The following diagram illustrates the key factors influencing the comparative reactivity of aminomethoxybenzoic acid isomers.

Factors influencing the comparative reactivity of isomers.

Experimental Protocols

To facilitate direct comparison of reactivity, the following detailed experimental protocols are provided.

Determination of pKa by Potentiometric Titration

Objective: To experimentally determine the acid dissociation constant (pKa) of 3-Amino-2-methoxybenzoic acid and its isomers.

Materials:

• 3-Amino-2-methoxybenzoic acid and its isomers

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water, boiled to remove dissolved CO₂

• pH meter with a combination glass electrode, calibrated with standard buffers (pH 4, 7, and 10)

• Magnetic stirrer and stir bar

• 50 mL burette

• 100 mL beaker

Procedure:

• Accurately weigh approximately 0.1 mmol of the aminomethoxybenzoic acid isomer and dissolve it in 50 mL of deionized water in the 100 mL beaker. Gentle heating may be required for complete dissolution.

• Place the beaker on the magnetic stirrer and add the stir bar.

• Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

• Record the initial pH of the solution.

• Titrate the solution with the standardized 0.1 M NaOH solution, adding the titrant in 0.5 mL increments.

• After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

• Continue the titration until the pH has risen significantly and then plateaus, typically around pH 11-12.

• Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis).

• Determine the equivalence point, which is the point of steepest inflection on the titration curve. This can be more accurately found by plotting the first derivative (ΔpH/ΔV) against the volume of NaOH.

• The pKa is the pH at the half-equivalence point (the volume of NaOH added is half of that at the equivalence point).

Comparative Kinetics of Esterification

Objective: To compare the relative rates of esterification of 3-Amino-2-methoxybenzoic acid and its isomers with a standard alcohol.

Materials:

• 3-Amino-2-methoxybenzoic acid and its isomers

• Anhydrous ethanol

• Concentrated sulfuric acid (catalyst)

• Toluene (or another suitable high-boiling solvent)

• Gas chromatograph (GC) with a suitable column (e.g., a polar capillary column) or High-Performance Liquid Chromatography (HPLC) system

• Thermostatted reaction vessel with a reflux condenser and a sampling port

• Internal standard (e.g., dodecane for GC analysis)

Procedure:

• In the thermostatted reaction vessel, prepare a solution of the aminomethoxybenzoic acid isomer (e.g., 0.1 M), anhydrous ethanol (e.g., 1.0 M), and the internal standard in toluene.

• Equilibrate the reaction mixture to the desired temperature (e.g., 80 °C).

• Initiate the reaction by adding a catalytic amount of concentrated sulfuric acid (e.g., 1 mol%).

• Immediately withdraw an initial sample (t=0) and quench it in a vial containing a small amount of a weak base (e.g., saturated sodium bicarbonate solution) to stop the reaction.

• Withdraw samples at regular time intervals (e.g., every 15 minutes for the first hour, then every 30 minutes).

• Prepare the samples for analysis (e.g., by extraction with a suitable solvent for GC analysis).

• Analyze the samples by GC or HPLC to determine the concentration of the starting material and the ester product relative to the internal standard.

• Plot the concentration of the reactant versus time for each isomer.

• The initial rate of the reaction can be determined from the initial slope of the concentration-time curve. A steeper slope indicates a faster reaction rate.

Experimental Workflow for Reactivity Screening

The following diagram outlines a general workflow for screening the reactivity of the different isomers.

A general workflow for the experimental comparison of isomer reactivity.

Conclusion

The reactivity of 3-Amino-2-methoxybenzoic acid and its isomers is a complex interplay of electronic and steric effects imparted by the amino and methoxy substituents. While a complete set of experimental comparative data is not yet available, theoretical considerations and the limited available data suggest that the substitution pattern will have a profound impact on both the acidity of the carboxylic acid and the nucleophilicity of the amino group. For researchers and drug development professionals, a thorough understanding of these principles is essential for the rational design of synthetic routes and the optimization of reaction conditions. The experimental protocols provided in this guide offer a robust framework for the direct and quantitative comparison of these versatile building blocks.

References

• 1. 4-AMINO-2-METHOXYBENZOIC ACID CAS#: 2486-80-8 [m.chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. 4-Amino-3-methoxybenzoic acid CAS#: 2486-69-3 [m.chemicalbook.com]
• 4. 2-Amino-5-methoxybenzoic acid CAS#: 6705-03-9 [amp.chemicalbook.com]
• 5. 2-Amino-6-methoxybenzoic acid CAS#: 53600-33-2 [m.chemicalbook.com]
• 6. kilobio.com [kilobio.com]

Spectroscopic Differentiation of Aminomethoxybenzoic Acid Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of aminomethoxybenzoic acid isomers is a critical step in drug discovery, chemical synthesis, and quality control. The subtle differences in the positions of the amino and methoxy functional groups on the benzoic acid backbone give rise to distinct physicochemical and biological properties. This guide provides a comprehensive comparison of the spectroscopic characteristics of four key aminomethoxybenzoic acid isomers, supported by experimental data and detailed methodologies, to facilitate their unambiguous differentiation.

Spectroscopic Data Summary

The following table summarizes the key spectroscopic data obtained from ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry for 3-amino-4-methoxybenzoic acid, 4-amino-3-methoxybenzoic acid, 5-amino-2-methoxybenzoic acid, and 2-amino-5-methoxybenzoic acid.

Spectroscopic Technique	3-Amino-4-methoxybenzoic acid	4-Amino-3-methoxybenzoic acid	5-Amino-2-methoxybenzoic acid	2-Amino-5-methoxybenzoic acid
¹H NMR (δ, ppm)	Aromatic Protons: 6.8-7.5Methoxy Protons: ~3.8Amino Protons: Broad signal	Aromatic Protons: 6.2-7.8Methoxy Protons: ~3.9Amino Protons: Broad signal	Aromatic Protons: 6.9-7.2Methoxy Protons: ~3.7Amino Protons: Broad signal	Aromatic Protons: 6.5-7.8Methoxy Protons: ~3.8Amino Protons: Broad signal
¹³C NMR (δ, ppm)	Carboxyl: ~168Aromatic: 110-155Methoxy: ~56	Carboxyl: ~169Aromatic: 112-150Methoxy: ~56	Carboxyl: ~167Aromatic: 115-158Methoxy: ~55	Carboxyl: ~169Aromatic: 112-152Methoxy: ~55
FT-IR (cm⁻¹) **	N-H stretch: 3300-3500C=O stretch: 1670-1700C-O stretch: 1200-1300C-N stretch: 1250-1350	N-H stretch: 3300-3500C=O stretch: 1670-1700C-O stretch: 1200-1300C-N stretch: 1250-1350	N-H stretch: 3300-3500C=O stretch: 1670-1700C-O stretch: 1200-1300C-N stretch: 1250-1350	N-H stretch: 3300-3500C=O stretch: 1670-1700C-O stretch: 1200-1300C-N stretch: 1250-1350
Mass Spec. (m/z) ***	Molecular Ion [M]⁺: 167Key Fragments: 152, 124, 108	Molecular Ion [M]⁺: 167Key Fragments: 152, 135, 107	Molecular Ion [M]⁺: 167Key Fragments: 152, 135, 122	Molecular Ion [M]⁺: 167Key Fragments: 152, 135, 108

Chemical shifts are approximate and can vary based on the solvent and experimental conditions. **Vibrational frequencies are characteristic ranges for the specified functional groups. ***Mass-to-charge ratios (m/z) for the molecular ion and major fragments under electron ionization.*

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic differentiation of aminomethoxybenzoic acid isomers.

Caption: Workflow for Spectroscopic Differentiation.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical environment of protons and carbon atoms within the isomeric molecules.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Weigh approximately 5-10 mg of the aminomethoxybenzoic acid isomer.

• Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean NMR tube.

• Ensure the sample is fully dissolved; vortex or gently warm if necessary.

¹H NMR Spectroscopy Parameters:

• Pulse Program: Standard single-pulse experiment.

• Number of Scans: 16-64 (depending on sample concentration).

• Relaxation Delay: 1-2 seconds.

• Spectral Width: 0-12 ppm.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

¹³C NMR Spectroscopy Parameters:

• Pulse Program: Proton-decoupled experiment.

• Number of Scans: 1024-4096 (or more for dilute samples).

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-200 ppm.

• Reference: Solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the isomers based on their characteristic vibrational frequencies.

Instrumentation: A Fourier-Transform Infrared Spectrometer.

Sample Preparation (KBr Pellet Method):

• Grind a small amount (1-2 mg) of the solid isomer sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Place a portion of the mixture into a pellet-forming die.

• Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.

Data Acquisition:

• Acquire a background spectrum of the empty sample compartment.

• Place the KBr pellet in the sample holder and acquire the sample spectrum.

• The typical scanning range is 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the isomers.

Instrumentation: A mass spectrometer, typically coupled with a gas chromatograph (GC-MS) or with a direct insertion probe.

Method (Electron Ionization - EI):

• Introduce a small amount of the sample into the ion source. For GC-MS, the sample is vaporized and separated on the GC column before entering the mass spectrometer.

• Ionize the sample molecules using a high-energy electron beam (typically 70 eV).

• The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).

Typical Parameters:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Mass Range: 50-500 amu.

• Source Temperature: 200-250 °C.

By systematically applying these spectroscopic techniques and carefully analyzing the resulting data, researchers can confidently differentiate between the various isomers of aminomethoxybenzoic acid, ensuring the correct identification of these important chemical entities.

A Comparative Guide to the Biological Activities of 3-Amino-2-methoxybenzoic Acid and 3-Amino-4-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-2-methoxybenzoic acid and 3-Amino-4-methoxybenzoic acid are structural isomers that serve as versatile building blocks in synthetic organic chemistry, particularly in the development of pharmacologically active compounds. While both share a common aminobenzoic acid scaffold, the positional difference of the amino and methoxy groups on the benzene ring significantly influences their reactivity and, consequently, their utility in the synthesis of molecules with distinct biological activities. This guide provides a comparative overview of their known biological activities, supported by available data on their derivatives, and details the experimental protocols for relevant biological assays.

Data Presentation: A Comparative Overview of Bioactive Derivatives

The following table summarizes the biological activities of representative compounds derived from 3-Amino-2-methoxybenzoic acid and 3-Amino-4-methoxybenzoic acid. This data, gleaned from various studies, highlights the divergent therapeutic applications stemming from these two isomers.

Biological Target/Activity	Precursor Compound	Derivative Class/Compound	Quantitative Data (IC₅₀/MIC)	Reference
Anti-Inflammatory	3-Amino-2-methoxybenzoic acid	Substituted quinazolin-4(3H)-ones	Not specified for parent compound; derivatives show significant activity.	[1]
VEGFR-2 Inhibition	3-Amino-4-methoxybenzoic acid	Quinazolin-4(3H)-one diaryl urea derivative (QDAU5)	IC₅₀ = 0.77 nM	[2]
VEGFR-2 Inhibition	3-Amino-4-methoxybenzoic acid	Thieno[2,3-d]pyrimidine derivative (21e)	IC₅₀ = 21 nM	[3]
Tubulin Polymerization Inhibition	3-Amino-4-methoxybenzoic acid	Amino-Benzosuberene Analogue	IC₅₀ = 1.2 µM	[4]
Tubulin Polymerization Inhibition	3-Amino-4-methoxybenzoic acid	2-amino-3,4,5-trimethoxybenzophenone analogue (compound 17)	IC₅₀ = 1.6 µM	[5]
Antibacterial Activity	3-Amino-4-methoxybenzoic acid	Quinolone Antibiotics (e.g., Ciprofloxacin)	MIC values are derivative-specific and broad-ranging.	[6]

Experimental Protocols

Detailed methodologies for the key biological assays are provided below. These protocols are representative of the techniques used to evaluate the biological activities of compounds derived from 3-Amino-2-methoxybenzoic acid and 3-Amino-4-methoxybenzoic acid.

Cyclooxygenase-2 (COX-2) Inhibition Assay (for Anti-Inflammatory Activity)

This assay is used to screen for inhibitors of COX-2, a key enzyme in the inflammatory pathway.

Protocol:

• Reagent Preparation : Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0), a solution of the COX-2 enzyme, a heme cofactor solution, and a solution of the substrate (arachidonic acid).

• Reaction Setup : In a 96-well plate, add the reaction buffer, heme, and COX-2 enzyme to each well.

• Inhibitor Addition : Add the test compound (dissolved in a suitable solvent like DMSO) at various concentrations to the wells. Include a positive control (a known COX-2 inhibitor like celecoxib) and a negative control (solvent only).

• Pre-incubation : Incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation : Initiate the reaction by adding the arachidonic acid substrate to all wells.

• Detection : The product of the COX-2 reaction (Prostaglandin H2) is typically measured using a colorimetric or fluorometric method. For example, the peroxidase activity of COX can be measured by monitoring the oxidation of a chromogenic substrate at a specific wavelength.

• Data Analysis : Calculate the percentage of inhibition for each concentration of the test compound relative to the negative control. The IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is then determined by plotting the percent inhibition against the log of the inhibitor concentration.

VEGFR-2 Kinase Assay

This assay determines the ability of a compound to inhibit the kinase activity of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in anti-angiogenesis therapy.

Protocol:

• Reagent Preparation : Prepare a kinase buffer, a solution of recombinant human VEGFR-2, a solution of a specific peptide substrate for VEGFR-2, and an ATP solution.

• Reaction Setup : In a 96-well plate, add the kinase buffer, VEGFR-2 enzyme, and the test compound at various concentrations.

• Reaction Initiation : Start the kinase reaction by adding the peptide substrate and ATP.

• Incubation : Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Detection : The amount of phosphorylated substrate is quantified. A common method is to use an antibody that specifically recognizes the phosphorylated form of the substrate. This can be detected using a secondary antibody conjugated to an enzyme (e.g., HRP) for a colorimetric readout, or a fluorescent label. Alternatively, luminescence-based assays that measure the amount of ATP consumed can be used.

• Data Analysis : Determine the percentage of inhibition of VEGFR-2 kinase activity for each concentration of the test compound. The IC₅₀ value is calculated by plotting the percentage of inhibition against the log of the inhibitor concentration.

Tubulin Polymerization Assay

This assay measures the effect of a compound on the polymerization of tubulin into microtubules, a critical process in cell division and a target for anticancer drugs.

Protocol:

• Reagent Preparation : Prepare a tubulin polymerization buffer (e.g., containing GTP), and a solution of purified tubulin.

• Reaction Setup : In a temperature-controlled 96-well plate, add the tubulin polymerization buffer and the test compound at various concentrations.

• Reaction Initiation : Initiate polymerization by adding the tubulin solution to the wells.

• Monitoring Polymerization : The polymerization of tubulin into microtubules causes an increase in the turbidity of the solution. This is monitored by measuring the absorbance at 340 nm over time in a spectrophotometer.

• Data Analysis : The rate of tubulin polymerization is determined from the slope of the linear portion of the absorbance versus time curve. The percentage of inhibition is calculated by comparing the rates in the presence of the test compound to the rate of a control reaction without the inhibitor. The IC₅₀ value is the concentration of the compound that inhibits the rate of polymerization by 50%.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key signaling pathways associated with the biological activities of derivatives of the two isomers and a typical experimental workflow.

Caption: VEGFR-2 signaling pathway and point of inhibition.

References

• 1. cris.technion.ac.il [cris.technion.ac.il]
• 2. oncotarget.com [oncotarget.com]
• 3. Discovery of Potent VEGFR-2 Inhibitors based on Furopyrimidine and Thienopyrimidne Scaffolds as Cancer Targeting Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Amino-Benzosuberene Analogue That Inhibits Tubulin Assembly and Demonstrates Remarkable Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-amino-3,4,5-trimethoxybenzophenones as potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WO2016020836A1 - Quinolone derivatives as antibacterials - Google Patents [patents.google.com]

A Comparative Guide to 3-Amino-2-methoxybenzoic Acid and Anthranilic Acid in Drug Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of starting materials is a critical decision in the intricate process of drug discovery and development. Both 3-Amino-2-methoxybenzoic acid and anthranilic acid are valuable building blocks, frequently employed in the synthesis of a wide range of pharmaceuticals. This guide provides an objective comparison of their performance in drug synthesis, supported by experimental data and detailed protocols, to aid in making informed decisions for your research.

Overview of Starting Materials

Anthranilic acid, or 2-aminobenzoic acid, is a well-established precursor in the pharmaceutical industry. It serves as a foundational scaffold for a variety of drugs, most notably the fenamate class of non-steroidal anti-inflammatory drugs (NSAIDs).[1] Its bifunctional nature, possessing both an amino and a carboxylic acid group in an ortho arrangement, allows for facile cyclization reactions to form key heterocyclic systems like quinazolinones and benzodiazepines.[2]

3-Amino-2-methoxybenzoic acid, a substituted derivative of anthranilic acid, offers a more nuanced reactivity profile. The presence of the methoxy group at the 2-position influences the electronic properties and steric environment of the molecule, which can be strategically exploited in the synthesis of complex and highly specific drug molecules, such as kinase inhibitors.[2]

Quantitative Data Summary

Property	3-Amino-2-methoxybenzoic Acid	Anthranilic Acid
Molecular Formula	C₈H₉NO₃	C₇H₇NO₂
Molecular Weight	167.16 g/mol [3]	137.14 g/mol
Melting Point	98-102 °C[3]	146-148 °C
Key Applications	Kinase inhibitors, specialized pharmaceuticals[2]	NSAIDs (Fenamates), quinazolinones, diuretics[1][2]
Reactivity	Influenced by the electron-donating methoxy group, allowing for regioselective reactions.	The ortho-amino and carboxylic acid groups are highly reactive and prone to cyclization.[2]

Case Study 1: Synthesis of the Kinase Inhibitor Bosutinib using a 3-Amino-2-methoxybenzoic Acid Derivative

Bosutinib is a potent inhibitor of the Src/Abl tyrosine kinases used in the treatment of chronic myelogenous leukemia. A novel synthesis of Bosutinib has been developed starting from 3-methoxy-4-hydroxybenzoic acid, a close structural analog of 3-amino-2-methoxybenzoic acid, demonstrating the utility of this class of compounds in complex, multi-step syntheses.[4]

Experimental Protocol: Synthesis of Bosutinib

The synthesis involves a multi-step process with the following key transformations and reported yields:[4]

• Esterification of 3-methoxy-4-hydroxybenzoic acid.

• Alkylation with 1-bromo-3-chloropropane (Yield: 90.0%).

• Nitration of the aromatic ring.

• Reduction of the nitro group to an amine (Yield: 91.5%).

• Cyclization to form the quinoline core.

• Chlorination of the quinoline ring.

• Two successive amination reactions to install the side chains.

The overall yield for this multi-step synthesis of Bosutinib is reported to be 21.7%.[4]

Case Study 2: Synthesis of Quinazolin-4(3H)-one from Anthranilic Acid

Quinazolinones are a class of heterocyclic compounds that form the core of many bioactive molecules, including numerous kinase inhibitors. The synthesis of the parent compound, quinazolin-4(3H)-one, from anthranilic acid is a well-established and efficient process.

Experimental Protocol: Synthesis of Quinazolin-4(3H)-one

Conventional Method:

• A mixture of anthranilic acid (0.1 mol) and formamide (0.5 mol) is heated at 150-160 °C for 8 hours.[5]

• The reaction mixture is cooled, and the resulting precipitate is filtered, washed with water, and dried.

• Recrystallization from methanol yields pure quinazolin-4(3H)-one.

  • Yield: 61%[5]

Microwave-Assisted Method:

• A mixture of anthranilic acid and formamide (1:4 molar ratio) is subjected to microwave irradiation.[6]

• The reaction is completed within a much shorter time frame compared to conventional heating.

  • Yield: Up to 96%[6]

Comparative Analysis

The synthesis of Bosutinib from a substituted 3-aminobenzoic acid derivative highlights the utility of this starting material in the construction of complex, highly functionalized drug molecules. The methoxy substituent plays a crucial role in directing subsequent reactions and influencing the final structure's biological activity. While the overall yield of 21.7% over multiple steps is respectable for a complex synthesis, it underscores the challenges associated with multi-step drug manufacturing.[4]

In contrast, the synthesis of the quinazolin-4-one scaffold from anthranilic acid is a more straightforward and high-yielding process, particularly with the use of microwave assistance which can achieve yields of up to 96%.[6] This demonstrates the efficiency of anthranilic acid as a precursor for generating core heterocyclic structures that can then be further elaborated into a diverse range of drug candidates.

The choice between these two starting materials, therefore, depends on the specific synthetic strategy and the desired final product. For the synthesis of complex, highly substituted molecules where regioselectivity is key, a substituted aminobenzoic acid like 3-amino-2-methoxybenzoic acid may be the preferred choice. For the efficient, large-scale production of core heterocyclic scaffolds that will be further diversified, anthranilic acid remains an excellent and cost-effective option.

Visualizing the Synthetic Pathways

Caption: Comparative workflow for drug synthesis.

Signaling Pathway Inhibition

Both starting materials can be used to synthesize kinase inhibitors that target intracellular signaling pathways implicated in diseases like cancer. The resulting drugs often act by competitively binding to the ATP-binding pocket of the kinase, thereby inhibiting its activity and blocking downstream signaling.

Caption: Kinase inhibitor mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. generis-publishing.com [generis-publishing.com]

A Comparative Guide to Purity Validation of 3-Amino-2-methoxybenzoic Acid: qNMR vs. Chromatographic Techniques

For researchers, scientists, and drug development professionals, the accurate determination of the purity of pharmaceutical intermediates like 3-Amino-2-methoxybenzoic acid is a critical cornerstone of quality control. The integrity of the final active pharmaceutical ingredient (API) is directly dependent on the purity of its constituent building blocks. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the purity validation of 3-Amino-2-methoxybenzoic acid. Detailed experimental protocols and supporting data are presented to facilitate an informed selection of the most suitable analytical methodology.

The Imperative of Purity in Drug Development

3-Amino-2-methoxybenzoic acid serves as a vital intermediate in the synthesis of a variety of pharmaceutical compounds. Even minute impurities can significantly impact the reaction kinetics, yield, and impurity profile of subsequent synthetic steps, ultimately affecting the safety and efficacy of the final drug product. Therefore, the deployment of robust, accurate, and reliable analytical methods for purity assessment is not merely a procedural step but a fundamental requirement for regulatory compliance and patient safety.

Quantitative NMR (qNMR): A Primary Method for Purity Assessment

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for the precise determination of compound purity.[1][2] The principle of qNMR is rooted in the direct proportionality between the integrated area of a specific nuclear magnetic resonance signal and the number of nuclei giving rise to that signal. By co-dissolving a known mass of the analyte with a known mass of a high-purity internal standard, the absolute purity of the analyte can be determined with high accuracy and precision, without the need for a reference standard of the analyte itself.[3]

Orthogonal Chromatographic Techniques: HPLC and GC-MS

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis, renowned for its high resolving power and sensitivity in separating and quantifying components of a mixture.[4][5] Gas Chromatography-Mass Spectrometry (GC-MS) is another powerful technique, particularly suited for the analysis of volatile and thermally stable compounds, offering excellent separation efficiency and definitive identification through mass spectral data.[6][7] When used in conjunction with qNMR, these chromatographic methods provide an orthogonal approach to purity validation, offering a more complete and reliable assessment of a compound's quality.[4]

Comparative Analysis: qNMR vs. HPLC vs. GC-MS

The selection of an analytical technique for purity determination is contingent on various factors, including the chemical nature of the analyte, the required level of accuracy and precision, sample throughput, and the availability of reference standards. The following table provides a comparative summary of the key performance characteristics of qNMR, HPLC, and GC-MS for the purity validation of 3-Amino-2-methoxybenzoic acid.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Direct measurement based on the molar ratio of analyte to an internal standard.	Separation based on differential partitioning between a stationary and mobile phase, with detection by UV absorbance.	Separation of volatile analytes in the gas phase with detection by mass spectrometry.
Primary/Secondary Method	Primary ratio method.[2]	Secondary method requiring a reference standard of the analyte for accurate quantification.	Secondary method often requiring a reference standard for quantification.
Selectivity	Excellent for structural confirmation and isomeric differentiation. Can be limited by signal overlap.	High selectivity for separating structurally similar impurities.	Very high selectivity and specificity due to mass fragmentation patterns.
Sensitivity	Moderate, suitable for quantifying impurities at levels of ~0.1% and above.	High sensitivity, ideal for trace impurity analysis (ppm levels).	Very high sensitivity (ppb levels), especially with selected ion monitoring (SIM).
Accuracy & Precision	High accuracy and precision (typically <1% RSD).[8]	High accuracy and precision with proper validation.	High accuracy and precision with appropriate internal standards.
Sample Throughput	Lower throughput due to longer relaxation delays required for accurate quantification.	High throughput, well-suited for automated analysis of multiple samples.	Moderate to high throughput, dependent on sample preparation.
Sample Consumption	Higher (milligrams).	Lower (micrograms).	Lower (micrograms to nanograms).
Destructive/Non-destructive	Non-destructive; the sample can be recovered.	Destructive.	Destructive.
Reference Standard Requirement	Requires a certified internal standard, but not of the analyte itself.	Requires a certified reference standard of the analyte for accurate purity assignment.	Requires a certified reference standard for accurate quantification.

Experimental Protocols

Detailed methodologies for the purity assessment of 3-Amino-2-methoxybenzoic acid using ¹H-qNMR, HPLC-UV, and GC-MS are provided below.

¹H-qNMR Purity Determination

This protocol outlines the determination of the absolute purity of 3-Amino-2-methoxybenzoic acid using an internal standard.

Materials:

• 3-Amino-2-methoxybenzoic acid sample

• Dimethyl terephthalate (DMT) as an internal standard (certified reference material, >99.5% purity)

• Deuterated dimethyl sulfoxide (DMSO-d₆, 99.9 atom % D)

• High-precision analytical balance (readable to 0.01 mg)

• Vortex mixer and/or sonicator

• High-precision 5 mm NMR tubes

Sample Preparation:

• Accurately weigh approximately 15 mg of the 3-Amino-2-methoxybenzoic acid sample into a clean, dry vial.

• Accurately weigh approximately 10 mg of the dimethyl terephthalate internal standard into the same vial.

• Add approximately 0.7 mL of DMSO-d₆ to the vial.

• Ensure complete dissolution by vortexing and/or sonicating the mixture.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer

• Pulse Program: A standard 90° pulse sequence.

• Solvent: DMSO-d₆

• Temperature: 298 K

• Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all relevant protons)

• Number of Scans: 16 to 64 (to achieve a signal-to-noise ratio >250:1 for the signals of interest)

Data Processing and Purity Calculation:

• Apply phasing and baseline correction to the acquired spectrum.

• Integrate the well-resolved signals for both the analyte and the internal standard. For 3-Amino-2-methoxybenzoic acid in DMSO-d₆, characteristic signals are expected in the aromatic region. The methoxy protons should also provide a clean singlet. The singlet from the methyl protons of DMT at approximately 3.8 ppm is a suitable signal for the internal standard.

• Calculate the purity of the 3-Amino-2-methoxybenzoic acid sample using the following equation:

HPLC-UV Purity Determination

This method is designed for the separation and quantification of 3-Amino-2-methoxybenzoic acid and potential process-related impurities.

Instrumentation and Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, and UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of 3-Amino-2-methoxybenzoic acid at a concentration of 1 mg/mL in a 50:50 mixture of mobile phase A and B.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis:

• The purity is typically determined by the area percentage method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram. For more accurate quantification, a reference standard of 3-Amino-2-methoxybenzoic acid would be required to create a calibration curve.

GC-MS Impurity Profiling

This method is suitable for identifying and quantifying volatile and semi-volatile impurities. Derivatization is often required for non-volatile compounds like benzoic acid derivatives to increase their volatility.

Derivatization (with BSTFA):

• Accurately weigh approximately 1 mg of the 3-Amino-2-methoxybenzoic acid sample into a vial.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 100 µL of pyridine.

• Heat the mixture at 70 °C for 30 minutes.

Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-500 m/z.

Data Analysis:

• Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST). Quantification can be performed using an internal standard and constructing a calibration curve.

Visualizing the Workflow

To better understand the logical flow of the qNMR experimental process, a Graphviz diagram is provided below.

Caption: Workflow for purity determination of 3-Amino-2-methoxybenzoic acid by qNMR.

Conclusion: An Integrated Approach to Purity Validation

Both qNMR and chromatographic techniques are invaluable tools for the purity assessment of 3-Amino-2-methoxybenzoic acid. qNMR stands out as a primary method that provides a direct and highly accurate measure of purity without the need for an analyte-specific reference standard, making it particularly useful during early-stage development when such standards may be unavailable. [5]HPLC offers superior sensitivity for detecting trace impurities and is well-suited for high-throughput quality control environments. [4]GC-MS provides an orthogonal and highly specific method for the identification and quantification of volatile and semi-volatile impurities.

For a comprehensive and robust validation of the purity of 3-Amino-2-methoxybenzoic acid, an integrated approach is recommended. The use of qNMR as a primary method to assign an accurate purity value to a batch, which can then be used as an in-house reference standard for routine HPLC and GC-MS analyses, represents a powerful and efficient strategy. This multi-faceted approach ensures the highest level of confidence in the quality of this critical pharmaceutical intermediate, thereby safeguarding the integrity of the final drug product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. enovatia.com [enovatia.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of p-aminobenzoic acid, acetyl-p-aminobenzoic acid and p-aminohippuric acid in serum and urine by capillary gas chromatography with use of a nitrogen-phosphorus detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]

A Comparative Analysis of the Crystal Structures of Aminobenzoic Acid Isomers

A deep dive into the polymorphic landscapes of ortho-, meta-, and para-aminobenzoic acid reveals intricate structural diversities that influence their physicochemical properties. This guide provides a comparative analysis of the crystal structures of these isomers, supported by crystallographic data and detailed experimental methodologies, for researchers, scientists, and professionals in drug development.

The positional isomerism of the amino and carboxylic acid functional groups on the benzene ring in aminobenzoic acid significantly impacts their solid-state structures, leading to a rich variety of polymorphic forms. These variations in crystal packing and molecular conformation are of paramount importance in the pharmaceutical industry, as they can affect key properties such as solubility, stability, and bioavailability.

Comparative Crystallographic Data

The crystal structures of the aminobenzoic acid isomers and their known polymorphs have been extensively studied. The following table summarizes the key crystallographic parameters for each, offering a quantitative comparison.

Isomer	Polymorph	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z	Molecular Form
o-Aminobenzoic Acid	Form I	Monoclinic	P2₁	Neutral & Zwitterionic
Form II	Orthorhombic	Pbca	Neutral
Form III	Orthorhombic	Pna2₁	12.868	10.808	9.338	90	90	90	8	Neutral
m-Aminobenzoic Acid	Form I	-	-	Zwitterionic
Form II	Monoclinic	P2₁/c	5.047	23.06	11.790	90	105.47	90	8	Neutral
Form III	Orthorhombic	P2₁2₁2₁	10.999	12.289	9.773	90	90	90	8	Zwitterionic
Form IV	Monoclinic	P2₁/c	15.011	3.848	21.650	90	106.63	90	8	Zwitterionic
Form V	Monoclinic	P2₁/a	14.787	4.956	9.081	90	95.21	90	4	Neutral
p-Aminobenzoic Acid	α-form	Monoclinic	P2₁/n	18.562	3.732	18.568	90	93.79	90	8	Neutral
β-form	Monoclinic	P2₁/n	6.243	8.457	12.365	90	90.99	90	4	Neutral
γ-form	Orthorhombic	Pna2₁	26.995	3.732	12.673	90	90	90	8	Neutral
δ-form	Monoclinic	Pn	6.455	4.674	10.547	90	100.7	90	2	Neutral

Note: Some crystallographic data for the polymorphs of o-aminobenzoic acid are not fully reported in the available literature.

Structural Insights and Polymorphism

The aminobenzoic acid isomers exhibit distinct patterns of hydrogen bonding and molecular packing, which give rise to their polymorphism.

• Ortho-Aminobenzoic Acid (Anthranilic Acid): This isomer is known to exist in at least three polymorphic forms.[1] Form I is particularly interesting as it is reported to contain both neutral and zwitterionic molecules within the same crystal lattice.[2] Form II and Form III consist of neutral molecules.[1] The crystal structure of one of the orthorhombic forms (Pna2₁), likely Form III, has been determined, revealing a complex arrangement with eight molecules per unit cell.[3]

• Meta-Aminobenzoic Acid: This isomer displays a remarkable degree of polymorphism, with at least five known forms.[1] A key feature is the existence of both neutral (Forms II and V) and zwitterionic (Forms I, III, and IV) polymorphs.[1] This tautomeric polymorphism arises from the intramolecular transfer of a proton from the carboxylic acid group to the amino group. The different molecular forms lead to distinct hydrogen-bonding networks and crystal packing.

• Para-Aminobenzoic Acid (PABA): PABA is the most studied of the three isomers in terms of its solid-state chemistry and is known to have at least four polymorphs (α, β, γ, and δ).[4][5] The α and β forms are the most common and have been extensively characterized.[5] The α-form is composed of centrosymmetric dimers formed through hydrogen bonds between the carboxylic acid groups.[5] In contrast, the β-form exhibits a catemeric hydrogen-bonding motif where the amino group of one molecule interacts with the carboxylic acid group of a neighboring molecule.[5] The γ and δ forms are less common and are typically obtained under specific crystallization conditions.[4]

Experimental Protocols

The determination of the crystal structures of aminobenzoic acid isomers and their polymorphs relies primarily on X-ray diffraction techniques.

Single-Crystal X-ray Diffraction (SC-XRD)

This is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystal.

Methodology:

• Crystal Growth: High-quality single crystals of the aminobenzoic acid isomer are grown from a suitable solvent by methods such as slow evaporation, cooling, or vapor diffusion. The choice of solvent can often influence the resulting polymorphic form.

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, and as the crystal is rotated, the diffracted X-rays are recorded by a detector.

• Structure Solution and Refinement: The diffraction pattern, consisting of a series of spots of varying intensity, is analyzed to determine the unit cell parameters and space group. The positions of the atoms within the asymmetric unit are determined using direct methods or Patterson methods. The structural model is then refined against the experimental data to obtain the final, accurate crystal structure.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for identifying crystalline phases and for studying polymorphism. It is particularly useful for analyzing bulk samples and for identifying mixtures of polymorphs.

Methodology:

• Sample Preparation: A crystalline sample of the aminobenzoic acid isomer is finely ground to a homogeneous powder.

• Data Collection: The powdered sample is placed in a sample holder in a powder diffractometer. The sample is irradiated with a monochromatic X-ray beam, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Data Analysis: The resulting powder diffraction pattern is a plot of intensity versus 2θ. The positions and intensities of the peaks in the pattern are characteristic of a specific crystalline phase. The pattern can be compared to a database of known patterns for phase identification. For quantitative analysis, the Rietveld refinement method can be used to refine the crystal structure and determine the relative amounts of different polymorphs in a mixture.

Visualization of Isomeric and Polymorphic Relationships

The following diagram illustrates the relationship between the three isomers of aminobenzoic acid and their respective polymorphic forms.

Caption: Isomers and their known polymorphs.

References

• 1. researchgate.net [researchgate.net]
• 2. Anthranilic acid - Wikipedia [en.wikipedia.org]
• 3. rajpub.com [rajpub.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Assessing the Therapeutic Potential of 3-Amino-2-methoxybenzoic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Anti-inflammatory and Analgesic Activity

To contextualize the potential of 3-amino-2-methoxybenzoic acid derivatives, this section presents quantitative data from studies on other substituted benzoic acid and amide derivatives. These compounds share structural similarities and are expected to exhibit comparable mechanisms of action, primarily through the inhibition of the cyclooxygenase (COX) enzymes.

Table 1: Comparative In Vitro COX Inhibition Data for Benzoic Acid Derivatives

Compound ID	Derivative Class	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Celecoxib	Pyrazole	>100	0.0902	>1108
Compound 4e	Indolin-2-one	-	2.35	-
Compound 9h	Indolin-2-one	-	2.42	-
Compound 9i	Indolin-2-one	-	3.34	-
Kuwanon A	Prenylated Flavonoid	>100	14	>7.1
Dexketoprofen	Propionic Acid	0.0015	0.13	0.0115
Compound 4	Dexketoprofen Amide	>100	37.55	>2.66

Data sourced from multiple studies for comparative purposes.[1][2][3][4]

Table 2: Comparative In Vivo Analgesic Activity of Amide Derivatives in Acetic Acid-Induced Writhing Test

Compound ID	Derivative Class	Dose (mg/kg)	% Inhibition of Writhing	ED50 (mg/kg)
Compound S30A1	Benzothiazole Acetamide	100	78	-
Diclofenac Sodium	Phenylacetic Acid	10	91	-
Metamizole Sodium	Pyrazolone	-	-	180.5
Isoquinoline Analog	Tetrahydroisoquinoline	-	-	0.5

Data sourced from multiple studies for comparative purposes.[5][6]

Experimental Protocols

The following are detailed methodologies for key in vivo assays used to evaluate the anti-inflammatory and analgesic potential of novel compounds.

Carrageenan-Induced Paw Edema in Rats

This is a standard and widely used model for evaluating acute anti-inflammatory activity.

Materials:

• Male Wistar rats (150-180 g)

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer

• Test compounds and vehicle (e.g., 0.5% carboxymethyl cellulose)

• Standard drug (e.g., Indomethacin, 10 mg/kg)

Procedure:

• Animals are fasted for 12 hours before the experiment with free access to water.

• The initial volume of the right hind paw of each rat is measured using a plethysmometer.

• Animals are divided into groups (n=6): vehicle control, standard drug, and test compound groups at various doses.

• The test compounds, standard drug, or vehicle are administered orally.

• After 1 hour, 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw of each rat.

• The paw volume is measured again at 1, 2, 3, and 4 hours after the carrageenan injection.

• The percentage inhibition of edema is calculated using the following formula: % Inhibition = [ (Vc - Vt) / Vc ] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Acetic Acid-Induced Writhing Test in Mice

This assay is a common method for screening peripheral analgesic activity.

Materials:

• Swiss albino mice (20-25 g)

• Acetic acid (0.6% v/v in distilled water)

• Test compounds and vehicle

• Standard drug (e.g., Diclofenac sodium, 10 mg/kg)

Procedure:

• Mice are divided into groups (n=6) and fasted for 12 hours prior to the experiment.

• The test compounds, standard drug, or vehicle are administered orally or intraperitoneally.

• After a set pre-treatment time (e.g., 30 minutes for i.p., 60 minutes for p.o.), each mouse is injected intraperitoneally with 0.6% acetic acid (10 mL/kg body weight).

• Immediately after the acetic acid injection, each mouse is placed in an individual observation chamber.

• The total number of writhes (a characteristic stretching and constriction of the abdomen and extension of the hind limbs) is counted for a period of 20 minutes, starting 5 minutes after the acetic acid injection.

• The percentage of analgesic activity is calculated as follows: % Inhibition = [ (Wc - Wt) / Wc ] x 100 Where Wc is the mean number of writhes in the control group, and Wt is the mean number of writhes in the treated group.

Visualizing Pathways and Workflows

Cyclooxygenase (COX) Signaling Pathway in Inflammation

The primary mechanism of action for many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of COX enzymes, which are crucial for the synthesis of prostaglandins, key mediators of inflammation.

Caption: The Cyclooxygenase (COX) pathway illustrating the roles of COX-1 and COX-2.

Experimental Workflow for Anti-inflammatory and Analgesic Screening

The following diagram outlines a typical workflow for the initial screening and evaluation of novel compounds for anti-inflammatory and analgesic properties.

Caption: General workflow for screening anti-inflammatory and analgesic compounds.

Conclusion and Future Directions

While direct experimental evidence for the therapeutic potential of 3-amino-2-methoxybenzoic acid derivatives is currently lacking in the reviewed literature, the data from structurally analogous compounds suggest that this chemical class holds promise as a scaffold for the development of novel anti-inflammatory and analgesic agents. The presence of the amide linkage in the comparative compounds appears to be compatible with significant biological activity.

Future research should focus on the synthesis and systematic evaluation of a library of 3-amino-2-methoxybenzoic acid amides. The experimental protocols and workflows outlined in this guide provide a clear path for such investigations. Key areas for future study include:

• In vitro screening: Determining the COX-1/COX-2 inhibitory activity and selectivity of novel derivatives.

• In vivo evaluation: Assessing the anti-inflammatory and analgesic efficacy using the described models.

• Structure-Activity Relationship (SAR) studies: Elucidating the key structural features that contribute to potency and selectivity.

• Mechanism of action studies: Investigating the precise molecular targets beyond COX inhibition.

By undertaking these studies, the therapeutic potential of 3-amino-2-methoxybenzoic acid derivatives can be fully elucidated, potentially leading to the discovery of new and effective treatments for inflammatory conditions and pain.

References

• 1. From Chemistry to Pharmacology: Exploring the Anti-Inflammatory and Antioxidant Potential of Novel Dexketoprofen Amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jnu.ac.bd [jnu.ac.bd]

A Comparative Guide to the Reaction Kinetics of Aminomethoxybenzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aminomethoxybenzoic acids are a class of organic compounds that serve as crucial building blocks in the synthesis of pharmaceuticals and other bioactive molecules. The isomeric form of these molecules, determined by the substitution pattern of the amino and methoxy groups on the benzoic acid backbone, plays a pivotal role in their chemical reactivity and, consequently, their utility in various synthetic pathways. Understanding the reaction kinetics of these isomers is paramount for optimizing reaction conditions, maximizing yields, and designing efficient synthetic routes.

Theoretical Framework: Electronic and Steric Effects

The reactivity of a substituted benzoic acid is primarily influenced by the electronic and steric effects of its substituents. These factors modulate the electron density of the aromatic ring and the accessibility of the reactive centers, namely the carboxylic acid and amino groups.

• Electronic Effects : These are categorized into inductive and resonance effects.

  • Inductive Effect (-I/+I) : This effect is the transmission of charge through sigma bonds. Both the amino (-NH₂) and methoxy (-OCH₃) groups are electron-withdrawing through the inductive effect (-I) due to the electronegativity of the nitrogen and oxygen atoms.

  • Resonance Effect (+R/-R) : This involves the delocalization of pi-electrons. Both the amino and methoxy groups are strong electron-donating groups through resonance (+R) as their lone pairs of electrons can be delocalized into the benzene ring. Generally, the resonance effect of these groups is stronger than their inductive effect.

• Steric Effects : The spatial arrangement and bulk of substituents can hinder the approach of reagents to a reaction site, thereby slowing down the reaction rate. This is particularly relevant for reactions involving the carboxylic acid or amino group when a bulky substituent is in the ortho position.

Qualitative Comparison of Isomer Reactivity

The interplay of these electronic and steric effects will dictate the relative reactivity of the aminomethoxybenzoic acid isomers in common reactions such as esterification of the carboxylic acid, acylation of the amino group, and electrophilic aromatic substitution on the ring.

Isomer	Structure	Predicted Relative Reactivity	Rationale
3-Amino-4-methoxybenzoic acid		Carboxylic Acid : Moderately reactive.Amino Group : Highly reactive.Aromatic Ring : Highly activated towards electrophilic substitution.	The para-methoxy and meta-amino groups both donate electron density to the ring, increasing the nucleophilicity of the amino group and activating the ring for electrophilic substitution. The electronic effects on the carboxyl group are competing.
4-Amino-3-methoxybenzoic acid		Carboxylic Acid : Moderately reactive.Amino Group : Highly reactive.Aromatic Ring : Highly activated towards electrophilic substitution.	Similar to its isomer, the para-amino and meta-methoxy groups strongly activate the ring and the amino group. The positions are favorable for electrophilic attack at positions ortho to the amino group.
5-Amino-2-methoxybenzoic acid		Carboxylic Acid : Less reactive.Amino Group : Less reactive.Aromatic Ring : Activated, but with steric hindrance.	The methoxy group at the ortho position to the carboxylic acid presents significant steric hindrance, which is expected to decrease the rate of reactions at the carboxyl group (e.g., esterification). This steric hindrance can also affect the reactivity of the nearby amino group.

Experimental Protocols

While direct comparative data is lacking, a researcher could quantify the relative kinetics of these isomers using established methods. Below is a generalized protocol for determining the kinetics of an esterification reaction, which is a common transformation for this class of compounds.

Protocol: Kinetic Analysis of the Esterification of Aminomethoxybenzoic Acid Isomers

Objective: To determine the rate constant (k) for the acid-catalyzed esterification of different aminomethoxybenzoic acid isomers with an alcohol (e.g., ethanol).

Materials:

• Aminomethoxybenzoic acid isomer (e.g., 3-amino-4-methoxybenzoic acid)

• Anhydrous ethanol

• Concentrated sulfuric acid (catalyst)

• Anhydrous toluene (solvent)

• Internal standard (e.g., biphenyl)

• Sodium bicarbonate (for quenching)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Thermostated reaction vessel with a magnetic stirrer and reflux condenser

Procedure:

• Reaction Setup: In a thermostated reaction vessel, dissolve a known concentration of the aminomethoxybenzoic acid isomer (e.g., 0.1 M) and the internal standard (e.g., 0.05 M) in anhydrous toluene.

• Initiation: Add a known excess of anhydrous ethanol (e.g., 1.0 M) and a catalytic amount of concentrated sulfuric acid (e.g., 0.01 M) to the reaction mixture. Start the magnetic stirrer and begin timing.

• Sampling: At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a sodium bicarbonate solution to neutralize the acid catalyst.

• Sample Preparation for HPLC: Dilute the quenched aliquot with the mobile phase to a suitable concentration for HPLC analysis.

• HPLC Analysis: Inject the prepared sample into the HPLC system. The concentration of the aminomethoxybenzoic acid isomer and the corresponding ester product are determined by integrating the peak areas relative to the internal standard.

• Data Analysis: Plot the concentration of the aminomethoxybenzoic acid isomer versus time. The initial rate of the reaction can be determined from the slope of this curve. Assuming pseudo-first-order kinetics with respect to the aminomethoxybenzoic acid (due to the large excess of ethanol), the rate constant (k) can be calculated from the integrated rate law: ln([A]t/[A]₀) = -kt, where [A]t is the concentration at time t and [A]₀ is the initial concentration.

Visualizations

Experimental Workflow for Kinetic Analysis

The following diagram illustrates the general workflow for the kinetic analysis of the esterification of an aminomethoxybenzoic acid isomer.

A Comparative Guide to the Validation of Analytical Methods for 3-Amino-2-methoxybenzoic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of 3-Amino-2-methoxybenzoic acid, a crucial building block in pharmaceutical synthesis and a potential metabolite in drug development, is paramount for ensuring product quality and safety. This guide provides an objective comparison of the principal analytical methods for its analysis: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Mass Spectrometry (GC-MS). This document outlines their performance characteristics, provides detailed experimental protocols, and presents supporting data to aid in the selection of the most appropriate method for your research needs.

Comparative Analysis of Analytical Methods

The choice of an analytical technique for the determination of 3-Amino-2-methoxybenzoic acid is contingent on the specific requirements of the analysis, including desired sensitivity, selectivity, the nature of the sample matrix, and the instrumentation available. While HPLC-UV offers a cost-effective and robust solution for routine analyses, LC-MS/MS is the gold standard for research applications demanding high sensitivity and selectivity, especially in complex biological matrices.[1] GC-MS presents a viable alternative, particularly for broader metabolic studies where derivatization is a common step in the workflow.[1]

Data Presentation: Performance Characteristics

The following table summarizes the key performance characteristics of the three most common analytical techniques for the analysis of 3-Amino-2-methoxybenzoic acid and its isomers. The data presented is a composite derived from validated methods for structurally similar compounds, such as other aminobenzoic acid isomers.

Parameter	HPLC-UV	LC-MS/MS	GC-MS
Principle	Separation via liquid chromatography and detection by UV absorbance.[1]	Separation by liquid chromatography followed by detection based on the mass-to-charge ratio after ionization.[1]	Separation of volatile derivatives by gas chromatography and detection by mass-to-charge ratio.[1]
Selectivity	Moderate; potential for interference from co-eluting compounds with similar UV spectra.[1]	High to Very High; capable of distinguishing between isobaric compounds and provides structural information.[1]	High; mass spectral data provides a high degree of confidence in identification.[1]
Sensitivity (LOD/LOQ)	Moderate (typically in the µg/mL to high ng/mL range).[1]	Very High (typically in the low ng/mL to pg/mL range).[1]	High (typically in the ng/mL range, dependent on derivatization efficiency).[1]
Linearity	Good over a wide concentration range (e.g., R² > 0.99).[1][2]	Excellent over several orders of magnitude (e.g., R² ≥ 0.99).[2]	Good, but may have a narrower linear range compared to LC-MS/MS.
Accuracy (% Recovery)	Typically within 85-115%.	Typically within 85-115%.[2]	Typically within 80-120%.
Precision (%RSD)	Generally < 15%.	Generally < 15%.[2]	Generally < 15%.[3]
Sample Throughput	High.[1]	High.[1]	Moderate, due to sample derivatization and potentially longer run times.[1]
Derivatization Required	No.	No.	Yes, to increase volatility.[4]

Experimental Protocols

Detailed and harmonized experimental protocols are fundamental to achieving reproducible and reliable results. The following sections provide methodologies for the analysis of 3-Amino-2-methoxybenzoic acid using HPLC-UV, LC-MS/MS, and GC-MS.

Sample Preparation

The choice of sample preparation technique depends on the sample matrix. For biological samples such as plasma or urine, a protein precipitation or liquid-liquid extraction step is often necessary.

Protein Precipitation (for plasma/serum samples):

• To 100 µL of the sample, add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.[1]

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.[1]

• Filter the reconstituted sample through a 0.22 µm syringe filter before injection.[1]

Liquid-Liquid Extraction (for aqueous samples like urine):

• To 500 µL of the sample, add an appropriate internal standard.

• Adjust the pH to acidic (e.g., pH 3-4) with formic acid.[1]

• Add 2 mL of an organic solvent such as ethyl acetate.[1]

• Vortex for 2 minutes and centrifuge at 3,000 x g for 5 minutes.[1]

• Transfer the organic layer to a new tube and repeat the extraction.[1]

• Combine the organic layers and evaporate to dryness.[1]

• Reconstitute the residue in 100 µL of the initial mobile phase.[1]

HPLC-UV Method

This method is suitable for the quantification of 3-Amino-2-methoxybenzoic acid in less complex matrices or when high sensitivity is not a primary requirement.

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, increasing linearly over the run.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: Based on the chromophore of 3-Amino-2-methoxybenzoic acid, a wavelength between 250-280 nm would be appropriate.[1]

• Injection Volume: 10-20 µL.[1]

LC-MS/MS Method

This method provides high sensitivity and selectivity, making it ideal for the analysis of 3-Amino-2-methoxybenzoic acid in complex biological matrices.

• LC System: A UPLC or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.[1]

• Column: C18 or HILIC column (e.g., 2.1 x 100 mm, 2.5 µm particle size).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

• Flow Rate: 0.3-0.5 mL/min.[1]

• Ionization Mode: Electrospray Ionization (ESI), in positive or negative mode.[1]

• MRM Transitions: Specific precursor-product ion transitions for 3-Amino-2-methoxybenzoic acid and the internal standard would be monitored.

GC-MS Method (with Derivatization)

This method requires a derivatization step to increase the volatility of the analyte.

Sample Preparation and Derivatization:

• Perform an extraction as described in the sample preparation section.

• Evaporate the extract to complete dryness.

• Add a derivatizing agent (e.g., N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide - MTBSTFA, or methyl chloroformate/methanol) and a suitable solvent (e.g., acetonitrile).[3][4]

• Heat the mixture (e.g., at 60-80°C) for a specified time to ensure complete derivatization.

• Cool the sample before injection into the GC-MS system.

GC-MS Conditions:

• GC System: A gas chromatograph coupled to a mass spectrometer.

• Column: A fused silica capillary column, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm).

• Injector Temperature: Typically around 250°C.

• Oven Temperature Program: A temperature gradient is used to separate the analytes. An example program starts at a lower temperature (e.g., 80°C), holds for a period, then ramps up to a higher temperature (e.g., 280°C).

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).[1]

Mandatory Visualization

The following diagrams illustrate the general workflow for analytical method validation and the logical relationships between the discussed analytical methods.

Caption: General workflow for the validation of an analytical method.

Caption: Logical relationships and key attributes of analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]

A Comparative Guide to the Stability of Peptides Synthesized with Aminobenzoic Acid Isomers

For researchers, scientists, and drug development professionals, enhancing peptide stability is a critical step in transforming bioactive peptides into viable therapeutic agents. The incorporation of non-proteinogenic amino acids is a key strategy to improve pharmacokinetic profiles. This guide provides a comparative analysis of the stability of peptides synthesized with ortho-, meta-, and para-aminobenzoic acid isomers, offering insights into their potential impact on proteolytic resistance, thermal stability, and conformational rigidity.

The introduction of aminobenzoic acid isomers into a peptide backbone can significantly alter its three-dimensional structure and, consequently, its stability against enzymatic degradation and physicochemical stressors. While direct comparative studies are limited, this guide synthesizes available data and theoretical considerations to help researchers select the appropriate isomer for their specific application.

Influence of Aminobenzoic Acid Isomers on Peptide Stability: A Comparative Overview

The positional differences of the amino and carboxyl groups on the benzene ring of ortho-, meta-, and para-aminobenzoic acid dictate their geometry and how they can be integrated into a peptide chain. These structural variations are hypothesized to confer different degrees of stability to the resulting peptide.

A study on a peptide containing meta-aminobenzoic acid (MABA) revealed that it can act as a β-turn mimetic, which may lead to a more rigid and stable peptide structure.[1] Peptidomimetics are known to be more resistant to proteolytic degradation. While specific stability data for peptides containing ortho- and para-aminobenzoic acid is not as readily available, their structural characteristics allow for informed hypotheses. The proximity of the functional groups in the ortho isomer could introduce significant steric hindrance, potentially shielding the peptide bonds from enzymatic attack. The linear geometry of the para isomer might result in a less pronounced conformational constraint compared to the meta isomer.

Here is a summary of the expected and observed effects of incorporating these isomers into peptides:

Feature	Ortho-Aminobenzoic Acid	Meta-Aminobenzoic Acid	Para-Aminobenzoic Acid
Conformational Effect	May induce sharp turns or kinks due to steric hindrance.	Can act as a β-turn mimetic, promoting a folded and more rigid conformation.[1]	Likely to act as a more linear and rigid spacer element.
Enzymatic Stability	Hypothesized to increase stability due to steric shielding of adjacent peptide bonds.	Expected to enhance stability by inducing a less favorable conformation for protease recognition.	May provide moderate protection against proteolysis by rigidifying the local structure.
Thermal Stability	The induced turn may affect the overall thermal stability, which would require experimental verification.	The more compact, folded structure may lead to increased thermal stability, as suggested by thermodynamic studies.[1]	The rigid linear structure could potentially increase the melting temperature of the peptide.
pH Stability	The close proximity of the amide bond to the aromatic ring might influence its susceptibility to acid or base-catalyzed hydrolysis.	The induced secondary structure could protect labile bonds from hydrolysis under different pH conditions.	The influence on pH stability is not well-documented and would likely depend on the specific peptide sequence.

It is important to note that while free para-aminobenzoic acid (PABA) is rapidly eliminated in vivo with a half-life of approximately 7 minutes in rabbits, this is not directly indicative of the stability of a peptide containing PABA.[2][3]

Visualizing the Structural Differences and Their Implications

To better understand the structural basis for the different stability profiles, the following diagrams illustrate the chemical structures of the aminobenzoic acid isomers and a conceptual representation of how the meta isomer can induce a stabilizing turn in a peptide.

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolic kinetics of p-aminobenzoic acid in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Aminobenzoic Acid | C7H7NO2 | CID 978 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Review of the Biological Activities of Aminomethoxybenzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Aminomethoxybenzoic acids, a class of substituted aromatic compounds, are gaining increasing attention in medicinal chemistry due to their diverse biological activities. The positional isomerism of the amino and methoxy groups on the benzoic acid scaffold plays a crucial role in determining the pharmacological profile of these molecules. This guide provides a comprehensive comparison of the anticancer, antimicrobial, and anti-inflammatory activities of various aminomethoxybenzoic acid isomers, supported by available experimental data. Detailed methodologies for key bioassays are also presented to facilitate further research and development in this area.

Comparative Analysis of Biological Activities

The biological efficacy of aminomethoxybenzoic acid isomers is significantly influenced by the spatial arrangement of the amino and methoxy functional groups on the benzene ring. These structural variations impact the molecule's interaction with biological targets, leading to differences in their therapeutic potential.

Anticancer Activity

Several derivatives of aminobenzoic acid have demonstrated cytotoxic effects against various cancer cell lines. While specific comparative data for all aminomethoxybenzoic acid isomers is not extensively available in a single study, research on related compounds provides valuable insights. For instance, derivatives of 4-aminobenzoic acid (PABA) have been shown to exhibit notable cytotoxicity. Some Schiff base derivatives of PABA have displayed IC50 values in the micromolar range against cancer cell lines like HepG2[1][2]. One particular isomer, 4-Amino-3-methoxybenzoic acid, has been noted as a potential anti-cancer drug candidate, reportedly showing inhibition of cancer cell growth at nanomolar concentrations[3].

Table 1: Comparative Anticancer Activity of Aminobenzoic Acid Derivatives

Isomer/Derivative	Cancer Cell Line	Efficacy Metric	Value (µM)
4-[(2-Hydroxy-5-nitrobenzylidene)amino]benzoic acid (PABA derivative)	HepG2	IC50	15.0[1]
Lysophosphatidylcholine with veratric acid (a dimethoxybenzoic acid)	MV4-11 (Leukemia)	IC50	9.5 - 20.7[4]
Naphthamide derivative of monoaminopyrroloquinazoline	Breast Cancer Cells	GI50	0.088 - 0.200[5]
Gambogenic acid derivative with sulfoximine (12k)	MIAPaCa2 (Pancreatic)	IC50	Potent (exact value not specified)[6]
Isoxazole-amide analogue (2d)	HeLa (Cervical)	IC50	15.48 µg/ml[7]
Isoxazole-amide analogue (2a)	MCF-7 (Breast)	IC50	39.80 µg/ml[7]

Note: Data for aminomethoxybenzoic acid isomers is limited; this table includes derivatives of related benzoic acids to illustrate potential activity.

Antimicrobial Activity

The antimicrobial potential of aminobenzoic acid derivatives is a significant area of investigation. Para-aminobenzoic acid (PABA) is a known precursor in the folic acid synthesis pathway in many microorganisms, making this pathway a target for antimicrobial agents[1]. Derivatives of PABA have shown potent antimicrobial activity. For example, certain Schiff base derivatives of PABA have demonstrated minimum inhibitory concentrations (MIC) as low as 15.62 µM against methicillin-resistant Staphylococcus aureus (MRSA)[1][2]. Another isomer, 5-Amino-2-methoxybenzoic acid methyl ester, is suggested to have antibacterial properties by inhibiting bacterial DNA transcription[8].

Table 2: Comparative Antimicrobial Activity of Aminobenzoic Acid Derivatives

Isomer/Derivative	Microorganism	Efficacy Metric	Value (µM)
4-[(5-Nitrofurfurylidene)amino]benzoic acid (PABA derivative)	Staphylococcus aureus (MRSA)	MIC	15.62[1]
N'-(3-bromo benzylidene)-4-(benzylidene amino)benzohydrazide (PABA derivative)	Bacillus subtilis	pMIC	2.11 µM/ml[9]
N'-(3,4,5-trimethoxy benzylidene)-4-(benzylidene amino) benzohydrazide (PABA derivative)	Staphylococcus aureus	pMIC	1.82 µM/ml[9]
Schiff bases of PABA	Fungi	MIC	≥ 7.81[10]

Note: This table presents data on PABA derivatives as specific comparative data for aminomethoxybenzoic acid isomers is scarce.

Anti-inflammatory Activity

Derivatives of aminobenzoic acids are known to possess anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of pro-inflammatory prostaglandins. For instance, derivatives of anthranilic acid (2-aminobenzoic acid) are established non-steroidal anti-inflammatory drugs (NSAIDs)[3]. The isomer 5-Amino-2-methoxybenzoic acid is utilized in the synthesis of anti-inflammatory agents[11]. The anti-inflammatory effects of these compounds are often evaluated by their ability to inhibit COX-1 and COX-2 enzymes.

Table 3: Comparative Anti-inflammatory Activity of Related Benzoic Acid Derivatives

Isomer/Derivative	Target	Efficacy Metric	Value (µM)
Mefenamic Acid (Anthranilic acid derivative)	COX-2	IC50	4.3
2-hydroxy-4-methoxy benzoic acid (HMBA)	-	-	Demonstrated hepatoprotective and anti-inflammatory effects in rats[12]
Isonicotinate of meta-aminophenol	ROS production	IC50	1.42 ± 0.1 µg/mL[13]
Ibuprofen derivative (21)	COX-2 Inhibition	% Inhibition	67%[14]
Ketoprofen derivative (19)	COX-2 Inhibition	% Inhibition	94%[14]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate and reproducible assessment of the biological activities of aminomethoxybenzoic acid isomers.

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

Objective: To determine the concentration of an aminomethoxybenzoic acid isomer that inhibits 50% of cancer cell growth (IC50).

Materials:

• Cancer cell line of interest (e.g., HepG2, MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Aminomethoxybenzoic acid isomers

• MTT reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the aminomethoxybenzoic acid isomers in the cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of a substance, which is the lowest concentration that prevents visible growth of a microorganism.

Objective: To determine the MIC of aminomethoxybenzoic acid isomers against various microbial strains.

Materials:

• Bacterial or fungal strains (e.g., S. aureus, E. coli, C. albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Aminomethoxybenzoic acid isomers

• 96-well microtiter plates

• Standardized microbial inoculum (0.5 McFarland standard)

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare a stock solution of each aminomethoxybenzoic acid isomer and perform serial two-fold dilutions in the appropriate broth in a 96-well plate.

• Inoculation: Adjust the microbial suspension to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anti-inflammatory Activity: In Vitro COX Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of cyclooxygenase (COX) enzymes.

Objective: To determine the IC50 value of aminomethoxybenzoic acid isomers for COX-1 and COX-2 inhibition.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Aminomethoxybenzoic acid isomers

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Colorimetric or fluorometric detection kit for prostaglandin E2 (PGE2)

• 96-well microplate

• Microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds.

• Reaction Mixture: In a 96-well plate, add the assay buffer, the respective COX enzyme, and the test compound at various concentrations.

• Initiation of Reaction: Initiate the reaction by adding arachidonic acid.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 10-20 minutes).

• PGE2 Measurement: Stop the reaction and measure the amount of PGE2 produced using an ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration and determine the IC50 value.

Signaling Pathways and Experimental Workflows

The biological activities of aminomethoxybenzoic acids are often mediated through their interaction with specific signaling pathways. Understanding these pathways is crucial for elucidating their mechanism of action and for the rational design of more potent and selective derivatives.

COX Inhibition Pathway in Inflammation

Many anti-inflammatory agents, including derivatives of aminobenzoic acid, function by inhibiting the cyclooxygenase (COX) enzymes. This inhibition reduces the production of prostaglandins, which are key mediators of inflammation, pain, and fever.

Caption: Inhibition of the COX pathway by aminomethoxybenzoic acid derivatives.

General Workflow for Biological Activity Screening

The initial screening of novel aminomethoxybenzoic acid derivatives typically follows a systematic workflow to identify and characterize their biological activities.

Caption: A generalized workflow for screening the biological activities of aminomethoxybenzoic acid derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biosynth.com [biosynth.com]
• 4. Synthesis, Characterization, and In Vitro Cancer Cell Growth Inhibition Evaluation of Novel Phosphatidylcholines with Anisic and Veratric Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and evaluation of antitumor acylated monoaminopyrroloquinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and biological evaluation of gambogenic acid derivatives: Unraveling their anti-cancer effects by inducing pyroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-Amino-2-methoxy-benzoic acid methyl ester | 22802-67-1 | FA55657 [biosynth.com]
• 9. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 10. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemimpex.com [chemimpex.com]
• 12. 2-Hydroxy-4-methoxy benzoic acid attenuates the carbon tetra chloride-induced hepatotoxicity and its lipid abnormalities in rats via anti-inflammatory and antioxidant mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol [mdpi.com]
• 14. Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Molecular Architectures: A Comparative Guide to the X-ray Crystallographic Analysis of 3-Amino-2-methoxybenzoic Acid Derivatives

For researchers, scientists, and drug development professionals, understanding the precise three-dimensional structure of a molecule is paramount. X-ray crystallography stands as a definitive technique for elucidating these structures, providing invaluable insights into the conformation, packing, and intermolecular interactions of crystalline solids. This guide offers a comparative analysis of the X-ray crystallographic data of a 3-Amino-2-methoxybenzoic acid derivative and contrasts this powerful technique with other analytical methods.

While a definitive crystal structure for the parent 3-Amino-2-methoxybenzoic acid is not publicly available, this guide leverages the detailed crystallographic analysis of a key derivative, 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoic acid hemihydrate, to illustrate the depth of information that can be obtained. This is supplemented with data from related substituted benzoic acids to provide a broader context for understanding the crystallographic behavior of this class of compounds.

At a Glance: Crystallographic Data of a 3-Amino-2-methoxybenzoic Acid Derivative

The following table summarizes the key crystallographic parameters for 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoic acid hemihydrate, offering a snapshot of its solid-state structure.[1]

Parameter	Value
Chemical Formula	2(C₁₅H₁₅NO₄) · H₂O
Crystal System	Monoclinic
Space Group	P2₁/a
Unit Cell Dimensions	a = 16.98(3) Å, b = 10.95(2) Å, c = 3.98(1) Å, β = 98.67(10)°
Volume	731.5(3) ų
Z	4
Key Bond Lengths	C-O (hydroxyl): 1.371(2) ÅC-O (carboxyl): 1.224(2) Å, 1.317(2) ÅC-O (methoxy): 1.372(2) Å
Key Torsion Angle	Cₐᵣᵧₗ—CH₂—NH—Cₐᵣᵧₗ: -83.9(2)°
Hydrogen Bonding	O—H···O interactions form a two-dimensional layered structure.

The Power of Diffraction: What the Data Reveals

The crystallographic data for 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoic acid hemihydrate reveals a non-planar molecule.[1] The torsion angle between the two aromatic rings highlights the conformational flexibility of the molecule.[1] Furthermore, the presence of a water molecule in the crystal lattice, participating in a network of hydrogen bonds, underscores the importance of the crystallization environment in determining the final solid-state structure.[1]

In the broader context of substituted benzoic acids, crystal packing is often dominated by the formation of hydrogen-bonded dimers through the carboxylic acid groups. The nature and position of other substituents on the benzene ring then dictate the finer details of the supramolecular assembly, influencing properties like solubility and melting point.

Experimental Protocol: A Look Inside X-ray Crystallography

The determination of a crystal structure by X-ray diffraction follows a well-defined workflow. The following provides a generalized experimental protocol for single-crystal X-ray analysis.

Crystal Growth

High-quality single crystals are the cornerstone of a successful crystallographic analysis. For small organic molecules like 3-Amino-2-methoxybenzoic acid derivatives, slow evaporation of a saturated solution is a common crystallization technique. The choice of solvent is critical and often determined empirically.

Data Collection

A suitable single crystal is mounted on a goniometer and placed in a beam of X-rays. Modern diffractometers use a charge-coupled device (CCD) or a complementary metal-oxide-semiconductor (CMOS) detector to record the diffraction pattern as the crystal is rotated.

Structure Solution and Refinement

The diffraction data, consisting of the positions and intensities of the diffracted X-rays, is processed to determine the unit cell dimensions and space group. The initial arrangement of atoms in the unit cell (the "structure solution") is typically determined using direct methods or Patterson methods. This initial model is then refined against the experimental data to improve the atomic positions and thermal parameters, resulting in a final, accurate molecular structure.

References

• 1. journals.iucr.org [journals.iucr.org]

Safety & Regulatory Compliance

Proper Disposal of 3-Amino-2-methoxybenzoic Acid: A Step-by-Step Guide

Researchers, scientists, and drug development professionals handling 3-Amino-2-methoxybenzoic acid must adhere to strict safety protocols to ensure personal and environmental safety during its disposal. This guide provides a procedural, step-by-step approach to the proper management of this chemical waste.

Hazard and Safety Summary

Before handling 3-Amino-2-methoxybenzoic acid for disposal, it is crucial to be aware of its potential hazards and the necessary personal protective equipment (PPE). The following table summarizes the key safety information based on available data for this compound and its isomers.

Hazard Classification	GHS Pictogram	Precautionary Statements	Required Personal Protective Equipment (PPE)
Acute Toxicity, Oral (Category 4)	GHS07 (Exclamation Mark)	H302: Harmful if swallowed.	Chemical-resistant gloves (e.g., nitrile), lab coat, safety glasses with side shields or goggles.
Skin Irritation	GHS07 (Exclamation Mark)	H315: Causes skin irritation.	Chemical-resistant gloves, lab coat.
Serious Eye Irritation	GHS07 (Exclamation Mark)	H319: Causes serious eye irritation.	Safety glasses with side shields or goggles, face shield if splashing is a risk.
Specific Target Organ Toxicity (Single Exposure)	GHS07 (Exclamation Mark)	H335: May cause respiratory irritation.	Use in a well-ventilated area or with a fume hood. Respiratory protection (e.g., N95 dust mask) may be necessary for fine powders.

Step-by-Step Disposal Protocol

The proper disposal of 3-Amino-2-methoxybenzoic acid involves a systematic approach to waste collection, storage, and handoff to authorized waste management personnel.

1. Waste Identification and Segregation:

• Clearly label a dedicated waste container for "3-Amino-2-methoxybenzoic acid, solid waste."

• Do not mix this compound with other chemical waste unless explicitly permitted by your EHS department. Incompatible materials can lead to dangerous chemical reactions.[1]

2. Waste Collection:

• Solid Waste: Collect unused or contaminated 3-Amino-2-methoxybenzoic acid in a designated, compatible, and sealable container.[2]

• Contaminated Materials: Any materials, such as weighing paper, gloves, or wipes, that are contaminated with the compound should also be placed in the designated solid waste container.

• Solutions: If the compound is in a solution, it should be collected in a separate, clearly labeled, and compatible liquid waste container. Avoid drain disposal unless explicitly approved by your local regulations and EHS for very dilute, neutralized solutions.[3]

3. Waste Storage:

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

• The storage location should be a designated satellite accumulation area (SAA).[4]

• Keep the waste container tightly sealed to prevent the release of dust or vapors.[5]

4. Disposal Request and Pickup:

• Once the waste container is full or is no longer needed, arrange for its disposal through your institution's EHS department.

• Follow your organization's specific procedures for requesting a hazardous waste pickup. This may involve filling out an online form or attaching a hazardous waste tag to the container.[6]

• Ensure the waste container is properly labeled with the full chemical name and any associated hazards.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 3-Amino-2-methoxybenzoic acid.

Figure 1. Disposal Workflow for 3-Amino-2-methoxybenzoic Acid

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and environmentally responsible disposal of 3-Amino-2-methoxybenzoic acid, thereby building a culture of safety and trust in the laboratory environment.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. acs.org [acs.org]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. westliberty.edu [westliberty.edu]
• 6. vumc.org [vumc.org]

Personal protective equipment for handling 3-Amino-2-methoxybenzoic acid

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for 3-Amino-2-methoxybenzoic acid (CAS RN: 861306-04-9).

Chemical Profile: 3-Amino-2-methoxybenzoic acid is an off-white powder utilized in pharmaceutical development and biochemical research, particularly as an intermediate in the synthesis of anti-inflammatory and analgesic drugs.[1] It is classified as harmful if swallowed.[2]

Personal Protective Equipment (PPE)

To ensure a safe laboratory environment, a comprehensive suite of personal protective equipment is crucial to minimize exposure. The following table summarizes the recommended PPE for handling 3-Amino-2-methoxybenzoic acid.

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Safety Glasses with Side Shields	Must conform to EN 166 (EU) or ANSI Z87.1 (US) standards.
Face Shield	Recommended when there is a significant risk of splashing or generation of dust.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. For extended contact, consult the glove manufacturer's chemical resistance data. Double gloving is advised.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn and fully buttoned.
Chemical Apron	A splash-resistant chemical apron is recommended for procedures with a higher risk of splashes.
Respiratory Protection	Dust Mask/Respirator	If handling procedures may generate dust, a NIOSH-approved N95 (US) or P1 (EN 143) dust mask should be used. Work in a well-ventilated area or a chemical fume hood.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for minimizing exposure risks.

• Preparation:

  • Assemble all necessary equipment, including spatulas, weighing paper, glassware, and solvents.

  • Verify that an eyewash station and safety shower are readily accessible.

  • Don all required personal protective equipment as detailed in the table above.

• Handling the Solid Compound:

  • All manipulations of solid 3-Amino-2-methoxybenzoic acid should be performed in a chemical fume hood to prevent inhalation of airborne particles.[3]

  • When weighing, use a tared, sealed container to minimize dust generation.

  • Avoid direct contact with the solid. Use clean, dry spatulas for transferring.

• Solution Preparation:

  • When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

  • If the dissolution process is exothermic, use an ice bath to control the temperature.

  • Ensure the container is appropriately labeled with the compound name, concentration, solvent, and date.

• Post-Handling Procedures:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Carefully remove and dispose of gloves and any other contaminated disposable PPE.

  • Wash hands thoroughly with soap and water after handling is complete.[2]

Disposal Plan

Proper disposal of 3-Amino-2-methoxybenzoic acid and any contaminated materials is essential to prevent environmental contamination and accidental exposure.

• Waste Collection:

  • Collect waste in a designated, properly labeled, and sealed container. The container must be compatible with the chemical.

  • Do not mix with other waste streams unless compatibility is confirmed.

• Disposal of Unused Product:

  • Unused or surplus 3-Amino-2-methoxybenzoic acid should be disposed of as hazardous waste.[4][5]

  • It is recommended to use a licensed disposal company for chemical waste.[5]

• Contaminated Materials:

  • Any materials, such as gloves, weighing paper, and paper towels, that come into direct contact with the chemical should be considered contaminated and disposed of as hazardous waste.

• Empty Containers:

  • Thoroughly rinse empty containers with a suitable solvent. The first rinseate should be collected and disposed of as hazardous waste. After thorough rinsing and air-drying, the container can be disposed of according to local regulations.

Emergency Procedures

In the event of accidental exposure, immediate action is critical.

• Skin Contact:

  • Immediately wash the affected area with plenty of soap and water.

  • Remove contaminated clothing.

  • If skin irritation occurs, seek medical attention.

• Eye Contact:

  • Rinse cautiously with water for several minutes.

  • Remove contact lenses, if present and easy to do. Continue rinsing.

  • If eye irritation persists, seek medical attention.

• Inhalation:

  • Move the person to fresh air and keep them comfortable for breathing.

  • If the person feels unwell, call a POISON CENTER or doctor.

• Ingestion:

  • Rinse mouth with water.

  • Call a POISON CENTER or doctor if you feel unwell.[2]

Below are diagrams illustrating the standard workflow for handling 3-Amino-2-methoxybenzoic acid and the emergency response protocol.

Safe handling workflow for 3-Amino-2-methoxybenzoic acid.

Emergency response protocol for accidental exposure.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Amino-2-methoxybenzoic Acid | 861306-04-9 | TCI EUROPE N.V. [tcichemicals.com]
• 3. oxfordlabchem.com [oxfordlabchem.com]
• 4. lobachemie.com [lobachemie.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]